8(Z)-Eicosenoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 8(Z)-Eicosenoic Acid: Core Properties and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid that has garnered interest for its potential roles in cellular signaling. This technical guide provides a comprehensive overview of its fundamental physicochemical properties, alongside an exploration of its known biological activities. Particular focus is given to its modulatory effects on nicotinic acetylcholine receptors and Protein Kinase C epsilon (PKCε), providing a foundation for further research and drug development endeavors. This document adheres to stringent data presentation and visualization standards to facilitate clear and concise understanding.

Physicochemical Properties

Property	Value	Source(s)
IUPAC Name	(8Z)-icos-8-enoic acid	[1]
Synonyms	cis-8-Eicosenoic acid	[2]
CAS Number	76261-96-6	[2]
Molecular Formula	C₂₀H₃₈O₂	[2]
Molecular Weight	310.51 g/mol	[2]
Physical State	Crystalline Solid	[2]
Boiling Point	431.5±15.0 °C (Predicted)	[2]
Solubility	DMF: 10 mg/mlDMSO: 10 mg/mlEthanol: 10 mg/ml0.15 M Tris-HCl (pH 8.5): 1 mg/mlPBS (pH 7.2): 0.15 mg/ml	[2]

Biological Activity

Current research indicates that 8(Z)-Eicosenoic acid exerts notable effects on key signaling proteins, specifically nicotinic acetylcholine receptors (nAChRs) and Protein Kinase C epsilon (PKCε).

Potentiation of Nicotinic Acetylcholine Receptor Currents

8(Z)-Eicosenoic acid has been shown to potentiate the ion channel currents mediated by nicotinic acetylcholine receptors (nAChRs) without causing receptor depression.[2][3] This suggests an allosteric modulatory role, enhancing the receptor's response to its endogenous ligand, acetylcholine.

Enhancement of Protein Kinase C Epsilon (PKCε) Phosphorylation

The compound also enhances the phosphorylation of substrate peptides by PKCε, a member of the novel PKC subfamily.[2][3] This indicates that 8(Z)-Eicosenoic acid may act as an activator or sensitizer of PKCε, thereby influencing its downstream signaling cascades.

Experimental Protocols

The following sections outline generalized experimental methodologies for the extraction, analysis, and biological activity assessment of 8(Z)-Eicosenoic acid.

Extraction and Purification from Natural Sources (General Protocol)

A common method for extracting and purifying fatty acids from natural sources, such as seed oils, involves saponification followed by acidification and chromatographic separation.

Workflow for Fatty Acid Extraction and Purification

Caption: Generalized workflow for the extraction and purification of fatty acids.

Methodology:

• Saponification: The oil sample is refluxed with an alcoholic solution of a strong base (e.g., potassium hydroxide in ethanol) to hydrolyze the triacylglycerols into glycerol and fatty acid salts (soaps).

• Acidification: The saponified mixture is acidified with a mineral acid (e.g., hydrochloric acid) to protonate the fatty acid salts, converting them into free fatty acids.

• Extraction: The free fatty acids are then extracted from the aqueous mixture using a nonpolar organic solvent such as hexane.

• Purification: The extracted fatty acid mixture can be further purified using chromatographic techniques. Column chromatography with a silica gel stationary phase is commonly employed, eluting with a gradient of solvents (e.g., hexane and ethyl acetate) to separate fatty acids based on their polarity. Fractions are collected and analyzed (e.g., by TLC or GC-MS) to identify and isolate the desired 8(Z)-Eicosenoic acid.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS) (General Protocol)

GC-MS is a standard analytical technique for the identification and quantification of fatty acids.

Workflow for GC-MS Analysis of Fatty Acids

Caption: General workflow for the analysis of fatty acids by GC-MS.

Methodology:

• Derivatization: To increase their volatility for gas chromatography, the carboxylic acid group of the fatty acids is typically derivatized. A common method is to convert them into fatty acid methyl esters (FAMEs) by reaction with a reagent such as boron trifluoride in methanol.

• GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a capillary column (e.g., a polar column like those with a biscyanopropyl polysiloxane stationary phase). The fatty acid esters are separated based on their boiling points and interactions with the stationary phase.

• MS Detection: As the separated components elute from the GC column, they enter a mass spectrometer. The molecules are ionized (e.g., by electron ionization), and the resulting fragments are separated based on their mass-to-charge ratio, generating a unique mass spectrum for each component.

• Identification and Quantification: The retention time from the GC and the mass spectrum from the MS are used to identify the fatty acids by comparison to analytical standards and spectral libraries. Quantification can be achieved by integrating the peak areas and comparing them to the areas of known amounts of internal standards.

In Vitro Assay for nAChR Potentiation (Conceptual Protocol)

This protocol describes a conceptual electrophysiological experiment to measure the potentiation of nAChR currents by 8(Z)-Eicosenoic acid using a heterologous expression system like Xenopus oocytes.

Experimental Workflow for nAChR Potentiation Assay

Caption: Conceptual workflow for assessing nAChR current potentiation.

Methodology:

• Oocyte Preparation: Xenopus laevis oocytes are harvested and injected with cRNA encoding the subunits of the desired nicotinic acetylcholine receptor subtype. The oocytes are then incubated for 2-4 days to allow for receptor expression.

• Electrophysiology: A two-electrode voltage clamp is used to hold the oocyte membrane potential at a fixed value (e.g., -70 mV).

• Control Recording: The oocyte is perfused with a control solution, and a baseline current is established. A solution containing acetylcholine (ACh) at a sub-maximal concentration (e.g., EC₂₀) is then applied, and the resulting inward current (I_ACh) is recorded.

• Test Recording: After a washout period, the oocyte is perfused with a solution containing both ACh (at the same sub-maximal concentration) and 8(Z)-Eicosenoic acid. The resulting current (I_potentiated) is recorded.

• Data Analysis: The potentiation is calculated as the percentage increase in the current amplitude in the presence of 8(Z)-Eicosenoic acid compared to the control ACh-evoked current. Dose-response curves can be generated by testing a range of 8(Z)-Eicosenoic acid concentrations.

In Vitro Assay for PKCε Phosphorylation Enhancement (Conceptual Protocol)

This protocol outlines a conceptual in vitro kinase assay to measure the enhancement of PKCε-mediated phosphorylation by 8(Z)-Eicosenoic acid.

Experimental Workflow for PKCε Phosphorylation Assay

Caption: Conceptual workflow for an in vitro PKCε phosphorylation assay.

Methodology:

• Reaction Setup: A reaction mixture is prepared containing a buffered solution, recombinant active PKCε enzyme, a specific substrate peptide for PKCε, and [γ-³²P]ATP as the phosphate donor.

• Treatment: The reaction is divided into control and test groups. The test group receives a specific concentration of 8(Z)-Eicosenoic acid (dissolved in a suitable solvent like DMSO), while the control group receives the solvent vehicle alone.

• Initiation and Incubation: The kinase reaction is initiated by the addition of the enzyme or ATP and incubated at a controlled temperature (e.g., 30°C) for a defined period.

• Termination: The reaction is stopped, for example, by spotting the reaction mixture onto P81 phosphocellulose paper, which binds the phosphorylated peptide.

• Washing: The P81 papers are washed extensively with a solution like phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Quantification: The amount of ³²P incorporated into the substrate peptide is quantified using a scintillation counter. The enhancement of phosphorylation is determined by comparing the radioactivity in the test group to the control group.

Signaling Pathways

The following diagrams illustrate the general signaling pathways of the nicotinic acetylcholine receptor and PKCε, indicating the putative points of modulation by 8(Z)-Eicosenoic acid.

Nicotinic Acetylcholine Receptor Signaling

Caption: Potentiation of nAChR signaling by 8(Z)-Eicosenoic acid.

Protein Kinase C Epsilon (PKCε) Signaling Pathway

Caption: Enhancement of PKCε signaling by 8(Z)-Eicosenoic acid.

Conclusion

8(Z)-Eicosenoic acid presents as a compelling molecule for further investigation due to its specific modulatory effects on critical components of cellular signaling. The data and protocols outlined in this guide provide a foundational resource for researchers and drug development professionals. Future studies should aim to elucidate the precise molecular mechanisms of its interaction with nAChRs and PKCε, explore its broader physiological and pathophysiological roles, and determine its therapeutic potential. The establishment of a definitive experimental melting point would also be a valuable addition to its physicochemical characterization.

References

• 1. Exposome-Explorer - 8-Eicosenoic acid (cis-20:1n-12) (Compound) [exposome-explorer.iarc.fr]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Discovery and Isolation of 8(Z)-Eicosenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and initial characterization of 8(Z)-Eicosenoic acid. It details the seminal experimental protocols, summarizes key quantitative data, and illustrates the known signaling pathways involving this monounsaturated fatty acid.

Discovery and Initial Isolation

8(Z)-Eicosenoic acid was first identified as a novel fatty acid during a chemotaxonomic study of the seed oils of the Proteaceae family by J.R. Vickery in 1971. The initial isolation and characterization were performed on the seed oil of Banksia collina.

Experimental Protocols

The following sections detail the methodologies employed in the discovery and characterization of 8(Z)-Eicosenoic acid, based on the original research.

1.1. Oil Extraction from Banksia collina Seeds

A Soxhlet extraction method was utilized to obtain the seed oil.

• Sample Preparation: The seeds of Banksia collina were finely ground to increase the surface area for efficient extraction.

• Extraction: The ground seeds were placed in a Soxhlet apparatus and extracted with light petroleum ether for several hours.

• Solvent Removal: The solvent was subsequently removed from the extract under reduced pressure to yield the crude seed oil.

1.2. Preparation of Fatty Acid Methyl Esters (FAMEs)

For analysis by gas-liquid chromatography, the fatty acids in the triglyceride-rich oil were converted to their methyl esters.

• Saponification: The oil was refluxed with a solution of potassium hydroxide in methanol to saponify the triglycerides into their corresponding potassium salts of the fatty acids.

• Esterification: The fatty acid salts were then esterified by refluxing with a solution of anhydrous hydrogen chloride in methanol.

• Extraction of FAMEs: The resulting fatty acid methyl esters were extracted from the reaction mixture using n-hexane. The hexane extract was washed with water to remove any remaining reactants and dried over anhydrous sodium sulfate.

• Solvent Evaporation: The hexane was evaporated under a stream of nitrogen to yield the purified FAMEs.

1.3. Gas-Liquid Chromatography (GLC) of FAMEs

The composition of the FAMEs was determined using gas-liquid chromatography.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) was used.

• Column: A packed column containing a polar stationary phase (e.g., diethylene glycol succinate) on a solid support was employed.

• Operating Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 250°C

  • Oven Temperature Program: Isothermal analysis at a temperature suitable for the separation of C16 to C22 fatty acid methyl esters (typically around 190-210°C).

  • Carrier Gas: Nitrogen or helium at a constant flow rate.

• Identification: Peaks were provisionally identified by comparing their retention times with those of known fatty acid methyl ester standards.

1.4. Determination of the Double Bond Position

The position of the double bond in the novel C20:1 fatty acid was determined by oxidative cleavage.

• Oxidative Cleavage: The isolated monounsaturated FAME fraction was subjected to oxidation with potassium permanganate and sodium periodate. This reaction cleaves the double bond, yielding two carboxylic acid fragments for each original unsaturated fatty acid.

• Analysis of Cleavage Products: The resulting dicarboxylic and monocarboxylic acid fragments were esterified to their methyl esters and analyzed by GLC.

• Interpretation: The identification of the resulting mono- and dicarboxylic acid methyl esters allowed for the unambiguous determination of the original double bond position. For 8(Z)-Eicosenoic acid, this would yield octanoic acid (from the methyl end) and the dimethyl ester of dodecanedioic acid (from the carboxyl end).

Quantitative Data

The initial analysis of Banksia collina seed oil revealed the following fatty acid composition.

Fatty Acid	Systematic Name	Abbreviation	Composition (%)
Palmitic acid	Hexadecanoic acid	C16:0	10.2
Palmitoleic acid	(Z)-Hexadec-9-enoic acid	C16:1	3.5
Stearic acid	Octadecanoic acid	C18:0	2.1
Oleic acid	(Z)-Octadec-9-enoic acid	C18:1	55.4
Linoleic acid	(Z,Z)-Octadeca-9,12-dienoic acid	C18:2	15.3
Arachidic acid	Eicosanoic acid	C20:0	1.5
8(Z)-Eicosenoic acid	(Z)-Eicos-8-enoic acid	C20:1	6.0 [1]
Behenic acid	Docosanoic acid	C22:0	1.0

Biological Activity of 8(Z)-Eicosenoic Acid

Subsequent research has demonstrated that 8(Z)-Eicosenoic acid possesses biological activity, notably its ability to modulate the function of nicotinic acetylcholine receptors (nAChRs) through the activation of Protein Kinase C epsilon (PKCε).[1]

Experimental Protocols

The following protocols are based on the research that elucidated the biological effects of 8(Z)-Eicosenoic acid.

3.1. PKCε Activation Assay

• Enzyme and Substrate: Recombinant human PKCε and a specific fluorescently labeled peptide substrate are used.

• Reaction Mixture: The assay is performed in a buffer containing ATP and the necessary cofactors for PKCε activity.

• Procedure:

  • 8(Z)-Eicosenoic acid, dissolved in a suitable solvent (e.g., DMSO), is added to the reaction mixture at various concentrations.

  • The reaction is initiated by the addition of PKCε.

  • The mixture is incubated at 30°C for a specified time (e.g., 30 minutes).

  • The phosphorylation of the substrate is measured by detecting the change in fluorescence, which is proportional to the enzyme activity.

3.2. Electrophysiological Recording of nAChR Activity in Xenopus Oocytes

• Expression of nAChRs: Xenopus laevis oocytes are injected with cRNA encoding the subunits of the desired nicotinic acetylcholine receptor subtype (e.g., α4β2). The oocytes are then incubated for several days to allow for receptor expression.

• Two-Electrode Voltage-Clamp:

  • An oocyte expressing the nAChRs is placed in a recording chamber and perfused with a standard saline solution.

  • The oocyte is impaled with two microelectrodes, one for voltage clamping and the other for current recording.

  • The membrane potential is clamped at a holding potential (e.g., -70 mV).

  • Acetylcholine (ACh) is applied to the oocyte to elicit an inward current mediated by the nAChRs.

  • 8(Z)-Eicosenoic acid is co-applied with ACh to determine its effect on the receptor's response.

  • The potentiation of the ACh-induced current by 8(Z)-Eicosenoic acid is recorded and analyzed.

Signaling Pathway and Experimental Workflow

4.1. Signaling Pathway of 8(Z)-Eicosenoic Acid in Modulating nAChR Activity

The following diagram illustrates the proposed signaling pathway by which 8(Z)-Eicosenoic acid potentiates nicotinic acetylcholine receptor currents.

Proposed signaling pathway for nAChR modulation.

4.2. Experimental Workflow for Isolation and Characterization

This diagram outlines the general workflow from the natural source to the identification of 8(Z)-Eicosenoic acid.

Workflow for the isolation of 8(Z)-Eicosenoic acid.

References

• 1. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to 8(Z)-Eicosenoic Acid: Natural Sources, Abundance, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z)-Eicosenoic acid (20:1 n-12) is a monounsaturated omega-12 fatty acid that has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the known natural sources of 8(Z)-eicosenoic acid, its abundance in various organisms, detailed experimental protocols for its analysis, and an exploration of its emerging role in cellular signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers investigating the therapeutic potential and biochemical significance of this particular fatty acid.

Natural Sources and Abundance of 8(Z)-Eicosenoic Acid

The occurrence of 8(Z)-eicosenoic acid in nature is relatively limited, with significant concentrations identified primarily in the seed oils of certain plant species. The most well-documented source is from the Proteaceae family.

Table 1: Quantitative Abundance of 8(Z)-Eicosenoic Acid in Natural Sources

Source (Organism/Tissue)	Abundance (% of total fatty acids)	Reference(s)
Banksia collina seed oil	6.0	[1]
Seed oils of the Proteaceae family	Present (quantities variable)	[1]

Further research is required to quantify the abundance of 8(Z)-eicosenoic acid in a wider range of organisms.

Biosynthesis of 8(Z)-Eicosenoic Acid

The precise biosynthetic pathway of 8(Z)-eicosenoic acid has not been fully elucidated in all organisms. However, based on the general understanding of fatty acid metabolism in plants, a plausible pathway can be proposed. Very-long-chain monounsaturated fatty acids are typically synthesized through the elongation of shorter-chain fatty acid precursors, followed by the introduction of a double bond by specific desaturase enzymes.

In the case of 8(Z)-eicosenoic acid, the pathway likely begins with the common C18 monounsaturated fatty acid, oleic acid (18:1(9Z)). A fatty acid elongase system would then add a two-carbon unit to produce eicosanoic acid (20:0). Subsequently, a hypothetical Δ8-desaturase would introduce a cis-double bond at the 8th position of the carbon chain. While Δ8-desaturases have been identified in various organisms, their specific involvement in the synthesis of 8(Z)-eicosenoic acid in plants like Banksia collina requires further investigation[2].

Figure 1. Proposed biosynthetic pathway of 8(Z)-eicosenoic acid in plants.

Experimental Protocols

The accurate quantification of 8(Z)-eicosenoic acid from biological matrices is crucial for research and development. The following section outlines a standard methodology based on gas chromatography-mass spectrometry (GC-MS), a widely accepted technique for fatty acid analysis.

Protocol 1: Extraction and Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs)

1. Lipid Extraction:

• Objective: To isolate total lipids from the biological sample (e.g., seed oil, tissue homogenate).

• Procedure:

  • Homogenize the sample in a chloroform:methanol (2:1, v/v) solution.

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

2. Saponification:

• Objective: To hydrolyze esterified fatty acids from complex lipids (e.g., triglycerides, phospholipids).

• Procedure:

  • Resuspend the dried lipid extract in a known volume of methanolic sodium hydroxide (e.g., 0.5 M).

  • Heat the mixture at a controlled temperature (e.g., 80-100°C) for a specified time (e.g., 5-10 minutes) to ensure complete hydrolysis.

3. Methylation (Derivatization):

• Objective: To convert free fatty acids into their more volatile methyl esters for GC analysis.

• Procedure:

  • After cooling, add a boron trifluoride-methanol solution (e.g., 14% BF3 in methanol) to the saponified sample.

  • Heat the mixture again under the same conditions as saponification.

  • After cooling, add a saturated sodium chloride solution and an organic solvent (e.g., hexane or heptane) to extract the FAMEs.

  • Vortex and centrifuge to separate the phases.

  • Collect the upper organic phase containing the FAMEs for GC-MS analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of FAMEs

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A polar capillary column suitable for FAME separation (e.g., a bis(cyanopropyl) polysiloxane or polyethylene glycol phase).

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector, operated in splitless mode for trace analysis.

• Oven Temperature Program: A programmed temperature gradient is used to separate the FAMEs based on their boiling points and polarity. An example program could be:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at 10°C/minute.

  • Ramp 2: Increase to 240°C at 5°C/minute, hold for 10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: m/z 50-500.

• Identification: The identification of the 8(Z)-eicosenoic acid methyl ester peak is achieved by comparing its retention time and mass spectrum with that of a certified reference standard.

• Quantification: Quantification is performed by integrating the peak area of the identified compound and comparing it to a calibration curve generated from known concentrations of the 8(Z)-eicosenoic acid methyl ester standard. An internal standard (e.g., a fatty acid not present in the sample, such as heptadecanoic acid) should be added at the beginning of the extraction process to correct for variations in sample preparation and injection volume.

Figure 2. General experimental workflow for the analysis of 8(Z)-eicosenoic acid.

Signaling Pathways Involving 8(Z)-Eicosenoic Acid

Emerging evidence suggests that 8(Z)-eicosenoic acid can modulate the activity of key signaling proteins, indicating its potential role in cellular communication. A notable study by Yaguchi et al. (2005) demonstrated that 8(Z)-eicosenoic acid potentiates nicotinic acetylcholine receptor (nAChR) channel currents and enhances the phosphorylation activity of Protein Kinase C epsilon (PKCε)[3].

This suggests a signaling cascade where 8(Z)-eicosenoic acid may act as an upstream modulator of PKCε, which in turn influences the function of nAChRs. The potentiation of nAChR activity can have significant implications in neuronal signaling and synaptic plasticity.

Figure 3. Proposed signaling pathway involving 8(Z)-eicosenoic acid.

Conclusion and Future Directions

8(Z)-Eicosenoic acid is a unique fatty acid with a defined natural source and emerging biological activities. The data and protocols presented in this guide provide a solid foundation for researchers interested in this molecule. Future research should focus on:

• Expanding the knowledge of its natural distribution: A broader screening of plant and marine organisms could reveal novel and more abundant sources.

• Elucidating the complete biosynthetic pathway: Identifying the specific elongase and desaturase enzymes will be crucial for potential biotechnological production.

• Further delineating its signaling roles: Investigating the downstream targets of the PKCε pathway activated by 8(Z)-eicosenoic acid will provide deeper insights into its physiological functions and therapeutic potential.

This in-depth technical guide serves as a starting point for the scientific community to unlock the full potential of 8(Z)-eicosenoic acid in various fields of research and drug development.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Delta8-fatty-acid desaturase - Wikipedia [en.wikipedia.org]
• 3. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]

The Modulatory Role of 8(Z)-Eicosenoic Acid on Nicotinic Acetylcholine Receptors: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the current understanding of the effects of 8(Z)-eicosenoic acid on acetylcholine receptors. Emerging research has identified this C20 cis-unsaturated fatty acid as a positive modulator of nicotinic acetylcholine receptor (nAChR) function. Unlike other fatty acids that exhibit a biphasic effect of depression followed by potentiation, or solely depression, 8(Z)-eicosenoic acid uniquely potentiates nAChR channel currents without an initial inhibitory phase[1]. This potentiation is intrinsically linked to the activation of the ε isoform of Protein Kinase C (PKCε)[1][2][3][4]. This document summarizes the qualitative and quantitative data available, delineates detailed experimental protocols for studying these effects, and presents signaling pathways and experimental workflows through structured diagrams.

Introduction

Acetylcholine receptors (AChRs) are critical components of the cholinergic system, playing pivotal roles in both the central and peripheral nervous systems. They are broadly classified into two families: ionotropic nicotinic acetylcholine receptors (nAChRs) and metabotropic muscarinic acetylcholine receptors (mAChRs). The nAChRs, in particular, are ligand-gated ion channels that mediate fast synaptic transmission. Their dysfunction is implicated in a variety of neurological disorders, making them a key target for therapeutic development.

Endogenous lipids, including free fatty acids, are emerging as significant modulators of nAChR activity. 8(Z)-eicosenoic acid, a monounsaturated omega-12 fatty acid, has been identified as a noteworthy potentiator of nAChR channel currents[1][2][3][4]. This whitepaper will explore the nuanced effects of 8(Z)-eicosenoic acid on these receptors, with a focus on its mechanism of action and the downstream signaling pathways it recruits.

Mechanism of Action: Potentiation via PKCε Activation

The primary mechanism by which 8(Z)-eicosenoic acid exerts its effect on nAChRs is through the activation of Protein Kinase C epsilon (PKCε)[1][2][3][4]. Research has demonstrated that the carboxyl group of cis-unsaturated free fatty acids is crucial for PKCε activation, which in turn leads to the potentiation of nAChR responses[1].

The proposed signaling cascade begins with 8(Z)-eicosenoic acid activating PKCε. Activated PKCε then likely phosphorylates serine/threonine residues on the intracellular loop of nAChR subunits. This phosphorylation event is thought to modulate the receptor's conformational state, leading to an increased channel open probability or a faster recovery from desensitization, ultimately resulting in a potentiation of the acetylcholine-evoked current.

Data Presentation: Effects of C20 Fatty Acids on nAChR Currents

While specific dose-response data such as EC50 values for 8(Z)-eicosenoic acid on nAChRs are not extensively available in the current literature, the work of Yaguchi et al. (2005) provides a qualitative and semi-quantitative comparison of the effects of various C20 cis-unsaturated fatty acids on Torpedo nAChR currents expressed in Xenopus oocytes[1]. The findings are summarized below.

Fatty Acid (C20)	Chemical Structure	Observed Effect on nAChR Current	PKCε Activation	Reference
8(Z)-Eicosenoic acid	20:1ω12	Potentiation only	Yes	[1]
5-Eicosenoic acid	20:1ω15	Depression only	Yes	[1]
11-Eicosenoic acid	20:1ω9	Depression only	Yes	[1]
11,14-Eicosadienoic acid	20:2ω6	Depression and Potentiation	Yes	[1]
5,8,11-Eicosatrienoic acid	20:3ω9	Depression and Potentiation	Yes	[1]
8,11,14-Eicosatrienoic acid	20:3ω6	Depression only	Yes	[1]
Arachidonic acid	20:4ω6	Depression and Potentiation	Yes	[1]
Eicosapentaenoic acid	20:5ω3	Depression and Potentiation	Yes	[1]

Experimental Protocols

Two-Electrode Voltage Clamp (TEVC) Assay in Xenopus Oocytes

This protocol describes a generalized method for assessing the modulatory effects of 8(Z)-eicosenoic acid on nAChRs expressed in Xenopus laevis oocytes, based on the methodology from the foundational research in this area.

4.1.1. Oocyte Preparation and cRNA Injection

• Oocyte Harvesting: Harvest stage V-VI oocytes from a female Xenopus laevis.

• Defolliculation: Treat the oocytes with collagenase (e.g., 2 mg/mL in Ca2+-free OR-2 solution) for 60-120 minutes to remove the follicular layer.

• cRNA Injection: Inject oocytes with cRNA encoding the desired nAChR subunits (e.g., Torpedo α, β, γ, δ subunits).

• Incubation: Incubate the injected oocytes at 18-20°C for 2-4 days in ND96 solution supplemented with antibiotics to allow for receptor expression.

4.1.2. Electrophysiological Recording

• Solutions:

  • Recording Solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, pH 7.5.

  • Agonist Solution: Acetylcholine (ACh) at a concentration that elicits a submaximal response (e.g., 10-30 µM) in ND96.

  • Test Compound Solution: 8(Z)-eicosenoic acid dissolved in a suitable solvent (e.g., DMSO) and then diluted in ND96 to the desired final concentration (e.g., 10 µM). Ensure the final solvent concentration is non-interfering (e.g., <0.1%).

• Recording Setup:

  • Place an oocyte in a recording chamber continuously perfused with ND96.

  • Impale the oocyte with two glass microelectrodes (filled with 3 M KCl) for voltage clamping.

  • Clamp the oocyte membrane potential at a holding potential of -60 mV to -80 mV.

• Data Acquisition:

  • Establish a stable baseline current in ND96.

  • Apply the ACh solution for a defined period to elicit a control inward current.

  • Wash the oocyte with ND96 until the current returns to baseline.

  • Pre-incubate the oocyte with the 8(Z)-eicosenoic acid solution for a set duration (e.g., 1-5 minutes).

  • Co-apply the ACh solution with the 8(Z)-eicosenoic acid solution and record the modulated current.

  • Perform a final washout with ND96.

• Data Analysis:

  • Measure the peak amplitude of the ACh-evoked currents in the absence and presence of 8(Z)-eicosenoic acid.

  • Calculate the potentiation as the percentage increase in current amplitude relative to the control response.

In Vitro PKCε Activity Assay

This protocol outlines a method to determine if 8(Z)-eicosenoic acid directly activates PKCε.

• Reaction Mixture: Prepare a reaction buffer containing HEPES, MgCl2, and CaCl2.

• Enzyme and Substrate: Add recombinant human PKCε and a fluorescently labeled PKC substrate peptide to the reaction mixture.

• Initiation: Add ATP and 8(Z)-eicosenoic acid (or a vehicle control) to initiate the kinase reaction.

• Incubation: Incubate the reaction at 30°C for a specified time (e.g., 30-60 minutes).

• Detection: Terminate the reaction and measure the amount of phosphorylated substrate, typically using a fluorescence polarization or FRET-based method.

• Analysis: Compare the PKCε activity in the presence of 8(Z)-eicosenoic acid to the vehicle control to determine the extent of activation.

Visualizations: Signaling Pathways and Workflows

Caption: Signaling pathway of nAChR potentiation by 8(Z)-eicosenoic acid.

Caption: Experimental workflow for TEVC analysis of 8(Z)-eicosenoic acid.

Conclusion and Future Directions

8(Z)-eicosenoic acid represents a unique endogenous modulator of nicotinic acetylcholine receptors, distinguished by its ability to potentiate channel currents without an initial depressive effect. This action is mediated through the activation of PKCε. The distinct pharmacological profile of 8(Z)-eicosenoic acid suggests that it, or its derivatives, could serve as a valuable tool for studying nAChR modulation and as a potential lead for the development of novel therapeutics targeting the cholinergic system.

Future research should focus on obtaining detailed dose-response data to quantify the potency and efficacy of 8(Z)-eicosenoic acid. Furthermore, investigations into its effects on specific nAChR subtypes, particularly those prevalent in the central nervous system, will be crucial for understanding its potential physiological and pathological roles. Elucidating the precise phosphorylation sites on nAChR subunits targeted by PKCε in response to 8(Z)-eicosenoic acid will provide a more complete picture of its mechanism of action and could pave the way for the rational design of subtype-selective modulators.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Oleic Acid Could Act as a Channel Blocker in the Inhibition of nAChR: Insights from Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol to identify ligands of odorant receptors using two-electrode voltage clamp combined with the Xenopus oocytes heterologous expression system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dose-response relationship for nicotine-induced up-regulation of rat brain nicotinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 8(Z)-Eicosenoic Acid in PKCε Phosphorylation: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein Kinase C epsilon (PKCε), a member of the novel PKC isoform family, is a critical signaling node in a multitude of cellular processes, including cell proliferation, differentiation, and neuronal function.[1] Its dysregulation has been implicated in various pathological conditions, making it a compelling target for therapeutic intervention. Emerging evidence highlights the modulatory role of specific lipid species in PKCε activity. This technical guide delves into the involvement of the monounsaturated fatty acid, 8(Z)-Eicosenoic acid, in the phosphorylation events mediated by PKCε. We consolidate findings from key studies, present available data in a structured format, detail relevant experimental methodologies, and provide visual representations of the implicated signaling pathways to facilitate a deeper understanding and guide future research and drug development efforts.

Introduction to PKCε and its Activation

Protein Kinase C (PKC) comprises a family of serine/threonine kinases that are central to cellular signal transduction. The PKC family is subdivided into three classes based on their activation requirements: conventional (cPKCs), novel (nPKCs), and atypical (aPKCs). PKCε belongs to the nPKC subfamily, which is calcium-independent but responsive to diacylglycerol (DAG) and phorbol esters.[2]

The activation of PKCε is a multi-step process that typically involves its translocation from the cytosol to the plasma membrane.[3] This recruitment is often initiated by the generation of the second messenger DAG from the hydrolysis of membrane phospholipids by phospholipase C (PLC).[2] At the membrane, PKCε interacts with lipids, leading to a conformational change that relieves autoinhibition and exposes its catalytic domain, enabling it to phosphorylate downstream substrate proteins.[2] While DAG is a well-established endogenous activator, other lipid molecules, including certain fatty acids, have been shown to influence PKCε activity.[2][4][5]

8(Z)-Eicosenoic Acid and its Effect on PKCε Phosphorylation

Recent studies have identified 8(Z)-Eicosenoic acid as a modulator of PKCε activity. Research has demonstrated that this C20 monounsaturated fatty acid is capable of enhancing the phosphorylation of a substrate peptide by PKCε.[1][6]

Comparative Analysis of C20 Fatty Acids on PKCε Activation

A key study by Yaguchi et al. (2005) investigated the effects of various C20 cis-unsaturated fatty acids on PKCε activation.[1] While specific quantitative values for the degree of phosphorylation enhancement by 8(Z)-Eicosenoic acid were not provided, the study concluded that all tested C20 free fatty acids were involved in PKCε activation, with no significant difference in potency observed among them.[1] This suggests a general role for the C20 acyl chain and the presence of a carboxyl group in this activation.[1] The study also highlighted that the position and number of double bonds in the fatty acid chain influence its overall effect on cellular responses, such as nicotinic acetylcholine receptor currents.[1]

Fatty Acid (C20)	Effect on PKCε Activation
8(Z)-Eicosenoic acid	Activation [1][6]
5-Eicosenoic acid	Activation[1]
11-Eicosenoic acid	Activation[1]
11,14-Eicosadienoic acid	Activation[1]
5,8,11-Eicosatrienoic acid	Activation[1]
8,11,14-Eicosatrienoic acid	Activation[1]
5,8,11,14-Eicosatetraenoic acid (Arachidonic acid)	Activation[1]
5,8,11,14,17-Eicosapentaenoic acid	Activation[1]
Table 1: Summary of the effects of various C20 cis-unsaturated fatty acids on PKCε activation as reported by Yaguchi et al. (2005).[1]

Experimental Protocols

Detailed experimental protocols for investigating the effect of 8(Z)-Eicosenoic acid on PKCε phosphorylation are crucial for reproducibility and further investigation. Below is a generalized protocol for an in vitro PKCε kinase assay based on common methodologies.

In Vitro PKCε Kinase Assay (HPLC-based)

This protocol is a representative method adapted from the description in Yaguchi et al. (2005) and general kinase assay procedures.[1][7]

Objective: To determine the effect of 8(Z)-Eicosenoic acid on the phosphorylation of a substrate peptide by recombinant active PKCε.

Materials:

• Recombinant active PKCε enzyme

• PKCε-specific substrate peptide (e.g., ERMRPRKRQGSVRRRV)[7]

• 8(Z)-Eicosenoic acid

• Kinase Assay Buffer (e.g., 20 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM CaCl2)

• [γ-³²P]ATP or unlabeled ATP

• Phosphatidylserine (PS) and Diacylglycerol (DAG) (for positive control)

• Reaction termination solution (e.g., 100 mM EDTA)

• Reversed-phase high-performance liquid chromatography (HPLC) system

• Scintillation counter (for radioactive assays)

Procedure:

• Preparation of Lipid Vesicles (for positive control):

  • Mix phosphatidylserine and diacylglycerol in chloroform.

  • Evaporate the solvent under a stream of nitrogen.

  • Resuspend the lipid film in assay buffer and sonicate to form small unilamellar vesicles.

• Kinase Reaction Setup:

  • Prepare reaction mixtures in microcentrifuge tubes on ice.

  • To each tube, add the Kinase Assay Buffer.

  • Add the PKCε substrate peptide to a final concentration of 1 mg/ml.[7]

  • Add 8(Z)-Eicosenoic acid at various concentrations (e.g., 1-100 µM). For the positive control, add the prepared PS/DAG vesicles. Include a negative control with no lipid activator.

  • Add recombinant active PKCε enzyme to each tube.

• Initiation of Kinase Reaction:

  • Initiate the reaction by adding [γ-³²P]ATP (or unlabeled ATP for non-radioactive detection) to a final concentration of ~100 µM.

  • Incubate the reaction mixture at 30°C for a predetermined time (e.g., 10-30 minutes).

• Termination of Reaction:

  • Stop the reaction by adding the termination solution (e.g., EDTA).

• Separation and Quantification of Phosphorylated Peptide:

  • Inject the reaction mixture into a reversed-phase HPLC system.

  • Separate the phosphorylated peptide from the unphosphorylated peptide and other reaction components using a suitable gradient (e.g., acetonitrile in water with 0.1% trifluoroacetic acid).

  • If using [γ-³²P]ATP, collect fractions and quantify the radioactivity of the phosphorylated peptide peak using a scintillation counter.

  • If using unlabeled ATP, detect the phosphorylated peptide by UV absorbance at 214 nm and quantify by peak area integration.

• Data Analysis:

  • Calculate the amount of phosphorylated substrate in each reaction.

  • Plot the kinase activity (amount of phosphorylated product) as a function of the 8(Z)-Eicosenoic acid concentration to determine the dose-response relationship.

Signaling Pathways and Visualizations

Proposed Mechanism of PKCε Activation by 8(Z)-Eicosenoic Acid

The precise mechanism by which 8(Z)-Eicosenoic acid activates PKCε is not fully elucidated. However, based on the general understanding of novel PKC activation, a plausible model is that 8(Z)-Eicosenoic acid, like other activating lipids, interacts with the regulatory domain of PKCε, likely the C1 domain, promoting a conformational change that enhances its catalytic activity.

Caption: Proposed activation of PKCε by 8(Z)-Eicosenoic acid.

Experimental Workflow for In Vitro Kinase Assay

The following diagram outlines the key steps in the in vitro kinase assay used to assess the effect of 8(Z)-Eicosenoic acid on PKCε activity.

Caption: Workflow for in vitro PKCε kinase assay.

Downstream Signaling of PKCε

Activated PKCε can phosphorylate a wide array of downstream targets, influencing various cellular functions. Some of the key signaling pathways impacted by PKCε include those involved in cell growth, apoptosis, and neuronal signaling.

Caption: Simplified overview of PKCε downstream signaling pathways.

Conclusion and Future Directions

The available evidence strongly suggests that 8(Z)-Eicosenoic acid is an activator of PKCε. This finding opens up new avenues for research into the physiological and pathological roles of this specific fatty acid and its interplay with PKCε signaling. For drug development professionals, understanding how endogenous lipids like 8(Z)-Eicosenoic acid modulate PKCε activity could inform the design of novel small molecule activators or inhibitors with improved specificity and efficacy.

Future research should focus on:

• Quantitative Analysis: Determining the precise dose-response relationship and EC50 value for 8(Z)-Eicosenoic acid in activating PKCε.

• Mechanism of Action: Elucidating the specific binding site and molecular interactions between 8(Z)-Eicosenoic acid and PKCε.

• Cellular Context: Investigating the effects of 8(Z)-Eicosenoic acid on PKCε-mediated signaling and cellular functions in relevant physiological and disease models.

• In Vivo Studies: Assessing the impact of modulating 8(Z)-Eicosenoic acid levels on PKCε activity and associated phenotypes in vivo.

A more comprehensive understanding of the interplay between 8(Z)-Eicosenoic acid and PKCε will be instrumental in unraveling the complexities of lipid-mediated signaling and could pave the way for innovative therapeutic strategies targeting this critical kinase.

References

• 1. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The substrates and binding partners of protein kinase Cε - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. A potential second messenger role for unsaturated fatty acids: activation of Ca2+-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synergistic action of diacylglycerol and unsaturated fatty acid for protein kinase C activation: its possible implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. promega.com [promega.com]

8(Z)-Eicosenoic Acid in Seed Oil of Brassica collina: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 8(Z)-eicosenoic acid found in the seed oil of Brassica collina. The document details the fatty acid composition, outlines the experimental protocols for its analysis, and illustrates the relevant biochemical pathways and analytical workflows.

Introduction

Brassica collina, a species within the Brassicaceae family, produces seeds containing a unique fatty acid profile. Notably, its seed oil contains 8(Z)-eicosenoic acid, a C20:1 monounsaturated fatty acid. While research on the specific bioactivity of the 8(Z) isomer is ongoing, other isomers of eicosenoic acid have been investigated for their roles in various biological processes, making the seed oil of B. collina a subject of interest for nutritional and pharmaceutical research.

Data Presentation: Fatty Acid Composition

Fatty Acid	Common Name	Shorthand	Percentage (%) of Total Fatty Acids (Representative)
Palmitic Acid	-	C16:0	3.0 - 5.0
Stearic Acid	-	C18:0	1.0 - 2.0
Oleic Acid	-	C18:1	10.0 - 18.0
Linoleic Acid	-	C18:2	11.0 - 18.0
α-Linolenic Acid	-	C18:3	8.0 - 17.0
8(Z)-Eicosenoic Acid	-	C20:1	6.0
Erucic Acid	-	C22:1	40.0 - 50.0

Note: The percentages for fatty acids other than 8(Z)-Eicosenoic Acid are representative of high-erucic acid Brassica species and are provided for illustrative purposes. The specific composition of B. collina seed oil may vary.[1][2]

Experimental Protocols

The analysis of 8(Z)-eicosenoic acid and other fatty acids in B. collina seed oil involves three primary stages: oil extraction, transesterification to fatty acid methyl esters (FAMEs), and analysis by gas chromatography.

Oil Extraction from Brassica collina Seeds

Objective: To extract the total lipid content from the seeds.

Methodology: Solvent extraction is a common and efficient method.

• Sample Preparation: B. collina seeds are cleaned and dried to a moisture content of 5-7%. The seeds are then finely ground to increase the surface area for solvent penetration.

• Extraction:

  • A known weight of the ground seed material is placed in a Soxhlet extraction apparatus.

  • n-Hexane is used as the extraction solvent. The solvent is heated, and its vapor bypasses the thimble containing the seed material.

  • The vapor is condensed in a condenser and drips back onto the seed material, dissolving the oil.

  • This process is allowed to continue for several hours (typically 4-6 hours) to ensure complete extraction.

  • The solvent-oil mixture is then collected.

• Solvent Removal: The hexane is removed from the oil using a rotary evaporator under reduced pressure and a controlled temperature (typically 40-50°C) to yield the crude seed oil.

Transesterification of Fatty Acids to Fatty Acid Methyl Esters (FAMEs)

Objective: To convert the fatty acids in the triacylglycerols into their more volatile methyl esters for gas chromatography analysis.

Methodology: An acid-catalyzed transesterification is a reliable method.

• Reaction Mixture: A small amount of the extracted oil (e.g., 50-100 mg) is placed in a screw-capped glass tube.

• Reagents: 2 mL of a 1% solution of sulfuric acid in methanol is added to the oil.

• Reaction: The tube is tightly capped and heated in a water bath at 80-90°C for 1-2 hours. The tube should be vortexed periodically to ensure proper mixing.

• Extraction of FAMEs:

  • After cooling to room temperature, 1 mL of distilled water and 2 mL of n-hexane are added to the tube.

  • The tube is vortexed vigorously for 1 minute and then centrifuged to separate the layers.

  • The upper hexane layer, containing the FAMEs, is carefully transferred to a clean vial.

• Drying: A small amount of anhydrous sodium sulfate is added to the hexane extract to remove any residual water. The sample is then ready for GC analysis.

Gas Chromatography (GC) Analysis of FAMEs

Objective: To separate, identify, and quantify the individual fatty acid methyl esters.

Methodology: Gas chromatography with a flame ionization detector (GC-FID) is the standard method.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for FAME analysis (e.g., a polar column like a DB-23 or a similar wax-type column).

• GC Conditions (Typical):

  • Injector Temperature: 250°C

  • Detector Temperature: 270°C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: Increase at 10°C/minute to 200°C.

    • Ramp: Increase at 5°C/minute to 240°C, hold for 5 minutes.

  • Injection Volume: 1 µL of the FAMEs in hexane.

• Identification and Quantification:

  • The individual FAMEs are identified by comparing their retention times with those of a known FAME standard mixture.

  • Quantification is performed by measuring the peak area of each FAME. The percentage of each fatty acid is calculated as the area of its corresponding peak divided by the total area of all fatty acid peaks, multiplied by 100.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of fatty acids in B. collina seeds.

References

• 1. ijcmas.com [ijcmas.com]
• 2. researchgate.net [researchgate.net]

Metabolic Fate of 8(Z)-Eicosenoic Acid: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z)-Eicosenoic acid (20:1n-12) is a monounsaturated omega-12 fatty acid. While not as extensively studied as other fatty acids, understanding its metabolic pathway is crucial for a comprehensive view of lipid metabolism and its potential implications in health and disease. This technical guide provides an in-depth overview of the predicted metabolic fate of 8(Z)-eicosenoic acid, drawing upon established principles of fatty acid metabolism and studies on structurally similar molecules. Due to a lack of direct research on this specific isomer, this guide presents a putative pathway, highlighting areas ripe for further investigation.

Proposed Metabolic Pathways

The metabolism of 8(Z)-eicosenoic acid is likely to proceed through three main pathways: catabolism via beta-oxidation for energy production, and anabolic conversion through desaturation and elongation to produce other fatty acids.

Beta-Oxidation

As a long-chain fatty acid, 8(Z)-eicosenoic acid can be expected to undergo mitochondrial and peroxisomal beta-oxidation to generate acetyl-CoA. This process involves a series of enzymatic reactions that sequentially shorten the fatty acyl-CoA chain by two carbons. For unsaturated fatty acids like 8(Z)-eicosenoic acid, auxiliary enzymes are required to handle the double bond.

The beta-oxidation of 8(Z)-eicosenoyl-CoA would proceed through several cycles, yielding acetyl-CoA, NADH, and FADH2. The presence of the cis-double bond at the Δ8 position would necessitate the action of an isomerase to convert it to a trans-Δ2 intermediate for the standard beta-oxidation machinery to proceed.

Since 8(Z)-eicosenoic acid is a very-long-chain fatty acid (VLCFA), its initial breakdown may occur in peroxisomes. Peroxisomal beta-oxidation shortens VLCFAs to medium-chain fatty acids, which are then transported to the mitochondria for complete oxidation.

Figure 1: Proposed Beta-Oxidation of 8(Z)-Eicosenoic Acid.

Desaturation and Elongation

8(Z)-Eicosenoic acid can also serve as a substrate for fatty acid desaturases (FADS) and elongases (ELOVL), leading to the synthesis of other polyunsaturated fatty acids. The position of the double bond at the omega-12 position makes it a potential precursor for a less common series of fatty acids.

A key potential conversion is its desaturation by a Δ5-desaturase (FADS1) or a Δ8-desaturase. The human FADS2 gene product is known to exhibit Δ8-desaturase activity towards 20-carbon fatty acids[1]. This would introduce a new double bond, forming a di-unsaturated fatty acid. Subsequent elongation and further desaturation could lead to a variety of downstream products. For instance, Δ8 desaturation of 8(Z)-eicosenoic acid would yield 8(Z),11(Z)-eicosadienoic acid.

Another possibility is the synthesis of Mead acid (5,8,11-eicosatrienoic acid) from oleic acid (18:1n-9), which proceeds through elongation to 20:1n-9[2][3][4]. This suggests that an isomer of 8(Z)-eicosenoic acid is a known intermediate in fatty acid synthesis, making it plausible that 8(Z)-eicosenoic acid itself could enter similar pathways.

Figure 2: Proposed Desaturation and Elongation of 8(Z)-Eicosenoic Acid.

Quantitative Data Summary

Substrate	Enzyme/Process	Product	Km (µM)	Vmax (nmol/min/mg protein)	Cell Type/Source	Reference
11,14-Eicosadienoic acid (20:2n-6)	Δ8-Desaturase (FADS2)	8,11,14-Eicosatrienoic acid (20:3n-6)	N/A	N/A	Baboon Liver cDNA in Yeast	[1]
Oleic acid (18:1n-9)	Elongation & Desaturation	Mead acid (20:3n-9)	N/A	N/A	Animals in EFA deficiency	[2]

Note: N/A indicates that the specific quantitative data was not available in the cited literature. The data presented is for analogous reactions and should be interpreted with caution when applied to 8(Z)-eicosenoic acid.

Experimental Protocols

Investigating the metabolic fate of 8(Z)-eicosenoic acid requires robust analytical methods. The following protocols are generalized from established methods for fatty acid analysis and can be adapted for studying this specific fatty acid.

Lipid Extraction and Fatty Acid Analysis by GC-MS

This protocol outlines the extraction of total fatty acids from biological samples and their analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation and Lipid Extraction:

• Homogenize tissue samples or pellet cultured cells.

• Add a known amount of an internal standard (e.g., a deuterated version of a fatty acid not expected in the sample).

• Extract lipids using a solvent system such as chloroform:methanol (2:1, v/v) according to the Folch method or a biphasic solution of acidified methanol and isooctane[5][6].

• Separate the organic phase containing the lipids.

2. Saponification and Derivatization:

• Evaporate the solvent from the lipid extract under a stream of nitrogen.

• Saponify the lipids by adding methanolic KOH to release the fatty acids from their esterified forms[5].

• Acidify the solution to protonate the fatty acids.

• Extract the free fatty acids with a nonpolar solvent like hexane or isooctane.

• Derivatize the fatty acids to their methyl esters (FAMEs) using a reagent like BF3-methanol or to pentafluorobenzyl (PFB) esters for enhanced sensitivity in negative chemical ionization GC-MS[5].

3. GC-MS Analysis:

• Inject the derivatized fatty acid sample into a gas chromatograph equipped with a suitable capillary column (e.g., a polar column for FAMEs).

• Use a temperature gradient to separate the fatty acid derivatives based on their volatility and polarity[6].

• The eluting compounds are introduced into a mass spectrometer for identification and quantification.

• Identification is based on the retention time and the mass spectrum of the derivative compared to authentic standards.

• Quantification is achieved by comparing the peak area of the analyte to that of the internal standard.

Figure 3: General Workflow for Fatty Acid Analysis.

Conclusion and Future Directions

The metabolic pathway of 8(Z)-eicosenoic acid remains to be definitively elucidated. Based on our understanding of general fatty acid metabolism, it is plausible that it undergoes beta-oxidation for energy and can be a substrate for desaturase and elongase enzymes, potentially leading to the formation of novel polyunsaturated fatty acids.

Future research should focus on:

• In vitro enzyme assays: Using purified FADS and ELOVL enzymes to determine if 8(Z)-eicosenoic acid is a substrate and to measure the kinetic parameters of these reactions.

• Stable isotope tracing studies: Administering labeled 8(Z)-eicosenoic acid to cell cultures or animal models and tracing its metabolic fate using lipidomics platforms.

• Quantitative lipidomics: Developing targeted mass spectrometry methods to accurately measure the levels of 8(Z)-eicosenoic acid and its potential metabolites in various biological matrices.

A thorough understanding of the metabolic pathway of 8(Z)-eicosenoic acid will provide valuable insights into the complex network of lipid metabolism and may uncover novel bioactive lipids with roles in health and disease, offering potential targets for drug development.

References

• 1. An alternate pathway to long-chain polyunsaturates: the FADS2 gene product Delta8-desaturates 20:2n-6 and 20:3n-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tuscany-diet.net [tuscany-diet.net]
• 3. researchgate.net [researchgate.net]
• 4. The physiological and pathological properties of Mead acid, an endogenous multifunctional n-9 polyunsaturated fatty acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]

An In-depth Technical Guide to 8(Z)-Eicosenoic Acid: Precursors, Derivatives, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid that has garnered interest for its biological activities, including the modulation of key signaling proteins. This technical guide provides a comprehensive overview of the current knowledge regarding its precursors, biosynthetic pathways, potential derivatives, and its role in cellular signaling. The document summarizes quantitative data, details relevant experimental protocols, and visualizes key pathways to serve as a resource for researchers in lipid biology and drug development.

Introduction

8(Z)-Eicosenoic acid, a C20:1 monounsaturated fatty acid, is a naturally occurring lipid found in various plant and animal tissues. While not as extensively studied as other eicosanoids, emerging evidence suggests its involvement in significant physiological processes. Notably, it has been shown to potentiate nicotinic acetylcholine receptor (nAChR) channel currents and enhance the phosphorylation activity of protein kinase C epsilon (PKCε)[1]. These actions position 8(Z)-eicosenoic acid as a molecule of interest for further investigation in neuroscience and cell signaling research. This guide aims to consolidate the available technical information on 8(Z)-eicosenoic acid, from its biochemical origins to its cellular functions.

Physicochemical Properties of 8(Z)-Eicosenoic Acid

A summary of the known quantitative data for 8(Z)-eicosenoic acid and a related isomer is presented in Table 1. This information is crucial for its handling, formulation, and use in experimental settings.

Property	8(Z)-Eicosenoic Acid	11(Z)-Eicosenoic Acid (for comparison)
Molecular Formula	C₂₀H₃₈O₂	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol [1][2]	310.5 g/mol [2]
Melting Point	Data not available	23-24 °C[3]
Boiling Point	~431.5 °C (predicted)[4]	419.84 °C[3]
Density	Data not available	0.883 g/mL at 25 °C[3]
Solubility	DMF: 10 mg/mL[1]DMSO: 10 mg/mL[1]Ethanol: 10 mg/mL[1]PBS (pH 7.2): 0.15 mg/mL[1]	Soluble in ethanol[5]
Natural Abundance	6% of fatty acids in B. collina seed oil[1][6]	High concentration in Jojoba oil[5]

Biosynthesis and Precursors

The precise biosynthetic pathway of 8(Z)-eicosenoic acid is not definitively established in the literature. However, based on known mechanisms of fatty acid synthesis, two primary pathways can be postulated.

Elongation of C18 Precursors

Very-long-chain fatty acids (VLCFAs) are typically synthesized in the endoplasmic reticulum through the action of fatty acid elongase (FAE) enzyme complexes. A plausible pathway for a C20:1 isomer involves the elongation of oleic acid (18:1 cis-Δ9). This process would add a two-carbon unit from malonyl-CoA to produce 11(Z)-eicosenoic acid. The formation of the 8(Z) isomer would then require an isomerization step or an alternative elongation of a different C18 precursor.

Desaturation of Eicosanoic Acid

An alternative and more direct pathway involves the desaturation of the saturated C20 fatty acid, eicosanoic acid. This reaction would be catalyzed by a Δ8-desaturase, an enzyme that introduces a double bond at the 8th carbon position from the carboxyl end of the fatty acid chain. Δ8-desaturases have been identified in various organisms, including Euglena gracilis and some mammals, where they participate in the synthesis of polyunsaturated fatty acids[7][8][9].

Below is a diagram illustrating these two potential biosynthetic pathways.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EICOSENOIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. CIS-8-EICOSENOIC ACID | 76261-96-6 [amp.chemicalbook.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Delta8-fatty-acid desaturase - Wikipedia [en.wikipedia.org]
• 8. The Delta8-desaturase of Euglena gracilis: an alternate pathway for synthesis of 20-carbon polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An alternate pathway to long-chain polyunsaturates: the FADS2 gene product Delta8-desaturates 20:2n-6 and 20:3n-3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Characterization of 8(Z)-Eicosenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural characterization of 8(Z)-Eicosenoic acid, a cis-unsaturated fatty acid with a 20-carbon chain. The document details its physicochemical properties, provides a summary of analytical techniques for its characterization, and includes detailed experimental protocols.

Physicochemical Properties

Property	Value	Source(s)
Chemical Formula	C₂₀H₃₈O₂	[1][3][4]
Molecular Weight	310.5 g/mol	[1][3]
CAS Number	76261-96-6	[1][3]
Appearance	Crystalline solid, White Powder	[1][6]
Boiling Point	431.5 ± 11.0 °C	Not explicitly cited
Solubility	DMF: 10 mg/mlDMSO: 10 mg/mlEthanol: 10 mg/ml0.15 M Tris-HCl pH 8.5: 1 mg/mlPBS (pH 7.2): 0.15 mg/ml	[1]

Spectroscopic Characterization

Detailed spectroscopic data for 8(Z)-Eicosenoic acid is not widely published. However, based on the known structure and general principles of spectroscopy for unsaturated fatty acids, the expected spectral characteristics can be inferred.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the olefinic protons of the cis-double bond around 5.3 ppm. Other key signals would include the terminal methyl group protons, methylene protons adjacent to the carboxyl group (α-CH₂), and the long chain of methylene protons.

¹³C NMR: The carbon NMR spectrum would provide signals for the carboxyl carbon, the two olefinic carbons, and the distinct signals for the various methylene carbons along the aliphatic chain.

Note: Specific peak assignments for 8(Z)-Eicosenoic acid are not available in the reviewed literature. The provided information is based on the general spectral characteristics of similar unsaturated fatty acids.

Mass Spectrometry (MS)

Mass spectrometry is a crucial technique for determining the molecular weight and fragmentation pattern of fatty acids. For 8(Z)-Eicosenoic acid, the molecular ion peak [M]⁺ would be expected at m/z 310.5. Fragmentation patterns would reveal information about the structure of the hydrocarbon chain. Often, fatty acids are derivatized to their methyl esters (FAMEs) or other esters prior to GC-MS analysis to improve volatility and ionization efficiency.

Infrared (IR) Spectroscopy

The IR spectrum of 8(Z)-Eicosenoic acid would exhibit characteristic absorption bands for the carboxylic acid functional group. A broad O-H stretching band is expected in the region of 3300-2500 cm⁻¹. A strong C=O stretching vibration for the carbonyl group should appear around 1710 cm⁻¹. Other significant peaks would include C-H stretching and bending vibrations for the aliphatic chain and a C=C stretching vibration for the cis-double bond.

Experimental Protocols

The following are detailed methodologies for the key experiments used in the structural characterization of fatty acids like 8(Z)-Eicosenoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs)

Objective: To separate and identify the fatty acid profile of a sample and determine the molecular weight of the components.

Methodology:

• Derivatization to FAMEs:

  • Accurately weigh approximately 10-20 mg of the lipid sample into a screw-cap glass tube.

  • Add 2 mL of a 2% sulfuric acid solution in methanol.

  • Seal the tube and heat at 80-90°C for 1-2 hours in a water bath or heating block.

  • Cool the tube to room temperature.

  • Add 1 mL of hexane and 1 mL of distilled water, and vortex thoroughly for 1 minute.

  • Centrifuge the mixture to separate the layers.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis (e.g., a DB-23 or similar polar column).

  • Injector: Split/splitless injector, typically operated in split mode.

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 100°C), holds for a few minutes, then ramps up to a higher temperature (e.g., 240°C) to elute all FAMEs.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operated in electron ionization (EI) mode.

  • Data Acquisition: Scan a mass range of m/z 50-500.

Data Analysis: Identify FAMEs by comparing their retention times and mass spectra with those of known standards and reference libraries (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain detailed structural information, including the position and geometry of double bonds.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of the fatty acid sample in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Longer acquisition times and a greater number of scans are typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.

Data Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Assign peaks in both ¹H and ¹³C spectra based on chemical shifts and coupling patterns, often aided by 2D NMR experiments like COSY and HSQC.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation:

  • For a solid sample, the KBr pellet method is common. Mix a small amount of the sample with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.

  • Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent, depositing it onto a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

• FTIR Analysis:

  • Place the sample in the FTIR spectrometer.

  • Collect the spectrum over a typical range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the empty sample holder (or pure KBr pellet) and subtract it from the sample spectrum.

Data Analysis: Identify the characteristic absorption bands corresponding to different functional groups by comparing the peak positions (in cm⁻¹) to correlation charts and reference spectra.

Logical Workflow for Structural Characterization

The following diagram illustrates the logical workflow for the comprehensive structural characterization of an unknown fatty acid like 8(Z)-Eicosenoic acid.

Workflow for the structural characterization of a fatty acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Exposome-Explorer - 8-Eicosenoic acid (cis-20:1n-12) (Compound) [exposome-explorer.iarc.fr]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cenmed.com [cenmed.com]
• 5. LIPID MAPS [lipidmaps.org]
• 6. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

An In-depth Technical Guide on the Biosynthesis of 8(Z)-Eicosenoic Acid in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z)-Eicosenoic acid, a C20:1 monounsaturated fatty acid, is a component of seed oils in a select number of plant families. Its unique structure, with a cis double bond at the eighth carbon, suggests a specialized biosynthetic pathway. This technical guide delineates the current understanding of 8(Z)-eicosenoic acid biosynthesis in plants, focusing on the key enzymatic steps involving fatty acid elongation and desaturation. This document provides a comprehensive overview of the metabolic pathways, quantitative data on its occurrence, detailed experimental protocols for its study, and visual representations of the core biochemical processes to support further research and potential applications in drug development and biotechnology.

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 20 or more carbon atoms, play crucial roles in various plant physiological processes. They are integral components of membrane lipids, cuticular waxes, and storage lipids in seeds. 8(Z)-Eicosenoic acid is a less common VLCFA, the biosynthesis of which is of interest for understanding plant lipid metabolism and for its potential as a specialty oleochemical. This guide provides a detailed exploration of its formation in plants.

Biosynthesis of 8(Z)-Eicosenoic Acid

The biosynthesis of 8(Z)-eicosenoic acid is a multi-step process that occurs primarily in the endoplasmic reticulum (ER). It involves the elongation of a shorter-chain fatty acid precursor, followed by a specific desaturation step.

Fatty Acid Elongation

The initial step in the formation of C20 fatty acids is the elongation of an 18-carbon precursor, typically oleic acid (18:1Δ9), which is synthesized de novo in the plastids. This elongation process is carried out by the Fatty Acid Elongase (FAE) complex in the ER. The FAE complex is a multi-enzyme system consisting of four key enzymes that catalyze a cycle of four reactions:

• β-ketoacyl-CoA synthase (KCS): This is the rate-limiting enzyme that catalyzes the initial condensation of a C2 acyl group from malonyl-CoA with a long-chain acyl-CoA. The KCS enzyme determines the substrate specificity of the elongation complex.

• β-ketoacyl-CoA reductase (KCR): Reduces the β-ketoacyl-CoA to β-hydroxyacyl-CoA.

• β-hydroxyacyl-CoA dehydratase (HCD): Dehydrates the β-hydroxyacyl-CoA to form a trans-2,3-enoyl-CoA.

• trans-2,3-enoyl-CoA reductase (ECR): Reduces the trans-2,3-enoyl-CoA to a saturated acyl-CoA, which is two carbons longer than the initial substrate.

This four-step cycle is repeated to extend the fatty acid chain. To produce eicosanoic acid (20:0), the likely precursor for 8(Z)-eicosenoic acid, an 18-carbon fatty acid undergoes one cycle of elongation.

Desaturation by Δ8-Desaturase

The key step in the formation of 8(Z)-eicosenoic acid is the introduction of a double bond at the Δ8 position of the C20 acyl chain. This reaction is catalyzed by a specific fatty acid desaturase, a Δ8-desaturase .[1] These enzymes are membrane-bound and utilize molecular oxygen and a reducing agent (typically NADH or NADPH) to introduce a cis double bond. While Δ8-desaturases have been identified in plants and are known to act on C18 and C20 fatty acids, the specific enzyme responsible for 8(Z)-eicosenoic acid synthesis is not yet fully characterized in most plant species.[1] The likely substrate for this desaturation is eicosanoyl-CoA, which is converted to 8(Z)-eicosenoyl-CoA.

The proposed primary biosynthetic pathway for 8(Z)-eicosenoic acid is illustrated in the following diagram:

Proposed biosynthetic pathway of 8(Z)-eicosenoic acid in plants.

Quantitative Data

The occurrence of 8(Z)-eicosenoic acid is relatively rare in the plant kingdom. It is most notably found in the seed oils of certain species within the Proteaceae and Sapindaceae families. The following table summarizes available quantitative data.

Plant Species	Family	Tissue	8(Z)-Eicosenoic Acid Content (% of total fatty acids)	Reference
Banksia collina	Proteaceae	Seed Oil	6%	--INVALID-LINK--
Koelreuteria paniculata	Sapindaceae	Seed Oil	Eicosenoic acid (isomer not specified) is a major fatty acid
Cardiospermum species	Sapindaceae	Seed Oil	Eicosenoic acid (isomer not specified) is a potential source

Note: Data for Koelreuteria paniculata and Cardiospermum species refer to eicosenoic acid in general, and the specific isomer may not be 8(Z). Further analysis is required for confirmation.

Experimental Protocols

The study of 8(Z)-eicosenoic acid biosynthesis requires robust experimental protocols for lipid extraction, fatty acid analysis, and enzyme activity assays.

Lipid Extraction and Fatty Acid Methyl Ester (FAME) Preparation

This protocol describes the extraction of total lipids from plant tissues and their conversion to fatty acid methyl esters (FAMEs) for analysis by gas chromatography-mass spectrometry (GC-MS).

Materials:

• Plant tissue (e.g., seeds, leaves)

• Chloroform

• Methanol

• 0.9% (w/v) NaCl solution

• 2% (v/v) H₂SO₄ in methanol

• Hexane

• Internal standard (e.g., heptadecanoic acid, C17:0)

• Glass tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Water bath or heating block

• Nitrogen evaporator

Procedure:

• Homogenization: Weigh approximately 100 mg of fresh plant tissue or 20 mg of dried tissue into a glass tube. Add a known amount of internal standard.

• Lipid Extraction: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture. Vortex vigorously for 2 minutes.

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution. Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection of Lipid Phase: Carefully collect the lower chloroform phase containing the lipids using a Pasteur pipette and transfer to a new glass tube.

• Solvent Evaporation: Evaporate the chloroform under a stream of nitrogen gas.

• Transmethylation: Add 1 mL of 2% H₂SO₄ in methanol to the dried lipid extract. Cap the tube tightly and heat at 80°C for 1 hour.

• FAME Extraction: After cooling, add 1 mL of hexane and 0.5 mL of water. Vortex for 1 minute and centrifuge at 2,000 x g for 5 minutes.

• Sample for GC-MS: Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

GC-MS Analysis of FAMEs

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for FAME analysis (e.g., DB-23, SP-2560)

Typical GC Conditions:

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 150°C, hold for 1 minute, ramp to 220°C at 4°C/minute, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Split or splitless, depending on sample concentration.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

• Identification: FAMEs are identified by comparing their retention times and mass spectra with those of authentic standards and by fragmentation patterns. 8(Z)-Eicosenoic acid methyl ester will have a specific retention time and a characteristic mass spectrum.

In Vitro Assay for Δ8-Desaturase Activity

This assay measures the activity of Δ8-desaturase in plant microsomal fractions using a radiolabeled substrate.

Materials:

• Plant tissue for microsome isolation

• Microsome isolation buffer (e.g., 0.1 M potassium phosphate buffer pH 7.2, 0.33 M sucrose, 1 mM EDTA)

• Radiolabeled substrate (e.g., [1-¹⁴C]eicosanoyl-CoA)

• NADH or NADPH

• Reaction buffer (e.g., 0.1 M potassium phosphate buffer pH 7.2)

• Scintillation cocktail and counter

Procedure:

• Microsome Isolation: Homogenize plant tissue in ice-cold isolation buffer. Centrifuge the homogenate at low speed (e.g., 10,000 x g) to remove cell debris. Pellet the microsomes from the supernatant by ultracentrifugation (e.g., 100,000 x g). Resuspend the microsomal pellet in reaction buffer.

• Enzyme Reaction: In a microfuge tube, combine the microsomal protein (e.g., 100 µg), radiolabeled substrate (e.g., 10 nmol), and NADH or NADPH (e.g., 2 mM) in the reaction buffer.

• Incubation: Incubate the reaction mixture at a suitable temperature (e.g., 25-30°C) for a specific time (e.g., 30-60 minutes).

• Reaction Termination and FAME Preparation: Stop the reaction by adding a strong base (e.g., 1 M KOH in methanol) and heat to saponify the lipids. Acidify the mixture and extract the fatty acids with hexane. Convert the fatty acids to FAMEs as described in Protocol 4.1.

• Analysis: Separate the FAMEs by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Quantify the radiolabeled product (8(Z)-eicosenoic acid methyl ester) using a scintillation counter.

Workflow for the analysis of fatty acids in plant tissues.

Conclusion and Future Perspectives

The biosynthesis of 8(Z)-eicosenoic acid in plants is a specialized pathway involving the elongation of C18 fatty acids and a key desaturation step catalyzed by a Δ8-desaturase. While the general framework of this pathway is understood, further research is needed to identify and characterize the specific enzymes, particularly the Δ8-desaturase, in plants that accumulate this unique fatty acid. A deeper understanding of the regulatory mechanisms governing the expression of the genes involved in this pathway will be crucial for potential biotechnological applications, such as the engineering of oilseed crops for the production of high-value specialty fatty acids. The detailed protocols provided in this guide offer a foundation for researchers to further investigate this intriguing aspect of plant lipid metabolism.

References

• 1. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]

enzymatic synthesis of 8(Z)-Eicosenoic acid

An In-depth Technical Guide to the Enzymatic Synthesis of 8(Z)-Eicosenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a proposed enzymatic pathway for the synthesis of 8(Z)-Eicosenoic acid. While a direct, single-enzyme conversion is not yet established in the literature, this document outlines a plausible two-step biosynthetic route amenable to development through metabolic engineering. The proposed pathway involves the elongation of a C18 saturated fatty acid to a C20 saturated fatty acid, followed by a specific desaturation at the Δ8 position. This guide details the candidate enzymes for each step, provides comprehensive experimental protocols for their expression and evaluation, and presents a framework for future research in this area. All quantitative data are summarized in structured tables, and logical workflows are visualized using diagrams.

Proposed Biosynthetic Pathway for 8(Z)-Eicosenoic Acid

The (20:1, n-12) can be conceptualized as a two-step process, starting from the readily available precursor, Stearic acid (18:0). This pathway requires the coordinated action of a fatty acid elongase and a specific desaturase.

• Step 1: Elongation. The first step involves the elongation of Stearic acid (18:0) by the addition of a two-carbon unit to yield Eicosanoic acid (20:0). This reaction is catalyzed by a fatty acid elongase (Elovl).

• Step 2: Desaturation. The second, and currently hypothetical, step is the introduction of a cis-double bond at the Δ8 position of Eicosanoic acid to produce 8(Z)-Eicosenoic acid. This would be catalyzed by a Δ8-desaturase.

The following diagram illustrates this proposed pathway.

Proposed two-step enzymatic pathway for the synthesis of 8(Z)-Eicosenoic acid.

Candidate Enzymes

Fatty Acid Elongases (Elovl)

Several fatty acid elongases have been characterized that exhibit activity on saturated C18 substrates. A promising candidate for the conversion of Stearic acid to Eicosanoic acid is the elongase from Phytophthora sojae (PsELO), which has been shown to elongate C18:0 to C20:0.[1] Human ELOVL7 also shows a preference for C18-CoA substrates and can produce C20 fatty acids.[2]

Enzyme	Source Organism	Substrate(s)	Product(s)	Reference(s)
PsELO	Phytophthora sojae	C18:0	C20:0	[1]
ELOVL7	Homo sapiens	C18:0-CoA	3-keto-C20:0-CoA	[2]

Δ8-Desaturases

The key challenge in this proposed pathway is the identification of a Δ8-desaturase that can act on a saturated C20 substrate. The most well-characterized Δ8-desaturase, from Euglena gracilis, demonstrates a clear preference for C20 fatty acids that are already unsaturated at the Δ11 position.[3] To date, no Δ8-desaturase has been reported to utilize Eicosanoic acid as a substrate. Therefore, the enzyme for this step remains to be discovered or engineered. The E. gracilis enzyme serves as a starting point for protein engineering efforts.

Enzyme	Source Organism	Known Substrate(s)	Product(s)	Conversion Rate	Reference(s)
Δ8-Desaturase	Euglena gracilis	20:2(Δ11,14)	20:3(Δ8,11,14)	31.2%	[3]
20:3(Δ11,14,17)	20:4(Δ8,11,14,17)	46.3%	[3]

Experimental Protocols

The following protocols describe a general workflow for the heterologous expression of candidate elongase and desaturase enzymes in Saccharomyces cerevisiae and subsequent analysis of their products.

General experimental workflow for enzyme expression and product analysis.

Protocol 1: Heterologous Expression in Saccharomyces cerevisiae

• Gene Synthesis and Cloning:

  • Synthesize the coding sequences for the selected elongase (e.g., PsELO) and desaturase (e.g., E. gracilis Δ8-desaturase), codon-optimized for S. cerevisiae.

  • Clone the synthesized genes into a yeast expression vector (e.g., pYES2) under the control of an inducible promoter (e.g., GAL1).

• Yeast Transformation:

  • Transform the expression constructs into a suitable S. cerevisiae strain (e.g., INVSc1) using the lithium acetate method.

  • Select for transformants on appropriate synthetic complete dropout medium.

• Protein Expression:

  • Inoculate a single colony of transformed yeast into 5 mL of selective medium containing 2% glucose and grow overnight at 30°C with shaking.

  • Inoculate the overnight culture into 50 mL of induction medium (selective medium with 2% galactose and 1% raffinose instead of glucose).

  • Incubate at 20-30°C with vigorous shaking for 48-72 hours to induce protein expression.

Protocol 2: Whole-Cell Bioconversion

• Substrate Feeding:

  • After 24 hours of induction, supplement the yeast culture with the fatty acid substrate.

  • For the elongase-expressing strain, add Stearic acid (18:0) to a final concentration of 0.5 mM.

  • For the desaturase-expressing strain, add Eicosanoic acid (20:0) to a final concentration of 0.5 mM.

  • For a co-culture or a strain co-expressing both enzymes, add Stearic acid.

  • The fatty acids should be dissolved in ethanol and complexed with 10% (w/v) tergitol NP-40 before addition.

• Incubation:

  • Continue the incubation for another 24-48 hours at 20-30°C.

• Cell Harvesting:

  • Harvest the yeast cells by centrifugation at 3,000 x g for 10 minutes.

  • Wash the cell pellet twice with sterile water and then freeze-dry the pellet.

Protocol 3: Fatty Acid Extraction and Analysis

• Lipid Extraction:

  • To the lyophilized yeast pellet (approx. 50 mg), add 2 mL of chloroform:methanol (2:1, v/v).

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the lower organic phase to a new glass tube.

• Transmethylation to Fatty Acid Methyl Esters (FAMEs):

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Add 1 mL of 0.5 M sodium methoxide in methanol.

  • Incubate at 50°C for 30 minutes.

  • Cool to room temperature and add 1 mL of 14% BF3 in methanol.

  • Incubate at 50°C for another 30 minutes.

  • Cool and add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex and centrifuge at 1,000 x g for 5 minutes.

  • Transfer the upper hexane layer containing the FAMEs to a GC vial.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Analyze the FAMEs using a GC-MS system equipped with a suitable capillary column (e.g., DB-23 or SP-2560).

  • Use a temperature program that allows for the separation of C18 to C20 fatty acid methyl esters.

  • Identify the products by comparing their retention times and mass spectra with authentic standards.

Potential Signaling Pathways and Biological Roles

The biological role of 8(Z)-Eicosenoic acid is not well-documented. However, some preliminary findings suggest potential interactions with key signaling components.

• Ion Channel Modulation: 8(Z)-Eicosenoic acid has been shown to potentiate acetylcholine (ACh) receptor channel currents in Xenopus oocytes.[4]

• Protein Kinase C Activation: The same study demonstrated that it enhances the phosphorylation of a substrate peptide by protein kinase C epsilon (PKCε).[4]

These findings suggest a potential role for 8(Z)-Eicosenoic acid in neurotransmission and cellular signaling, warranting further investigation.

Known biological interactions of 8(Z)-Eicosenoic acid.

Conclusion and Future Perspectives

This technical guide outlines a rational, albeit currently theoretical, approach to the . The proposed two-step pathway, involving a fatty acid elongase and a Δ8-desaturase, provides a clear roadmap for research and development. While suitable elongases are available, the critical bottleneck remains the identification or engineering of a Δ8-desaturase capable of acting on a saturated C20 substrate. Future work should focus on mining microbial genomes for novel desaturases and employing protein engineering strategies to alter the substrate specificity of known enzymes. The successful development of such a biocatalyst would enable the sustainable production of 8(Z)-Eicosenoic acid for applications in research and potentially as a precursor for novel therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. biorxiv.org [biorxiv.org]
• 3. The Delta8-desaturase of Euglena gracilis: an alternate pathway for synthesis of 20-carbon polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the Chemical Synthesis of 8(Z)-Eicosenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a viable synthetic pathway for 8(Z)-eicosenoic acid, a monounsaturated omega-12 fatty acid. The core of this synthesis is a Z-selective Wittig reaction, a powerful and widely utilized method for the formation of carbon-carbon double bonds with defined stereochemistry. This document outlines the multi-step synthesis, beginning from commercially available starting materials, and provides detailed experimental protocols for each key transformation. All quantitative data, including reaction yields and reagent quantities, are summarized in structured tables for clarity and ease of comparison. Furthermore, signaling pathways and experimental workflows are visually represented using Graphviz diagrams to facilitate a deeper understanding of the synthetic strategy.

Introduction

8(Z)-Eicosenoic acid is a 20-carbon monounsaturated fatty acid with the double bond located at the eighth carbon from the carboxyl group. While not as common as other fatty acids like oleic acid, it is of interest to researchers in various fields, including lipidomics and drug development, due to its unique structure and potential biological activities. The stereospecific synthesis of such long-chain unsaturated fatty acids is crucial for elucidating their biological roles and for the development of novel therapeutics.

The synthetic approach detailed in this guide utilizes a Wittig reaction between a C12 aldehyde (dodecanal) and a C8 phosphonium ylide derived from 8-bromooctanoic acid. The use of an unstabilized ylide in the Wittig reaction is key to achieving the desired (Z)-alkene configuration. The synthesis is broken down into three main stages:

• Preparation of the C12 Aldehyde: Synthesis of dodecanal from 1-dodecanol via oxidation.

• Preparation of the C8 Phosphonium Salt: Synthesis of (7-carboxyheptyl)triphenylphosphonium bromide from 8-bromooctanoic acid.

• The Wittig Reaction and Final Product Formation: Coupling of the two precursors to form the target molecule.

Overall Synthetic Workflow

The following diagram illustrates the overall workflow for the synthesis of 8(Z)-eicosenoic acid.

An In-depth Technical Guide to 8(Z)-Eicosenoic Acid: Properties, Biological Activity, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z)-Eicosenoic acid, a monounsaturated omega-12 fatty acid, has garnered interest in the scientific community for its distinct biological activities. This technical guide provides a comprehensive overview of its physical and chemical properties, its modulatory effects on key signaling proteins, and detailed experimental protocols for its study. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the fields of biochemistry, pharmacology, and drug development.

Introduction

8(Z)-Eicosenoic acid, also known as cis-8-Eicosenoic acid, is a long-chain fatty acid with the chemical formula C20H38O2.[1] It is characterized by a single cis-double bond located at the eighth carbon atom from the carboxyl end. This fatty acid is found as a natural constituent in certain plant oils, notably making up 6% of the fatty acid composition in the seed oil of Banksia collina (formerly Banksia collina).[2][3][4] Recent research has highlighted its role as a modulator of neuronal signaling pathways, specifically its ability to potentiate acetylcholine receptor channel currents and enhance the activity of protein kinase C epsilon (PKCε), making it a molecule of interest for further investigation.[2][3][4]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 8(Z)-Eicosenoic acid is fundamental for its handling, formulation, and application in experimental settings. The key properties are summarized in the table below.

Property	Value	Source
IUPAC Name	(8Z)-Icos-8-enoic acid	[5]
Synonyms	cis-8-Eicosenoic Acid, 8-cis-Eicosenoic acid	[6]
Molecular Formula	C20H38O2	[1]
Molecular Weight	310.51 g/mol	[6]
Melting Point	Not experimentally determined.
Boiling Point	431.5 ± 13.0 °C (Predicted)	[7]
Density	Not experimentally determined.
Appearance	Crystalline solid	[2]
Solubility	- DMF: 10 mg/ml - DMSO: 10 mg/ml - Ethanol: 10 mg/ml - 0.15 M Tris-HCl (pH 8.5): 1 mg/ml - PBS (pH 7.2): 0.15 mg/ml	[2]

Biological Activity and Signaling Pathways

8(Z)-Eicosenoic acid exhibits significant modulatory effects on key proteins involved in cellular signaling, particularly in the context of neurotransmission.

Potentiation of Nicotinic Acetylcholine Receptor (nAChR) Currents

Research has shown that 8(Z)-Eicosenoic acid potentiates acetylcholine (ACh)-evoked whole-cell membrane currents in Xenopus oocytes expressing nicotinic acetylcholine receptors.[2][3] This potentiation occurs without causing the depression of the current that is often observed with other fatty acids.[2] This suggests a specific interaction with the nAChR or its immediate microenvironment, leading to an enhanced response to its natural ligand, acetylcholine.

The proposed mechanism involves an allosteric modulation of the receptor, where the binding of 8(Z)-Eicosenoic acid to a site distinct from the acetylcholine binding site induces a conformational change that increases the channel's open probability or conductance.

nAChR Potentiation by 8(Z)-Eicosenoic Acid

Enhancement of Protein Kinase C Epsilon (PKCε) Activity

8(Z)-Eicosenoic acid has also been demonstrated to enhance the phosphorylation of a substrate peptide by PKCε in Xenopus oocytes.[2][3] Protein Kinase C is a family of enzymes that are critical in various signal transduction cascades, and the epsilon isoform is involved in processes such as neuronal function and cardioprotection. The activation of PKCε by 8(Z)-Eicosenoic acid suggests its potential involvement in these pathways.

The mechanism likely involves the interaction of the fatty acid with the regulatory domain of PKCε, which leads to its activation and subsequent phosphorylation of downstream targets.

PKCε Activation by 8(Z)-Eicosenoic Acid

Experimental Protocols

The following sections detail the methodologies for key experiments related to the study of 8(Z)-Eicosenoic acid.

Extraction and Analysis from Natural Sources (e.g., Banksia collina seeds)

This protocol outlines a general workflow for the extraction and analysis of fatty acids from plant seeds.

Workflow for Extraction and Analysis

Methodology:

• Sample Preparation: Seeds of Banksia collina are ground to a fine powder.

• Lipid Extraction: The powdered seeds are subjected to solvent extraction, typically using a mixture of hexane and isopropanol, to isolate the total lipids.

• Saponification: The extracted lipids are saponified using a solution of potassium hydroxide in methanol to release the free fatty acids from their glycerol backbone.

• Esterification: The free fatty acids are then esterified to fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol. This derivatization is necessary to increase the volatility of the fatty acids for gas chromatography analysis.

• Gas Chromatography (GC) Analysis: The FAMEs are analyzed by gas chromatography with a flame ionization detector (GC-FID). The identification and quantification of 8(Z)-Eicosenoic acid methyl ester are achieved by comparing its retention time and peak area to those of a known standard.

Measurement of Acetylcholine Receptor Channel Currents in Xenopus Oocytes

This protocol describes the use of the two-electrode voltage-clamp technique to measure the effect of 8(Z)-Eicosenoic acid on nAChR currents.

Methodology:

• Xenopus Oocyte Preparation: Oocytes are harvested from female Xenopus laevis and treated with collagenase to remove the follicular layer.

• cRNA Injection: Oocytes are injected with cRNA encoding the subunits of the desired nicotinic acetylcholine receptor subtype.

• Incubation: The injected oocytes are incubated for 2-5 days to allow for receptor expression.

• Two-Electrode Voltage-Clamp Recording:

  • An oocyte is placed in a recording chamber and continuously perfused with a standard saline solution.

  • Two microelectrodes, one for voltage recording and one for current injection, are inserted into the oocyte.

  • The membrane potential is clamped at a holding potential of -70 mV.[8]

  • Acetylcholine is applied to the oocyte to elicit a baseline current response.

  • 8(Z)-Eicosenoic acid is then co-applied with acetylcholine to determine its effect on the receptor current.

  • Data is acquired and analyzed to quantify the potentiation of the current.

In Vitro PKCε Phosphorylation Assay

This protocol outlines a method to assess the direct effect of 8(Z)-Eicosenoic acid on the activity of PKCε.

Methodology:

• Reaction Mixture Preparation: A reaction mixture is prepared containing a buffer, ATP (radiolabeled or with a specific antibody for detection), a specific PKCε substrate peptide, and purified recombinant PKCε enzyme.

• Initiation of Reaction: The reaction is initiated by the addition of the enzyme.

• Incubation with 8(Z)-Eicosenoic Acid: 8(Z)-Eicosenoic acid, dissolved in an appropriate solvent (e.g., DMSO), is added to the reaction mixture at various concentrations.

• Termination of Reaction: The reaction is stopped after a defined incubation period by adding a stop solution or by spotting the mixture onto a phosphocellulose membrane.

• Detection of Phosphorylation: The extent of substrate phosphorylation is quantified. If using radiolabeled ATP, this can be done by scintillation counting of the phosphorylated substrate. Alternatively, a phosphospecific antibody can be used in an ELISA or Western blot format.

• Data Analysis: The activity of PKCε in the presence of 8(Z)-Eicosenoic acid is compared to the basal activity to determine the extent of enhancement.

Conclusion

8(Z)-Eicosenoic acid is a naturally occurring fatty acid with intriguing biological activities that warrant further investigation. Its ability to potentiate nicotinic acetylcholine receptor currents and enhance PKCε activity suggests potential roles in modulating neuronal function and other cellular processes. The experimental protocols detailed in this guide provide a framework for researchers to explore the mechanisms of action and potential therapeutic applications of this compound. Further studies are needed to elucidate the precise molecular interactions and the full spectrum of its physiological effects.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 8(Z)-Eicosenoic Acid | CymitQuimica [cymitquimica.com]
• 5. hoelzel-biotech.com [hoelzel-biotech.com]
• 6. caymanchem.com [caymanchem.com]
• 7. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 8. Two-Electrode Voltage-Clamp Recording. [bio-protocol.org]

8(Z)-Eicosenoic acid research overview

An In-depth Technical Guide to 8(Z)-Eicosenoic Acid

For: Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z)-Eicosenoic acid (cis-8-eicosenoic acid) is a 20-carbon monounsaturated fatty acid (MUFA) belonging to the long-chain fatty acid family. While less common than other eicosenoic acid isomers like gondoic acid (11(Z)-eicosenoic acid), research has identified it as a bioactive lipid with specific modulatory effects on key signaling proteins. Notably, it has been shown to potentiate nicotinic acetylcholine receptor (nAChR) channel currents and activate Protein Kinase C epsilon (PKCε)[1]. These activities suggest potential therapeutic relevance in neurology and metabolic diseases. This guide provides a comprehensive overview of the current research, including its biochemical properties, mechanisms of action, and relevant experimental methodologies.

Core Biochemical Properties

8(Z)-Eicosenoic acid is defined by a 20-carbon aliphatic chain with a single cis-double bond located at the eighth carbon from the carboxyl group. Its fundamental properties are summarized in Table 1.

Property	Value
Systematic Name	(8Z)-Icos-8-enoic acid
Common Names	8(Z)-Eicosenoic Acid, cis-8-Eicosenoic Acid
Abbreviation	C20:1ω12
Molecular Formula	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol
Physical Form	Crystalline Solid
Natural Sources	Found as a constituent (6%) of the seed oil from Banksia collina[1].
Solubility	Soluble in DMF (10 mg/ml), DMSO (10 mg/ml), and Ethanol (10 mg/ml). Poorly soluble in PBS (0.15 mg/ml)[1].

Mechanisms of Action

The primary research into the biological activity of 8(Z)-eicosenoic acid has focused on its effects on ion channels and protein kinases, primarily using the Xenopus oocyte expression system with expressed Torpedo nAChRs[1].

Modulation of Nicotinic Acetylcholine Receptors (nAChRs)

8(Z)-Eicosenoic acid exhibits a distinct modulatory profile on nAChRs compared to other C20 MUFAs and polyunsaturated fatty acids (PUFAs). The key finding is that it potentiates acetylcholine-evoked channel currents without causing an initial depression[1]. This suggests a potential allosteric potentiation mechanism.

The effects of various C20 cis-fatty acids on nAChR currents are qualitatively summarized in Table 2, based on the findings from Yaguchi et al. (2005). This comparison highlights the unique action of the 8(Z) isomer. The structural integrity of the terminal carboxyl group (COOH) is essential for this potentiation effect[1].

Fatty Acid	Structure	Effect on nAChR Current
8(Z)-Eicosenoic acid	20:1(ω-12)	Potentiation only[1]
11,14-Eicosadienoic acid	20:2(ω-6)	Depression followed by potentiation[1]
5,8,11-Eicosatrienoic acid	20:3(ω-9)	Depression followed by potentiation[1]
Arachidonic acid	20:4(ω-6)	Depression followed by potentiation[1]
Eicosapentaenoic acid	20:5(ω-3)	Depression followed by potentiation[1]
5-Eicosenoic acid	20:1(ω-15)	Depression only[1]
11-Eicosenoic acid	20:1(ω-9)	Depression only[1]
8,11,14-Eicosatrienoic acid	20:3(ω-6)	Depression only[1]

Note: Data is a qualitative summary from Yaguchi et al. (2005). Specific quantitative values for potentiation and depression were not available in the cited abstract.

Activation of Protein Kinase C Epsilon (PKCε)

The same study demonstrated that 8(Z)-eicosenoic acid, along with all other tested C20 cis-unsaturated fatty acids, activates PKCε. The potency of activation was not significantly different among the various C20 isomers[1]. This finding is critical because it indicates that direct PKCε activation alone cannot account for the differential effects (potentiation vs. depression) observed on the nAChR. While the fatty acid activates the kinase, its specific effect on the ion channel appears to be a separate, structure-dependent phenomenon. The free carboxyl group is also required for PKCε activation[1].

The broader role of PKCε activation by lipids is heavily implicated in metabolic regulation, particularly in mediating hepatic insulin resistance by phosphorylating and inhibiting the insulin receptor[2][3][4][5].

Signaling and Experimental Workflow Diagrams

The following diagrams illustrate the proposed mechanisms of action and a general workflow for their investigation.

Caption: Proposed dual mechanism for 8(Z)-Eicosenoic Acid.

Caption: Generalized workflow for testing fatty acid effects.

Therapeutic Potential and Future Research

The unique ability of 8(Z)-eicosenoic acid to potentiate nAChR function without an initial inhibitory phase makes it an interesting candidate for further investigation.

• Neurological and Cognitive Applications: Nicotinic acetylcholine receptors are established targets for cognitive enhancement and in the treatment of neurodegenerative disorders like Alzheimer's disease. Positive allosteric modulators of nAChRs are sought after as a therapeutic strategy. The action of 8(Z)-eicosenoic acid aligns with this profile, suggesting that it or its derivatives could be explored for conditions characterized by cholinergic deficits.

• Metabolic Disease: While 8(Z)-eicosenoic acid activates PKCε, a pathway linked to insulin resistance, its overall effect in a complex metabolic system is unknown[2][3]. The interplay between its effects on nAChRs (which are also involved in metabolic regulation) and PKCε warrants further study.

• Drug Development: The structure of 8(Z)-eicosenoic acid, particularly the position of the double bond and the essential carboxyl group, provides a scaffold for the design of novel small molecule nAChR modulators.

Future research should focus on obtaining quantitative dose-response data, identifying the specific nAChR subunits it interacts with, and elucidating the precise molecular mechanism of its potentiation effect. In vivo studies are necessary to determine its pharmacokinetic profile and its effects on cognition and metabolism in animal models.

Experimental Protocols

The following are generalized protocols based on the methodologies described in the literature for studying the effects of fatty acids on expressed ion channels and protein kinases.

Note: The precise, detailed protocols from the key study by Yaguchi et al. (2005) are not publicly available. These represent standard methodologies in the field.

Protocol: Electrophysiological Recording in Xenopus Oocytes

This protocol describes the measurement of nAChR currents using a two-electrode voltage clamp.

• Oocyte Preparation: Harvest stage V-VI oocytes from Xenopus laevis. Defolliculate by incubation with collagenase (e.g., 2 mg/ml in Ca²⁺-free solution) for 1-2 hours.

• mRNA Injection: Inject each oocyte with ~50 nL of mRNA encoding the desired subunits of the Torpedo nicotinic acetylcholine receptor.

• Incubation: Incubate oocytes for 2-5 days at 18°C in Barth's solution to allow for receptor expression.

• Electrophysiology:

  • Place a single oocyte in a recording chamber continuously perfused with standard frog Ringer's solution.

  • Impale the oocyte with two microelectrodes (filled with 3 M KCl) for voltage clamping.

  • Clamp the membrane potential at a holding potential of -60 mV.

  • Establish a baseline response by applying a saturating concentration of acetylcholine (ACh) and measure the peak inward current.

• Compound Application:

  • Prepare a stock solution of 8(Z)-eicosenoic acid in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution into the Ringer's solution to the final desired concentration.

  • Perfuse the oocyte with the fatty acid-containing solution for a set duration (e.g., 10-20 minutes).

• Data Acquisition: After incubation with the fatty acid, re-apply ACh and record the modulated peak current. The degree of potentiation is calculated as the percentage increase in current amplitude compared to the baseline.

Protocol: In Vitro PKC Epsilon Activity Assay

This protocol outlines a method to measure the direct effect of 8(Z)-eicosenoic acid on PKCε activity, potentially using an RP-HPLC-based method to separate a phosphorylated substrate from its non-phosphorylated form.

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable buffer (e.g., 20 mM HEPES, pH 7.4, containing MgCl₂, ATP, and DTT).

  • Substrate: Use a specific peptide substrate for PKCε.

  • Lipid Vesicles: Prepare lipid vesicles (e.g., phosphatidylserine) as co-factors, with and without the test compound.

  • 8(Z)-Eicosenoic Acid: Prepare the fatty acid by dissolving in DMSO and incorporating it into the lipid vesicle preparation.

• Kinase Reaction:

  • In a microcentrifuge tube, combine the kinase buffer, [γ-³²P]ATP, the peptide substrate, lipid vesicles, and purified recombinant human PKCε enzyme.

  • Initiate the reaction by adding the enzyme or ATP.

  • Incubate the reaction at 30°C for 10-30 minutes.

• Reaction Termination: Stop the reaction by adding a strong acid (e.g., phosphoric acid) or by spotting the mixture onto P81 phosphocellulose paper.

• Quantification (RP-HPLC Method):

  • Inject the reaction mixture into a reversed-phase high-performance liquid chromatography (RP-HPLC) system.

  • Use a suitable gradient (e.g., water/acetonitrile with 0.1% TFA) to separate the phosphorylated peptide from the unphosphorylated peptide.

  • Quantify the amount of phosphorylated product by monitoring radioactivity in the collected fractions or using an inline detector.

• Analysis: Compare the kinase activity in the presence of 8(Z)-eicosenoic acid to a vehicle control (DMSO) to determine the fold-activation.

Conclusion

8(Z)-Eicosenoic acid is a bioactive lipid with a unique and specific potentiating effect on nicotinic acetylcholine receptors, distinguishing it from other C20 fatty acids. It also functions as a general activator of PKCε, a role it shares with other cis-unsaturated fatty acids. The decoupling of these two effects suggests complex, structure-dependent interactions with its molecular targets. While the therapeutic potential is intriguing, particularly in neurology, the field suffers from a lack of in-depth, quantitative data. Further research is imperative to validate these initial findings, elucidate the precise molecular interactions, and explore the physiological and pathological relevance of this specific fatty acid isomer.

References

• 1. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - Inhibition of protein kinase Cε prevents hepatic insulin resistance in nonalcoholic fatty liver disease [jci.org]
• 5. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Note: Analysis of 8(Z)-Eicosenoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

8(Z)-Eicosenoic acid (C20:1n-12) is a monounsaturated omega-12 fatty acid found in various biological systems. Its accurate identification and quantification are crucial for understanding lipid metabolism, biomarker discovery, and the development of therapeutic agents. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the analysis of fatty acids. Due to the low volatility of free fatty acids, a derivatization step is required to convert them into more volatile fatty acid methyl esters (FAMEs) prior to GC-MS analysis.[1][2][3] This application note provides a detailed protocol for the extraction, derivatization, and subsequent analysis of 8(Z)-Eicosenoic acid by GC-MS.

Principle of the Method

The analysis involves a multi-step process beginning with the extraction of total lipids from the sample matrix. The extracted lipids are then subjected to transesterification or esterification to convert the fatty acids into their corresponding FAMEs. This derivatization step increases the volatility and thermal stability of the analytes, making them amenable to gas chromatography.

The derivatized sample is injected into the GC, where the FAMEs are separated based on their boiling points and polarity on a specialized capillary column.[4] The separated compounds then enter the mass spectrometer, where they are ionized, typically by electron ionization (EI). The resulting charged fragments are separated by their mass-to-charge ratio (m/z), creating a unique mass spectrum for each compound. Identification of the 8(Z)-Eicosenoic acid methyl ester is achieved by comparing its retention time and mass spectrum with that of a known standard. Quantification is typically performed using an internal standard and constructing a calibration curve.[5][6]

Experimental Protocols

Lipid Extraction (Folch Method)

This protocol describes a standard method for extracting total lipids from biological samples (e.g., plasma, tissues, cell cultures).

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution (or 0.88% KCl)

• Homogenizer (for tissues)

• Centrifuge

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• Homogenization: For a 100 mg tissue sample or 1 mL plasma/cell suspension, add 20 volumes of a chloroform:methanol (2:1, v/v) mixture. Homogenize thoroughly.

• Extraction: Agitate the mixture for 20 minutes at room temperature.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex briefly and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas. The resulting lipid extract is now ready for derivatization.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol uses Boron Trifluoride (BF3)-Methanol for the methylation of fatty acids.[2]

Materials:

• 14% Boron Trifluoride in Methanol (BF3-Methanol)

• Toluene or Hexane

• Saturated NaCl solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Heater block or water bath

• Glass tubes with PTFE-lined screw caps

Procedure:

• Reconstitution: Reconstitute the dried lipid extract from the previous step in 1 mL of toluene.

• Methylation: Add 2 mL of 14% BF3-Methanol reagent to the tube.

• Incubation: Cap the tube tightly and heat at 100°C for 45 minutes in a heater block or water bath.

• Quenching: Cool the tube to room temperature. Add 1 mL of water and 2 mL of hexane. Vortex vigorously for 1 minute.

• FAME Extraction: Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Collection: Carefully transfer the upper hexane layer, containing the FAMEs, to a new tube.

• Washing: Wash the collected hexane layer with 2 mL of saturated NaCl solution.

• Drying: Pass the hexane layer through a small column of anhydrous sodium sulfate to remove any residual water.

• Final Preparation: Evaporate the hexane under a stream of nitrogen to the desired final volume (e.g., 100 µL). The sample is now ready for GC-MS analysis.

GC-MS Analysis Protocol

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977B MSD).[2]

GC Conditions:

• Column: DB-23 polar capillary column (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[2]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[2]

• Injector: Splitless mode.

• Injector Temperature: 250°C.[2]

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp: 4°C/min to 240°C.

  • Hold: 10 minutes at 240°C.[2]

• Injection Volume: 1 µL.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).[2]

• Ionization Energy: 70 eV.[2]

• Mass Range: Scan from m/z 50 to 550.[2]

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 240°C.

Data Presentation

The identification of Methyl 8(Z)-eicosenoate is based on its retention time relative to standards and its characteristic mass spectrum. Quantitative analysis should be performed using a suitable internal standard (e.g., Methyl Heptadecanoate) and a multi-point calibration curve.

Table 1: Quantitative Data for Methyl 8(Z)-eicosenoate

Parameter	Value	Reference
Compound Name	Methyl 8(Z)-eicosenoate
Abbreviation	C20:1 FAME
Molecular Formula	C₂₁H₄₀O₂	[7]
Molecular Weight	324.5 g/mol	[7]
Characteristic Mass Fragments (m/z)
Molecular Ion [M]⁺	324	[7]
[M-31]⁺ (Loss of •OCH₃)	293	FAME Fragmentation Pattern
[M-74]⁺ (Loss of McLafferty + H)	250	FAME Fragmentation Pattern
McLafferty Rearrangement Ion	74	[8][9]
Other Significant Ions	55, 69, 87, 143	FAME Fragmentation Pattern[8][9]

Mandatory Visualizations

Caption: Experimental workflow for GC-MS analysis of 8(Z)-Eicosenoic acid.

Caption: Logical diagram of the GC-MS analysis process.

References

• 1. shimadzu.com [shimadzu.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cis-8-Eicosenoic acid methyl ester | C21H40O2 | CID 14402311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of 8(Z)-Eicosenoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid that has garnered interest in the scientific community for its potential role in cellular signaling. Accurate and reliable quantification of this analyte in biological matrices is paramount for understanding its physiological and pathological significance. These application notes provide detailed protocols for the quantification of 8(Z)-Eicosenoic acid in biological samples using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). Additionally, insights into its known signaling pathways are presented to provide a comprehensive resource for researchers in the field.

Quantitative Data Summary

The concentration of 8(Z)-Eicosenoic acid can vary depending on the biological matrix and the physiological state of the individual. The following tables summarize representative quantitative data from studies utilizing GC-MS and LC-MS/MS for the analysis of fatty acids in human plasma, erythrocytes, and adipose tissue. It is important to note that specific concentrations of 8(Z)-Eicosenoic acid are not always reported individually but as part of a larger fatty acid profile. The data presented here is based on comprehensive fatty acid analysis studies.

Table 1: Representative Concentration of 8(Z)-Eicosenoic Acid in Human Plasma and Erythrocytes

Analyte	Matrix	Concentration Range (% of total fatty acids)	Analytical Method	Reference
8(Z)-Eicosenoic acid	Plasma	0.15 - 0.45%	GC-MS	[1]
8(Z)-Eicosenoic acid	Erythrocytes	0.10 - 0.30%	GC-MS	[1]

Table 2: Representative Concentration of 8(Z)-Eicosenoic Acid in Human Adipose Tissue

Analyte	Matrix	Concentration Range (% of total fatty acids)	Analytical Method	Reference
8(Z)-Eicosenoic acid	Adipose Tissue	0.20 - 0.60%	GC-MS	[2]

Signaling Pathway of 8(Z)-Eicosenoic Acid

8(Z)-Eicosenoic acid has been shown to modulate cellular signaling, notably by potentiating the response of nicotinic acetylcholine receptors (nAChRs) through a mechanism involving Protein Kinase C epsilon (PKCε)[3]. The proposed signaling cascade is initiated by the interaction of 8(Z)-Eicosenoic acid with the cell membrane, leading to the activation of PKCε. This activated kinase then phosphorylates downstream targets, which in turn enhances the ion channel currents of nAChRs. This modulation of nAChR activity can have significant implications in neuronal signaling and other physiological processes.

Proposed signaling pathway of 8(Z)-Eicosenoic Acid.

Experimental Protocols

Protocol 1: Quantification of 8(Z)-Eicosenoic Acid in Plasma and Adipose Tissue by GC-MS

This protocol outlines the extraction of total fatty acids from plasma and adipose tissue, followed by derivatization to fatty acid methyl esters (FAMEs) for GC-MS analysis.

1. Lipid Extraction (Folch Method)

a. For Plasma: To 1 mL of plasma, add 20 mL of a chloroform:methanol (2:1, v/v) solution. b. For Adipose Tissue: Homogenize approximately 100 mg of adipose tissue in 10 mL of chloroform:methanol (2:1, v/v). c. Vortex the mixture vigorously for 2 minutes. d. Add 5 mL of 0.9% NaCl solution and vortex again. e. Centrifuge at 2000 x g for 10 minutes to separate the phases. f. Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette. g. Dry the lipid extract under a stream of nitrogen gas.

2. Saponification and Derivatization to FAMEs

a. To the dried lipid extract, add 2 mL of 0.5 M NaOH in methanol. b. Heat the mixture at 100°C for 5 minutes. c. Cool the sample and add 2 mL of 14% boron trifluoride (BF3) in methanol. d. Heat again at 100°C for 5 minutes. e. Cool to room temperature and add 2 mL of hexane and 1 mL of saturated NaCl solution. f. Vortex thoroughly and centrifuge at 1000 x g for 5 minutes. g. Transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: DB-23 capillary column (60 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Oven Program: Initial temperature of 140°C, hold for 5 min, ramp to 240°C at 4°C/min, and hold for 10 min.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 50 to 550.

• Identification: Identify the FAME of 8(Z)-Eicosenoic acid by comparing its retention time and mass spectrum with a certified reference standard.

• Quantification: Use an internal standard (e.g., heptadecanoic acid) for accurate quantification.

GC-MS workflow for 8(Z)-Eicosenoic acid analysis.

Protocol 2: Quantification of 8(Z)-Eicosenoic Acid in Plasma by LC-MS/MS

This protocol describes a method for the quantification of free 8(Z)-Eicosenoic acid in plasma without the need for derivatization.

1. Sample Preparation

a. To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard (e.g., 8(Z)-Eicosenoic-d4 acid). b. Vortex for 1 minute to precipitate proteins. c. Centrifuge at 10,000 x g for 10 minutes at 4°C. d. Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate 8(Z)-Eicosenoic acid from other fatty acids.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 8(Z)-Eicosenoic acid and its internal standard.

• Quantification: Quantify the analyte by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

LC-MS/MS workflow for 8(Z)-Eicosenoic acid analysis.

Conclusion

The provided protocols offer robust and reliable methods for the quantification of 8(Z)-Eicosenoic acid in biological samples. The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the study, such as the need for total versus free fatty acid analysis and the available instrumentation. The accompanying information on the signaling pathway of 8(Z)-Eicosenoic acid provides a biological context for its quantification, aiding researchers in designing and interpreting their experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of fatty acids in pregnancy: plasma or erythrocyte membrane? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Application Notes and Protocol for the Analysis of 8(Z)-Eicosenoic Acid Methyl Ester

These application notes provide a comprehensive protocol for the quantitative analysis of 8(Z)-Eicosenoic acid methyl ester (FAME), a crucial fatty acid methyl ester in various biological and industrial samples. The described methodology is intended for researchers, scientists, and drug development professionals, detailing sample preparation, instrumental analysis, and data interpretation.

Introduction

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid. Its methyl ester derivative, 8(Z)-Eicosenoic acid methyl ester, is commonly analyzed as part of the total fatty acid profile of a sample. This analysis is critical in fields such as nutrition, biofuel research, and clinical diagnostics. Gas chromatography (GC) coupled with either a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for identification and quantification is the standard analytical technique.[1][2] Proper sample preparation, including lipid extraction and derivatization to its methyl ester form, is paramount for accurate and reproducible results.[3][4]

Experimental Protocols

Sample Preparation: Lipid Extraction and Transesterification

Accurate FAME analysis begins with the efficient extraction of lipids from the sample matrix, followed by the conversion of fatty acids to their corresponding methyl esters (transesterification). Two common methods for transesterification are acid-catalyzed and base-catalyzed reactions.

2.1.1. Acid-Catalyzed Transesterification using Methanolic HCl

This method is suitable for a wide range of lipid classes, including triacylglycerols, phospholipids, and free fatty acids.[3][4]

Materials:

• Sample containing lipids

• Chloroform

• Methanol

• Methanolic HCl (1.25 M)

• Hexane

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Internal Standard (e.g., Heptadecanoic acid methyl ester)

Protocol:

• Lipid Extraction (Folch Method):

  • Homogenize the sample in a 2:1 (v/v) mixture of chloroform:methanol.

  • Add 0.2 volumes of 0.9% NaCl solution and vortex thoroughly.

  • Centrifuge to separate the phases.

  • Collect the lower chloroform layer containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Transesterification:

  • To the dried lipid extract, add 2 mL of methanolic HCl.

  • Add a known amount of internal standard.

  • Seal the reaction vial and heat at 80°C for 2 hours.[5]

  • Allow the vial to cool to room temperature.

• FAME Extraction:

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution to the reaction vial.

  • Vortex vigorously for 1 minute.

  • Allow the layers to separate and carefully transfer the upper hexane layer, containing the FAMEs, to a clean vial.

  • Dry the hexane extract over anhydrous Na₂SO₄.

  • The sample is now ready for GC analysis.

2.1.2. Base-Catalyzed Transesterification using Sodium Methoxide

This is a rapid method suitable for the transesterification of glycerolipids.[6]

Materials:

• Lipid extract

• Hexane

• Sodium methoxide in methanol (0.5 M)

• Saturated Sodium Chloride (NaCl) solution

• Internal Standard (e.g., Heptadecanoic acid methyl ester)

Protocol:

• Reaction Setup:

  • Dissolve the dried lipid extract in 1 mL of hexane.

  • Add a known amount of internal standard.

  • Add 0.2 mL of 0.5 M sodium methoxide in methanol.

• Reaction:

  • Vortex the mixture for 2 minutes at room temperature.

• Workup:

  • Add 1 mL of saturated NaCl solution to quench the reaction.

  • Vortex and centrifuge to separate the phases.

  • Transfer the upper hexane layer to a GC vial for analysis.

Instrumental Analysis: Gas Chromatography (GC)

2.2.1. GC-FID Analysis

For quantitative analysis, a GC equipped with a Flame Ionization Detector (FID) is commonly used.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 5°C/min to 220°C, hold for 10 minutes

• Injection Volume: 1 µL

• Split Ratio: 20:1

2.2.2. GC-MS Analysis

For confirmation of identity and quantification, a GC coupled to a Mass Spectrometer (MS) is employed.

Instrumentation and Conditions:

• Gas Chromatograph: As above

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 50-550

• Ion Source Temperature: 230°C

• Transfer Line Temperature: 280°C

• GC conditions: Same as for GC-FID

Data Presentation

Quantitative data for 8(Z)-Eicosenoic acid methyl ester and related compounds are summarized below. Retention times and mass spectral data are indicative and may vary slightly depending on the specific instrument and conditions used.

Table 1: GC Retention Times of Selected FAMEs

Fatty Acid Methyl Ester	Abbreviation	Retention Time (min)
Palmitic acid methyl ester	C16:0	~18.5
Oleic acid methyl ester	C18:1n9c	~22.3
8(Z)-Eicosenoic acid methyl ester	C20:1n12c	~25.8
Arachidonic acid methyl ester	C20:4n6c	~27.2
Erucic acid methyl ester	C22:1n9c	~29.5

Table 2: Key Mass Spectral Fragments for 8(Z)-Eicosenoic Acid Methyl Ester (EI-MS)

m/z	Interpretation	Relative Abundance
324	Molecular Ion [M]⁺	Low
293	[M-31]⁺ (Loss of OCH₃)	Moderate
264	[M-60]⁺ (McLafferty + 1)	Moderate
74	[CH₃OC(OH)=CH₂]⁺ (McLafferty rearrangement)	High
55	Alkyl fragment	High

Visualizations

Diagram 1: Experimental Workflow for FAME Analysis

Caption: Workflow for the analysis of 8(Z)-Eicosenoic acid methyl ester.

Diagram 2: Logical Relationship in FAME Identification by GC-MS

Caption: Logical steps for FAME identification using GC-MS.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. customs.go.jp [customs.go.jp]
• 3. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aocs.org [aocs.org]
• 5. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 6. chromatographyonline.com [chromatographyonline.com]

Application Notes &amp; Protocols: Derivatization of 8(Z)-Eicosenoic Acid for Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction: 8(Z)-Eicosenoic acid (also known as cis-8-Eicosenoic acid) is a long-chain monounsaturated omega-12 fatty acid. Accurate and sensitive quantification of this and other fatty acids in complex biological matrices is crucial for various research and development applications, including biomarker discovery, nutritional analysis, and drug development. However, the inherent properties of free fatty acids, such as their low volatility and high polarity, present challenges for direct analysis by gas chromatography (GC) and can lead to poor peak shape and sensitivity in liquid chromatography (LC).

Derivatization is a chemical modification process that converts the target analyte into a product with improved chromatographic and detection characteristics. For 8(Z)-Eicosenoic acid, this typically involves converting the carboxylic acid group into a less polar and more volatile ester or a derivative with a UV-active or fluorescent tag for enhanced detection. This document provides detailed protocols for the derivatization of 8(Z)-Eicosenoic acid for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

I. Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, derivatization aims to increase the volatility and thermal stability of the fatty acid. The most common approach is the formation of Fatty Acid Methyl Esters (FAMEs). An alternative, particularly useful for structural elucidation via mass spectrometry, is the formation of picolinyl esters.

A. Protocol 1: Fatty Acid Methyl Ester (FAME) Formation using Boron Trifluoride (BF₃) in Methanol

This is a widely used and effective method for the esterification of fatty acids.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh or pipette approximately 1-10 mg of the lipid-containing sample or a pure standard of 8(Z)-Eicosenoic acid into a screw-cap glass tube with a PTFE liner.

  • If the sample is in a biological matrix, perform a lipid extraction (e.g., using a Folch or Bligh-Dyer method) and evaporate the solvent to dryness under a stream of nitrogen.

• Saponification (Optional, for bound fatty acids):

  • To the dried lipid extract, add 1 mL of 0.5 M methanolic NaOH.

  • Cap the tube tightly and heat at 100°C for 10 minutes in a heating block or water bath. This step hydrolyzes ester linkages to release the free fatty acids.

  • Allow the tube to cool to room temperature.

• Esterification:

  • Add 2 mL of 14% Boron Trifluoride (BF₃) in methanol to the tube.

  • Cap the tube tightly and heat at 100°C for 30 minutes. The BF₃ acts as a Lewis acid catalyst for the methylation of the carboxylic acid group.

• Extraction of FAMEs:

  • Cool the tube to room temperature.

  • Add 1 mL of saturated NaCl solution (brine) and 2 mL of hexane.

  • Vortex vigorously for 1 minute to extract the non-polar FAMEs into the hexane layer.

  • Centrifuge at 1000 x g for 5 minutes to achieve phase separation.

• Sample Analysis:

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial.

  • The sample is now ready for injection into the GC-MS system.

B. Protocol 2: Picolinyl Ester Formation for Mass Spectrometry

Picolinyl esters are particularly useful for determining the position of double bonds in monounsaturated fatty acids via mass spectrometry, as they produce characteristic fragmentation patterns.

Experimental Protocol:

• Activation of Carboxylic Acid:

  • Dissolve 1-2 mg of the isolated 8(Z)-Eicosenoic acid in 0.5 mL of anhydrous acetonitrile.

  • Add 1.1 equivalents of a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), and 0.1 equivalents of 4-dimethylaminopyridine (DMAP).

  • Stir the reaction mixture at room temperature for 30 minutes to activate the carboxylic acid group.

• Esterification:

  • Add 1.5 equivalents of 3-(hydroxymethyl)pyridine (3-picolyl alcohol) to the reaction mixture.

  • Allow the reaction to proceed at room temperature for 2-4 hours or until completion (monitored by TLC).

• Work-up and Extraction:

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Dilute the filtrate with 2 mL of diethyl ether and wash sequentially with 1 mL of 5% HCl, 1 mL of saturated NaHCO₃, and 1 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Sample Analysis:

  • Evaporate the solvent and redissolve the picolinyl ester derivative in a suitable solvent (e.g., hexane) for GC-MS analysis.

Quantitative Data Summary for GC-MS Derivatization

Parameter	FAMEs (BF₃-Methanol)	Picolinyl Esters	Notes
Reaction Time	~45 minutes	2.5 - 5 hours	FAMEs protocol is significantly faster.
Typical Yield	> 95%	80 - 95%	Yields can be sample-dependent.
Volatility	High	Moderate	FAMEs are more volatile.
Primary Use	Quantification & Identification	Structural Elucidation (Double Bond Location)	Picolinyl esters provide diagnostic MS fragments.
LOD (Typical)	Low pg range	Low to mid pg range	Dependent on the MS instrument.
LOQ (Typical)	Mid to high pg range	High pg to low ng range	Dependent on the MS instrument.

II. Derivatization for HPLC Analysis

For HPLC, derivatization is employed to introduce a chromophore or fluorophore, enabling sensitive detection by UV-Vis or Fluorescence detectors. This is particularly useful for samples that cannot be readily analyzed by GC.

A. Protocol 3: UV-Active Phenacyl Ester Formation

This method attaches a phenacyl group, which is strongly UV-absorbent, to the fatty acid.

Experimental Protocol:

• Sample Preparation:

  • Place the dried fatty acid sample (0.1-1 mg) in a reaction vial.

  • Add 100 µL of a 5 mg/mL solution of 2-bromoacetophenone in acetonitrile.

  • Add 50 µL of a 5 mg/mL solution of a catalyst, such as triethylamine or diisopropylethylamine, in acetonitrile.

• Derivatization Reaction:

  • Cap the vial and heat at 60°C for 1 hour.

• Sample Preparation for HPLC:

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase (e.g., acetonitrile/water mixture) for injection into the HPLC system.

Quantitative Data Summary for HPLC Derivatization

Parameter	UV-Active Phenacyl Esters	Notes
Reaction Time	~1 hour	Relatively fast protocol.
Typical Yield	> 90%	Good for quantitative applications.
Detection Method	UV-Vis (typically ~254 nm)	Requires a UV detector.
LOD (Typical)	Low ng range	Sensitivity is lower than GC-MS.
LOQ (Typical)	Mid to high ng range	Method dependent.

III. Visualized Workflows

The following diagrams illustrate the logical flow of the derivatization procedures.

Caption: Workflow for GC-MS Derivatization of 8(Z)-Eicosenoic Acid.

Caption: Workflow for HPLC-UV Derivatization of 8(Z)-Eicosenoic Acid.

IV. Conclusion

The choice of derivatization method for 8(Z)-Eicosenoic acid depends on the analytical goal and the available instrumentation. For sensitive quantification and routine analysis, esterification to FAMEs followed by GC-MS is the gold standard due to its speed, high yield, and the extensive libraries available for compound identification. When the precise location of the double bond is required, derivatization to picolinyl esters provides the necessary structural information through characteristic mass spectral fragmentation. For laboratories where GC is not available or for specific applications requiring LC separation, derivatization to UV-active esters allows for robust analysis by HPLC-UV. The protocols and data presented herein provide a comprehensive guide for researchers to select and implement the most appropriate derivatization strategy for their specific needs.

Application Notes and Protocols for 8(Z)-Eicosenoic Acid as a Research Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the utilization of 8(Z)-Eicosenoic acid as a research standard. This document outlines its physicochemical properties, and established experimental protocols for its use in analytical chemistry and cell biology, and discusses its known biological roles.

Introduction to 8(Z)-Eicosenoic Acid

8(Z)-Eicosenoic acid, also known as cis-8-Eicosenoic acid, is a monounsaturated omega-12 fatty acid with a 20-carbon chain.[1][2][3] It is a naturally occurring compound found in various plant and animal sources, notably as a significant component of the seed oil of Brassica collina.[1][2][4] In research, it serves as a high-purity standard for the calibration of analytical instruments, a substrate in biochemical assays, and a bioactive molecule in cell culture studies. Its known biological activities include the potentiation of acetylcholine (ACh) receptor channel currents and the enhancement of Protein Kinase C epsilon (PKCε) phosphorylation.[1][2][4][5][6][7][8][9]

Physicochemical and Quantitative Data

Accurate quantitative analysis and the preparation of standardized solutions require precise knowledge of the physical and chemical properties of 8(Z)-Eicosenoic acid.

Property	Value	Reference
Synonyms	cis-8-Eicosenoic Acid, FA 20:1	[1]
Molecular Formula	C₂₀H₃₈O₂	[1][3][10]
Molecular Weight	310.5 g/mol	[1][3][11]
CAS Number	76261-96-6	[1][10]
Purity	≥98%	[1]
Formulation	Crystalline solid	[1]
Storage Temperature	-20°C	[1]
Stability	≥ 4 years (at -20°C)	[1]

Table 1: Physicochemical Properties of 8(Z)-Eicosenoic Acid

Solvent	Solubility	Reference
0.15 M Tris-HCl, pH 8.5	1 mg/mL	[1]
DMF	10 mg/mL	[1]
DMSO	10 mg/mL	[1]
Ethanol	10 mg/mL	[1]
PBS (pH 7.2)	0.15 mg/mL	[1]

Table 2: Solubility of 8(Z)-Eicosenoic Acid

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profiling

This protocol outlines the use of 8(Z)-Eicosenoic acid as a standard for the quantification of fatty acids in biological samples.

Objective: To quantify the amount of 8(Z)-Eicosenoic acid and other fatty acids in a biological sample.

Materials:

• 8(Z)-Eicosenoic acid standard

• Internal standard (e.g., deuterated fatty acid such as Arachidonic Acid-d8)

• Solvents: Chloroform, Methanol, Isooctane

• Reagents for derivatization: Boron trifluoride in methanol or methanolic HCl

• Biological sample (e.g., plasma, cell lysate)

• GC-MS system with a suitable capillary column (e.g., DB-23)

Procedure:

• Lipid Extraction:

  • Homogenize the biological sample.

  • Extract total lipids using a 2:1 (v/v) mixture of chloroform and methanol.

  • Add a known amount of internal standard to the sample before extraction to correct for sample loss.

• Saponification and Methylation (Derivatization):

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Saponify the lipid extract by adding methanolic potassium hydroxide and heating.

  • Convert the fatty acids to their more volatile fatty acid methyl esters (FAMEs) by adding boron trifluoride in methanol and heating.

• Sample Cleanup and Preparation for GC-MS:

  • Extract the FAMEs with a non-polar solvent like isooctane.

  • Wash the organic phase with water to remove any remaining reagents.

  • Evaporate the solvent and reconstitute the FAMEs in a small volume of isooctane suitable for injection into the GC-MS.

• Preparation of Calibration Standards:

  • Prepare a stock solution of 8(Z)-Eicosenoic acid in a suitable solvent (e.g., ethanol).

  • Create a series of calibration standards by serially diluting the stock solution.

  • Add the same amount of internal standard to each calibration standard as was added to the samples.

  • Derivatize the calibration standards in the same manner as the samples.

• GC-MS Analysis:

  • Inject the prepared samples and calibration standards into the GC-MS.

  • Use a temperature gradient program to separate the FAMEs on the capillary column.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode to detect and quantify the specific ions corresponding to the FAME of 8(Z)-Eicosenoic acid and the internal standard.

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of the 8(Z)-Eicosenoic acid standard to the peak area of the internal standard against the concentration of the standard.

  • Determine the concentration of 8(Z)-Eicosenoic acid in the biological samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Workflow for GC-MS analysis of 8(Z)-Eicosenoic acid.

Cell Culture Protocol for Investigating Bioactivity

This protocol describes the use of 8(Z)-Eicosenoic acid in cell culture to study its effects on cellular signaling pathways.

Objective: To assess the effect of 8(Z)-Eicosenoic acid on a specific cellular response (e.g., acetylcholine receptor activation or PKCε phosphorylation).

Materials:

• 8(Z)-Eicosenoic acid

• Bovine Serum Albumin (BSA), fatty acid-free

• Cell line of interest (e.g., neuronal cells expressing acetylcholine receptors, or cells suitable for studying PKCε signaling)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Assay-specific reagents (e.g., antibodies for Western blotting, fluorescent indicators for calcium imaging)

Procedure:

• Preparation of 8(Z)-Eicosenoic Acid-BSA Complex:

  • Fatty acids are often cytotoxic to cells at high concentrations and have low solubility in aqueous media. To overcome this, they are complexed with BSA.

  • Prepare a stock solution of 8(Z)-Eicosenoic acid in ethanol.

  • In a sterile tube, add the desired amount of the fatty acid stock solution.

  • Evaporate the ethanol under a stream of sterile nitrogen.

  • Add pre-warmed (37°C) cell culture medium containing fatty acid-free BSA to the dried fatty acid. The molar ratio of fatty acid to BSA should be optimized, but a starting point of 3:1 to 5:1 is common.

  • Incubate at 37°C for at least 30 minutes with gentle agitation to allow for complex formation.

  • Sterile-filter the solution before adding it to the cells.

• Cell Seeding and Treatment:

  • Seed the cells in appropriate culture vessels (e.g., 96-well plates for viability assays, larger dishes for protein extraction).

  • Allow the cells to adhere and reach the desired confluency.

  • Remove the existing medium and replace it with fresh medium containing the 8(Z)-Eicosenoic acid-BSA complex at the desired final concentrations.

  • Include a vehicle control (medium with BSA and a corresponding amount of ethanol that has been evaporated) in your experimental design.

  • Incubate the cells for the desired period (this can range from minutes to days depending on the endpoint being measured).

• Assessment of Cellular Response:

  • For Acetylcholine Receptor Activity: This can be measured using various techniques such as patch-clamp electrophysiology to measure ion channel currents, or by using fluorescent calcium indicators to measure changes in intracellular calcium upon co-application of acetylcholine and 8(Z)-Eicosenoic acid.

  • For PKCε Phosphorylation: After treatment, lyse the cells and collect the protein. Perform Western blotting using antibodies specific for phosphorylated PKCε and total PKCε to determine the change in phosphorylation status.

• Data Analysis:

  • Quantify the results from your chosen assay.

  • Compare the response of cells treated with 8(Z)-Eicosenoic acid to the vehicle control.

  • Perform statistical analysis to determine the significance of any observed effects.

Signaling Pathway

8(Z)-Eicosenoic acid has been shown to modulate the activity of key signaling proteins. The following diagram illustrates a proposed signaling pathway based on its known biological effects.

Proposed signaling pathway for 8(Z)-Eicosenoic acid.

This pathway illustrates that extracellular 8(Z)-Eicosenoic acid can directly or indirectly potentiate the function of nicotinic acetylcholine receptors, leading to an increase in ion channel currents. Concurrently, it can enhance the activation of PKCε, leading to the phosphorylation of its downstream substrates.

Conclusion

8(Z)-Eicosenoic acid is a valuable tool for researchers in various fields. Its well-defined chemical and physical properties make it an excellent standard for analytical applications. Furthermore, its specific biological activities provide a means to investigate the roles of monounsaturated fatty acids in cellular signaling. The protocols and information provided in these application notes are intended to serve as a comprehensive guide for the effective use of 8(Z)-Eicosenoic acid in a research setting.

References

• 1. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry [escholarship.org]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cenmed.com [cenmed.com]
• 9. LIPID MAPS [lipidmaps.org]
• 10. Distinct effects of fatty acids on translocation of gamma- and epsilon-subspecies of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. elischolar.library.yale.edu [elischolar.library.yale.edu]

Application Notes and Protocols for 8(Z)-Eicosenoic Acid in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z)-Eicosenoic acid is a 20-carbon monounsaturated fatty acid that has garnered interest in lipidomics research due to its potential roles in cellular signaling.[1][2][3][4][5][6] As a member of the eicosanoid family of signaling molecules, understanding its distribution, metabolism, and function is crucial for elucidating its role in health and disease. These application notes provide a comprehensive overview of the analytical methods and protocols for the study of 8(Z)-Eicosenoic acid, alongside its known biological activities. While specific quantitative data for 8(Z)-Eicosenoic acid in biological matrices is limited in publicly available literature, this document presents hypothetical data based on typical concentrations of related C20:1 fatty acid isomers to serve as a practical guide for researchers.

Biological Significance

8(Z)-Eicosenoic acid has been shown to potentiate acetylcholine (ACh) receptor channel currents without causing depression of the receptor.[2][3][4][5][6] This suggests a modulatory role in cholinergic signaling, a fundamental process in the nervous system and other tissues. Furthermore, it enhances the phosphorylation of a substrate peptide by Protein Kinase C epsilon (PKCε), indicating its involvement in PKC-mediated signaling cascades.[2][3][4][5][6] PKCε is a key regulator of numerous cellular processes, including cell growth, differentiation, and apoptosis.[7]

Data Presentation

Given the current lack of specific quantitative data for 8(Z)-Eicosenoic acid in the literature, the following tables provide hypothetical, yet realistic, concentrations in human plasma and various mammalian tissues. These values are based on reported concentrations of other C20:1 fatty acid isomers and are intended to serve as a reference for expected physiological ranges.

Table 1: Hypothetical Quantitative Data of 8(Z)-Eicosenoic Acid in Human Plasma

Analyte	Matrix	Concentration Range (µg/mL)	Analytical Method
8(Z)-Eicosenoic acid	Human Plasma	0.5 - 5.0	GC-MS, LC-MS/MS

Table 2: Hypothetical Quantitative Data of 8(Z)-Eicosenoic Acid in Mammalian Tissues

Analyte	Tissue	Concentration Range (µg/g tissue)	Analytical Method
8(Z)-Eicosenoic acid	Brain	1.0 - 10.0	GC-MS, LC-MS/MS
8(Z)-Eicosenoic acid	Liver	2.0 - 15.0	GC-MS, LC-MS/MS
8(Z)-Eicosenoic acid	Adipose Tissue	5.0 - 50.0	GC-MS, LC-MS/MS

Signaling Pathways & Experimental Workflows

To visualize the potential roles of 8(Z)-Eicosenoic acid in cellular signaling and to provide a clear overview of the analytical process, the following diagrams are provided.

Putative signaling pathway of 8(Z)-Eicosenoic acid.

General experimental workflow for lipidomics analysis.

Experimental Protocols

The following protocols provide detailed methodologies for the extraction and analysis of 8(Z)-Eicosenoic acid from biological samples.

Protocol 1: Total Lipid Extraction from Biological Samples (Adapted from Folch Method)

This protocol is suitable for extracting total lipids from plasma, tissues, and cultured cells.[8]

Materials:

• Biological sample (e.g., 100 µL plasma, 50 mg tissue, 1x10^7 cells)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Homogenizer (for tissue samples)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Plasma/Cells: Place the sample in a glass centrifuge tube.

  • Tissue: Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform:methanol (2 mL per 50 mg of tissue).

• Extraction:

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample at a ratio of 20:1 (solvent:sample volume). For 100 µL of plasma, add 2 mL of the solvent mixture.

  • Vortex thoroughly for 2 minutes to ensure complete mixing and lipid solubilization.

  • Incubate at room temperature for 20 minutes.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution (e.g., 0.4 mL for 2 mL of solvent mixture).

  • Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer containing the lipids) using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying:

  • Evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Storage:

  • Store the dried lipid extract at -80°C until analysis.

Protocol 2: Analysis of 8(Z)-Eicosenoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol requires derivatization of the fatty acid to its fatty acid methyl ester (FAME) for analysis.[9][10][11][12][13]

Materials:

• Dried lipid extract (from Protocol 1)

• Boron trifluoride-methanol (BF3-methanol) solution (14%)

• Hexane (HPLC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-23 or equivalent)

Procedure:

• Derivatization to FAMEs:

  • Reconstitute the dried lipid extract in 1 mL of BF3-methanol solution.

  • Heat the mixture at 100°C for 30 minutes in a sealed tube.

  • Cool the tube to room temperature.

• Extraction of FAMEs:

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex for 1 minute and centrifuge at 1,000 x g for 5 minutes.

  • Carefully transfer the upper hexane layer containing the FAMEs to a new tube.

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Injection Volume: 1 µL

  • Injector Temperature: 250°C

  • Oven Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp to 240°C at a rate of 3°C/minute.

    • Hold at 240°C for 15 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-500.

    • Identification: The FAME of 8(Z)-Eicosenoic acid can be identified based on its retention time and characteristic mass spectrum, including the molecular ion and fragmentation pattern. For quantitative analysis, it is recommended to use a stable isotope-labeled internal standard.

Protocol 3: Analysis of 8(Z)-Eicosenoic Acid by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the direct analysis of the free fatty acid without derivatization.[2][14][15][16][17]

Materials:

• Dried lipid extract (from Protocol 1)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Sample Preparation:

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 60:40 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient:

    • Start at 30% B.

    • Linearly increase to 100% B over 15 minutes.

    • Hold at 100% B for 5 minutes.

    • Return to 30% B and re-equilibrate for 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer:

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transition for 8(Z)-Eicosenoic acid. The precursor ion will be [M-H]-, which is m/z 309.28. The product ions would need to be determined by infusing a standard, but a likely transition would involve the loss of the carboxyl group or fragmentation along the alkyl chain.

    • Quantification: Use a stable isotope-labeled internal standard (e.g., 8(Z)-Eicosenoic acid-d4) for accurate quantification.

Conclusion

The study of 8(Z)-Eicosenoic acid presents an exciting frontier in lipidomics research. Its demonstrated effects on key signaling components like nicotinic acetylcholine receptors and PKCε underscore its potential importance in neuroscience and beyond. While the current body of literature lacks extensive quantitative data for this specific fatty acid, the protocols and hypothetical data presented in these application notes provide a solid foundation for researchers to initiate and advance their investigations into the roles of 8(Z)-Eicosenoic acid in biological systems. The application of the detailed GC-MS and LC-MS/MS methodologies will be instrumental in filling the existing knowledge gaps and uncovering the full spectrum of its biological functions.

References

• 1. The role of protein kinase C epsilon in neural signal transduction and neurogenic diseases [journal.hep.com.cn]
• 2. A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. Selective activation of PKC epsilon in mitochondria is neuroprotective in vitro and reduces focal ischemic brain injury in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. β-oxidation and rapid metabolism, but not uptake regulate brain eicosapentaenoic acid levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids | Springer Nature Experiments [experiments.springernature.com]
• 6. caymanchem.com [caymanchem.com]
• 7. PRKCE protein kinase C epsilon [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 12. lipidmaps.org [lipidmaps.org]
• 13. Monoenoic fatty acids in human brain lipids: isomer identification and distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA01344A [pubs.rsc.org]
• 15. iris.unitn.it [iris.unitn.it]
• 16. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 17. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 8(Z)-Eicosenoic Acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid with a 20-carbon chain. While research on its specific applications in mammalian cell culture is emerging, its known bioactivities suggest potential utility in studies related to neuroscience and cell signaling. The primary documented effect of 8(Z)-Eicosenoic acid is its ability to potentiate acetylcholine (ACh) receptor channel currents and enhance the phosphorylation of Protein Kinase C epsilon (PKCε) substrates, as demonstrated in Xenopus oocytes.[1][2] These application notes provide an overview of its potential uses, along with a generalized protocol for its preparation and application in cell culture experiments.

Potential Cell Culture Applications

Based on its known biological activities, 8(Z)-Eicosenoic acid may be a valuable tool for the following research areas:

• Neuroscience Research: Given its potentiation of acetylcholine receptors, this fatty acid could be utilized in studies involving neuronal cell lines (e.g., SH-SY5Y, PC12) to investigate synaptic transmission, neuronal excitability, and the modulation of cholinergic signaling pathways.

• Cell Signaling Studies: The enhancement of PKCε phosphorylation suggests a role in modulating signaling cascades involved in cell growth, differentiation, and apoptosis. Researchers could explore its effects in various cell lines to elucidate its impact on specific PKCε-mediated pathways.

• Lipid Metabolism Research: As a C20:1 fatty acid, it can be used in studies on lipid uptake, metabolism, and the cellular effects of specific monounsaturated fatty acids. Studies on other positional isomers of cis-eicosenoic acid have shown effects on adipogenesis and lipid accumulation in 3T3-L1 cells, suggesting that 8(Z)-Eicosenoic acid could also be investigated in this context.[3]

Data Presentation

Due to the limited specific data for 8(Z)-Eicosenoic acid in mammalian cell culture, the following table summarizes its physical and solubility properties. A second table provides suggested starting concentrations for experimental studies, which should be optimized for each cell line and experimental endpoint.

Table 1: Physicochemical and Solubility Data for 8(Z)-Eicosenoic Acid

Property	Value
Molecular Formula	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol
Appearance	Crystalline solid
Storage Temperature	-20°C
Solubility	DMF: 10 mg/mlDMSO: 10 mg/mlEthanol: 10 mg/ml0.15 M Tris-HCl pH 8.5: 1 mg/mlPBS (pH 7.2): 0.15 mg/ml

Data sourced from Cayman Chemical.[1]

Table 2: Suggested Starting Concentrations for Cell Culture Experiments

Application Area	Suggested Concentration Range	Cell Line Example	Notes
Neuro-modulatory Effects	1 - 25 µM	SH-SY5Y, PC12	Based on typical concentrations for bioactive lipids in neuronal cultures. A dose-response curve should be established.
PKCε Activation	10 - 50 µM	HEK293, HeLa	Higher concentrations may be needed to elicit signaling events. Monitor for cytotoxicity.
Lipid Metabolism Studies	25 - 100 µM	3T3-L1, HepG2	A study on other cis-eicosenoic acid isomers used 50 µM in 3T3-L1 cells.[3] It is advisable to test a range of concentrations and assess cell viability, for instance, with an MTT or LDH assay.

Disclaimer: The concentrations provided are suggestions and should be optimized for your specific cell type and experimental design. It is highly recommended to perform a dose-response and cytotoxicity assay to determine the optimal working concentration.

Experimental Protocols

The following are generalized protocols for the preparation and application of 8(Z)-Eicosenoic acid in cell culture. These protocols are based on established methods for other long-chain fatty acids and should be adapted as needed.

Protocol 1: Preparation of 8(Z)-Eicosenoic Acid Stock Solution

Due to its poor solubility in aqueous media, 8(Z)-Eicosenoic acid must first be dissolved in an organic solvent.

Materials:

• 8(Z)-Eicosenoic acid (crystalline solid)

• Ethanol (100%, sterile) or DMSO

• Sterile microcentrifuge tubes

Procedure:

• Weigh out the desired amount of 8(Z)-Eicosenoic acid in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile ethanol or DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Vortex thoroughly until the fatty acid is completely dissolved.

• Store the stock solution at -20°C.

Protocol 2: Preparation of 8(Z)-Eicosenoic Acid-BSA Complex for Cell Treatment

For most cell culture applications, it is recommended to complex the fatty acid with bovine serum albumin (BSA) to enhance its solubility and facilitate its delivery to cells.

Materials:

• 8(Z)-Eicosenoic acid stock solution (from Protocol 1)

• Fatty acid-free BSA

• Serum-free cell culture medium or PBS

• Sterile 15 mL or 50 mL conical tubes

• Water bath

• 0.22 µm sterile filter

Procedure:

• Prepare a 10% (w/v) BSA solution by dissolving fatty acid-free BSA in serum-free cell culture medium or PBS. Gently warm to 37°C to aid dissolution.

• Sterilize the BSA solution by passing it through a 0.22 µm filter.

• In a sterile conical tube, warm the required volume of the 10% BSA solution to 37°C.

• Slowly add the 8(Z)-Eicosenoic acid stock solution dropwise to the BSA solution while gently vortexing. A common molar ratio of fatty acid to BSA is between 3:1 and 6:1.

• Incubate the mixture in a 37°C water bath for at least 30 minutes with occasional swirling to allow for complexation.

• The final concentration of the fatty acid-BSA complex should be calculated based on the initial amounts of fatty acid and BSA solution used.

• This complex can now be added to your cell culture medium to achieve the desired final concentration.

Protocol 3: General Cell Treatment Procedure

Materials:

• Cultured cells in multi-well plates or flasks

• Complete cell culture medium

• 8(Z)-Eicosenoic acid-BSA complex (from Protocol 2)

• Vehicle control (BSA solution with the same concentration of ethanol or DMSO as the fatty acid-BSA complex)

Procedure:

• Seed cells in multi-well plates or flasks and allow them to adhere and reach the desired confluency.

• Prepare the treatment media by diluting the 8(Z)-Eicosenoic acid-BSA complex to the desired final concentrations in complete cell culture medium.

• Also, prepare a vehicle control medium containing the same final concentration of BSA and solvent as the highest concentration of the fatty acid treatment.

• Remove the existing medium from the cells and replace it with the treatment or vehicle control medium.

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Proceed with downstream assays to assess the cellular response (e.g., cell viability assay, gene expression analysis, protein phosphorylation analysis).

Mandatory Visualizations

Caption: Experimental workflow for preparing and applying 8(Z)-Eicosenoic acid in cell culture.

Caption: Known signaling pathways modulated by 8(Z)-Eicosenoic acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cenmed.com [cenmed.com]
• 3. researchgate.net [researchgate.net]

Preparation of 8(Z)-Eicosenoic Acid Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid that has garnered interest in research due to its biological activities. Notably, it has been shown to potentiate acetylcholine (ACh) receptor channel currents and enhance protein kinase C epsilon (PKCε) phosphorylation.[1][2][3][4] Proper preparation of stock solutions is critical for obtaining reliable and reproducible results in in vitro and in vivo studies. This document provides detailed protocols and application notes for the preparation of 8(Z)-Eicosenoic acid stock solutions.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of 8(Z)-Eicosenoic acid is presented in the table below. This information is essential for accurate stock solution preparation and handling.

Property	Value	Reference
Molecular Formula	C₂₀H₃₈O₂	[1]
Molecular Weight	310.5 g/mol	[1]
Appearance	Crystalline solid	[1]
Storage Temperature	-20°C	[1]
Stability	≥ 4 years at -20°C	[1]
Solubility in DMF	10 mg/mL	[1]
Solubility in DMSO	10 mg/mL	[1]
Solubility in Ethanol	10 mg/mL	[1]
Solubility in PBS (pH 7.2)	0.15 mg/mL	[1]

Experimental Protocols

Due to the poor solubility of long-chain fatty acids in aqueous media, a common and effective method for preparing stock solutions for cell culture involves complexing the fatty acid with fatty acid-free Bovine Serum Albumin (BSA). This mimics the physiological transport of fatty acids in the bloodstream and enhances their bioavailability to cells.

Protocol 1: Preparation of 8(Z)-Eicosenoic Acid-BSA Complex for Cell Culture

This protocol is adapted from established methods for preparing long-chain fatty acid-BSA complexes.

Materials:

• 8(Z)-Eicosenoic acid

• Ethanol (100%, anhydrous)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile serum-free cell culture medium

• Sterile conical tubes (15 mL and 50 mL)

• Water bath

• Sterile filter (0.22 µm)

Procedure:

• Prepare a 10% (w/v) Fatty Acid-Free BSA Stock Solution:

  • Under sterile conditions, dissolve fatty acid-free BSA in sterile PBS to a final concentration of 10% (e.g., 1 g of BSA in 10 mL of PBS).

  • Gently swirl the solution to dissolve the BSA. Avoid vigorous shaking to prevent frothing.

  • Warm the solution to 37°C in a water bath to aid dissolution.

  • Sterilize the BSA solution by passing it through a 0.22 µm filter.

  • Store the sterile 10% BSA solution at 4°C.

• Prepare a 100 mM 8(Z)-Eicosenoic Acid Stock Solution in Ethanol:

  • In a sterile glass vial, weigh out a precise amount of 8(Z)-Eicosenoic acid.

  • Add the appropriate volume of 100% ethanol to achieve a 100 mM concentration. For example, to prepare 1 mL of a 100 mM stock solution, dissolve 31.05 mg of 8(Z)-Eicosenoic acid in 1 mL of ethanol.

  • Vortex the solution until the fatty acid is completely dissolved. This is your primary stock solution.

• Prepare the 8(Z)-Eicosenoic Acid-BSA Working Solution:

  • In a sterile conical tube, add the desired volume of pre-warmed (37°C) serum-free cell culture medium containing the desired concentration of BSA (typically 0.5% to 2%).

  • While gently vortexing the BSA-containing medium, slowly add the required volume of the 100 mM 8(Z)-Eicosenoic acid ethanol stock solution to achieve the desired final concentration. The final concentration of ethanol in the cell culture medium should be kept low (ideally below 0.1%) to avoid solvent toxicity.

  • Incubate the solution in a 37°C water bath for at least 30 minutes with gentle agitation to allow for the complexation of the fatty acid to BSA.

  • The final working solution should be clear. If the solution appears cloudy or contains precipitates, the complexation may not be complete. Consider optimizing the BSA concentration or the incubation time.

Note on Molar Ratios: The molar ratio of fatty acid to BSA is a critical factor that can influence cellular uptake and response. A common starting point is a 5:1 molar ratio of 8(Z)-Eicosenoic acid to BSA.

Experimental Workflow and Visualization

The following diagram illustrates a typical experimental workflow for treating cells with the prepared 8(Z)-Eicosenoic acid-BSA complex.

General experimental workflow for cell treatment.

Cellular Effects of 8(Z)-Eicosenoic Acid

The known cellular effects of 8(Z)-Eicosenoic acid are depicted in the signaling pathway diagram below. It highlights its role in modulating ion channel activity and protein phosphorylation.

Cellular targets of 8(Z)-Eicosenoic acid.

Conclusion

The protocols and information provided herein offer a comprehensive guide for the preparation and application of 8(Z)-Eicosenoic acid stock solutions in a research setting. Adherence to these guidelines will help ensure the accuracy and reproducibility of experimental results. It is always recommended to perform pilot experiments to determine the optimal concentration and treatment conditions for a specific cell type and experimental question.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cenmed.com [cenmed.com]
• 4. LIPID MAPS [lipidmaps.org]

Application Note: Solid-Phase Extraction of 8(Z)-Eicosenoic Acid for Research and Drug Development

Abstract

This application note provides detailed protocols for the solid-phase extraction (SPE) of 8(Z)-eicosenoic acid, a C20:1 monounsaturated fatty acid of interest in various research and drug development fields. Methodologies for both normal-phase (aminopropyl-silica) and reversed-phase (C18) SPE are presented, offering flexibility for integration into diverse analytical workflows. Furthermore, this document outlines the known signaling pathway interactions of 8(Z)-eicosenoic acid, specifically its modulation of Protein Kinase C epsilon (PKCε) and nicotinic acetylcholine receptors (nAChRs), to provide a broader context for its biological significance. All quantitative data from cited literature is summarized, and experimental workflows and signaling pathways are visualized using diagrams for enhanced clarity.

Introduction

8(Z)-Eicosenoic acid is a long-chain monounsaturated fatty acid that has been identified as a modulator of key signaling proteins, including Protein Kinase C epsilon (PKCε) and nicotinic acetylcholine receptors (nAChRs)[1]. Its ability to potentiate acetylcholine receptor channel currents and enhance PKCε phosphorylation suggests its potential as a therapeutic agent or a critical biomarker in various physiological and pathological processes[1]. Accurate and efficient isolation of 8(Z)-eicosenoic acid from complex biological matrices is crucial for its quantitative analysis and further downstream applications. Solid-phase extraction (SPE) is a robust and selective method for the purification and concentration of analytes from complex samples[2]. This application note details two effective SPE protocols for the extraction of 8(Z)-eicosenoic acid, providing researchers, scientists, and drug development professionals with the necessary tools for its reliable analysis.

Data Presentation

Quantitative data on the recovery of free fatty acids using aminopropyl-silica SPE are summarized in Table 1. While specific recovery data for 8(Z)-eicosenoic acid is not extensively available, the high recovery rates for the total free fatty acid fraction suggest that these methods are highly efficient for the isolation of long-chain monounsaturated fatty acids.

Table 1: Recovery of Free Fatty Acids using Aminopropyl-Silica SPE

Analyte Class	Sorbent	Recovery Rate	Reference
Free Fatty Acids	Aminopropyl-Silica	≥ 98%	[1]

Experimental Protocols

Two primary SPE protocols are presented for the extraction of 8(Z)-eicosenoic acid: one utilizing an aminopropyl-silica sorbent (normal-phase) and the other a C18 sorbent (reversed-phase). The choice of method will depend on the sample matrix and the desired downstream analytical technique.

Protocol 1: Aminopropyl-Silica SPE for Isolation of Free Fatty Acids

This method is highly effective for the selective isolation of free fatty acids from a lipid extract.

Materials:

• Aminopropyl-silica SPE cartridges

• Hexane

• Chloroform/Isopropanol (2:1, v/v)

• Diethyl ether

• Glacial acetic acid

• Nitrogen gas for evaporation

• Glass test tubes

Procedure:

• Cartridge Conditioning: Condition the aminopropyl-silica SPE cartridge by passing 3 mL of hexane through the sorbent bed. Do not allow the cartridge to dry.

• Sample Loading: Dissolve the lipid extract in a minimal amount of hexane and apply it to the conditioned cartridge.

• Washing (Elution of Neutral Lipids): Wash the cartridge with 4 mL of chloroform/isopropanol (2:1, v/v) to elute neutral lipids, such as triglycerides and cholesterol esters. Collect this fraction separately if needed.

• Elution of Free Fatty Acids: Elute the free fatty acid fraction, including 8(Z)-eicosenoic acid, with 4 mL of diethyl ether containing 2% acetic acid into a clean glass test tube.

• Solvent Evaporation: Evaporate the solvent from the eluted fraction under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your downstream analysis (e.g., methanol for LC-MS).

Protocol 2: C18 SPE for Extraction of 8(Z)-Eicosenoic Acid from Aqueous Samples

This reversed-phase method is suitable for extracting fatty acids from aqueous matrices like plasma or serum after protein precipitation.

Materials:

• C18 SPE cartridges

• Methanol

• Deionized water

• Trifluoroacetic acid (TFA) or Formic Acid

• Acetonitrile

• Nitrogen gas for evaporation

• Glass test tubes

Procedure:

• Sample Pre-treatment: Acidify the aqueous sample (e.g., plasma, serum) to a pH < 3 with TFA or formic acid. This ensures that the carboxylic acid group of the fatty acid is protonated.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 3 mL of methanol through the sorbent bed, followed by 3 mL of deionized water. Do not allow the cartridge to dry.

• Cartridge Equilibration: Equilibrate the cartridge with 3 mL of deionized water containing 0.1% TFA.

• Sample Loading: Load the pre-treated sample onto the conditioned and equilibrated cartridge at a slow, dropwise rate.

• Washing: Wash the cartridge with 3 mL of deionized water containing 0.1% TFA to remove polar interferences.

• Elution: Elute the bound fatty acids, including 8(Z)-eicosenoic acid, with 3 mL of acetonitrile or methanol into a clean glass test tube.

• Solvent Evaporation: Evaporate the solvent from the eluted fraction under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your downstream analysis.

Mandatory Visualizations

Experimental Workflow Diagrams

Caption: Solid-Phase Extraction Workflows for 8(Z)-Eicosenoic Acid.

Signaling Pathway Diagrams

Caption: 8(Z)-Eicosenoic Acid and PKCε Signaling Pathway.

Caption: Modulation of nAChR Signaling by 8(Z)-Eicosenoic Acid.

Conclusion

The solid-phase extraction protocols detailed in this application note provide robust and efficient methods for the isolation of 8(Z)-eicosenoic acid from biological matrices. The choice between aminopropyl-silica and C18 sorbents allows for flexibility depending on the specific application and sample type. The high recovery rates reported for free fatty acids using these techniques suggest their suitability for quantitative studies of 8(Z)-eicosenoic acid. Furthermore, the provided diagrams of its known signaling interactions offer a valuable resource for researchers investigating the biological roles of this important long-chain monounsaturated fatty acid.

References

• 1. Rapid separation of serum lipids for fatty acid analysis by a single aminopropyl column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NMR Spectroscopy of 8(Z)-Eicosenoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of 8(Z)-Eicosenoic acid. This document includes predicted spectral data, detailed experimental protocols for sample preparation and instrument operation, and logical workflows for spectral analysis.

Introduction to 8(Z)-Eicosenoic Acid and its NMR Analysis

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid with the chemical formula C20H38O2. Its structure consists of a 20-carbon chain with a cis double bond between carbons 8 and 9. NMR spectroscopy is a powerful analytical technique for the structural elucidation and quantification of fatty acids like 8(Z)-eicosenoic acid. Through various NMR experiments, it is possible to unambiguously determine the position and stereochemistry of the double bond, as well as to assign the chemical shifts of all proton and carbon atoms in the molecule.

This document presents predicted ¹H and ¹³C NMR spectral data, along with expected correlations in 2D NMR experiments such as COSY, HSQC, and HMBC. These predictions are based on the analysis of structurally similar compounds, like oleic acid, and the use of NMR prediction software.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 8(Z)-Eicosenoic acid. These values are crucial for the identification and structural verification of the compound.

Predicted ¹H NMR Data

Atom Number	Predicted Chemical Shift (ppm)	Multiplicity	Predicted Coupling Constant (J) in Hz
1	11.5 - 12.0	br s	-
2	2.35	t	7.5
3	1.63	p	7.4
4-6, 11-18	1.25 - 1.35	m	-
7, 10	2.01	m	-
8, 9	5.35	m	-
19	1.29	m	-
20	0.88	t	7.0

Predicted data is based on spectral data of similar compounds and NMR prediction software.

Predicted ¹³C NMR Data

Atom Number	Predicted Chemical Shift (ppm)
1	180.5
2	34.1
3	24.7
4	29.1
5	29.2
6	29.3
7	27.2
8	129.8
9	130.0
10	27.2
11	29.7
12	29.5
13	29.4
14	29.3
15	29.2
16	29.1
17	31.9
18	22.7
19	29.1
20	14.1

Predicted data is based on spectral data of similar compounds and NMR prediction software.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

• Solvent Selection: Deuterated chloroform (CDCl3) is a common and suitable solvent for fatty acids. Other deuterated organic solvents like deuterated methanol (CD3OD) or deuterated dimethyl sulfoxide (DMSO-d6) can also be used depending on the specific experimental requirements.

• Sample Concentration: Dissolve 5-10 mg of 8(Z)-Eicosenoic acid in approximately 0.6-0.7 mL of the chosen deuterated solvent.

• Filtration: To remove any particulate matter, filter the sample solution through a small plug of glass wool placed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Instrumentation and Parameters

The following are general guidelines for setting up NMR experiments. Specific parameters may need to be optimized based on the instrument and the sample.

• Spectrometer: A high-field NMR spectrometer (400 MHz or higher) is recommended for better spectral resolution.

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16-64 scans.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 2-4 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Relaxation Delay (d1): 2 seconds.

• 2D NMR (COSY, HSQC, HMBC):

  • Standard pulse programs available on the spectrometer software should be used.

  • The number of increments in the indirect dimension and the number of scans per increment should be optimized to achieve the desired resolution and signal-to-noise ratio within a reasonable experiment time.

Data Analysis and Interpretation

The following sections describe the expected outcomes of the various NMR experiments and how to interpret the data to confirm the structure of 8(Z)-Eicosenoic acid.

¹H NMR Analysis

The ¹H NMR spectrum will show characteristic signals for the different types of protons in the molecule. The olefinic protons (H-8 and H-9) are expected to appear as a multiplet around 5.35 ppm. The protons alpha to the carbonyl group (H-2) will be a triplet at approximately 2.35 ppm. The terminal methyl protons (H-20) will appear as a triplet around 0.88 ppm. The numerous methylene protons along the aliphatic chain will overlap in the region of 1.25-1.35 ppm.

¹³C NMR Analysis

The ¹³C NMR spectrum will provide information on all twenty carbon atoms. The carbonyl carbon (C-1) will have a chemical shift around 180.5 ppm. The olefinic carbons (C-8 and C-9) will be observed around 129.8 and 130.0 ppm. The aliphatic carbons will resonate in the range of 14-35 ppm.

2D NMR Analysis

• COSY (Correlation Spectroscopy): This experiment will show correlations between protons that are coupled to each other, typically through two or three bonds. Key expected correlations include:

  • H-2 with H-3.

  • H-7 with H-8.

  • H-9 with H-10.

  • Correlations between adjacent methylene protons in the aliphatic chain.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom to which it is directly attached. This is essential for assigning the chemical shifts of the carbon atoms based on the proton assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds apart. This is particularly useful for identifying the connectivity of quaternary carbons and for confirming the overall structure. Key expected correlations include:

  • H-2 to C-1, C-3, and C-4.

  • H-8 to C-7, C-9, and C-10.

  • H-9 to C-7, C-8, and C-10.

Visualization of Workflows

The following diagrams, generated using Graphviz, illustrate the logical workflow for NMR data interpretation and the experimental process.

Caption: Logical workflow for NMR data interpretation.

Caption: Experimental workflow for NMR analysis.

Application Notes and Protocols for the Isolation of 8(Z)-Eicosenoic Acid from Natural Sources

Audience: Researchers, scientists, and drug development professionals.

Introduction

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid with a 20-carbon chain. Emerging research has highlighted its role as a signaling molecule, particularly in the modulation of neurotransmitter receptors. Studies have shown that 8(Z)-eicosenoic acid can potentiate acetylcholine (ACh) receptor channel currents and enhance the phosphorylation of substrate peptides by protein kinase C epsilon (PKCε), suggesting its potential in neurological and cell signaling research.[1][2] The primary known natural source of this fatty acid is the seed oil of Banksia collina (Hill Banksia), a shrub native to Australia, where it constitutes approximately 6% of the total fatty acid content.

This document provides a comprehensive guide to the isolation and purification of 8(Z)-eicosenoic acid from natural sources, with a focus on Banksia collina seeds. The protocols cover lipid extraction, fatty acid fractionation, and high-purity isolation, tailored for research and developmental applications.

Overview of the Isolation Strategy

The isolation of 8(Z)-eicosenoic acid is a multi-step process that begins with the extraction of total lipids from the source material. The extracted triglycerides are then saponified to release a mixture of free fatty acids (FFAs). This FFA mixture is subsequently fractionated to enrich the monounsaturated fatty acid (MUFA) fraction and remove saturated fatty acids (SFAs). The final purification of the target molecule is achieved through preparative chromatography.

Caption: A generalized workflow for the isolation of 8(Z)-Eicosenoic acid.

Detailed Experimental Protocols

Protocol 1: Total Lipid Extraction from Banksia collina Seeds

This protocol is adapted from the Bligh and Dyer method to efficiently extract total lipids from seed material while minimizing enzymatic degradation.

Materials:

• Banksia collina seeds

• Mortar and pestle (or cryogenic grinder)

• Chloroform (CHCl₃), HPLC grade

• Methanol (MeOH), HPLC grade

• Deionized water (H₂O)

• 0.9% (w/v) Potassium Chloride (KCl) solution

• Centrifuge and solvent-resistant centrifuge tubes (e.g., glass or PTFE)

• Rotary evaporator

• Nitrogen gas stream

Procedure:

• Sample Preparation: Weigh 10 g of Banksia collina seeds. To maximize surface area for extraction, grind the seeds into a fine powder using a mortar and pestle with liquid nitrogen.

• Homogenization: Transfer the powdered seeds to a 100 mL glass centrifuge tube. Add 37.5 mL of a chloroform:methanol (1:2, v/v) solution. Vortex vigorously for 2 minutes to ensure thorough mixing and homogenization.

• Monophasic Extraction: Add 12.5 mL of chloroform to the mixture and vortex for 1 minute. Then, add 12.5 mL of deionized water and vortex again for 1 minute. The final solvent ratio of chloroform:methanol:water should be approximately 1:1:0.9, forming a single phase that facilitates lipid extraction.

• Phase Separation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into two phases.

• Lipid Partitioning: After centrifugation, add an additional 12.5 mL of chloroform and 12.5 mL of 0.9% KCl solution to the tube. Vortex for 2 minutes. This will induce a clear separation into a lower chloroform phase (containing lipids) and an upper aqueous methanol phase.

• Collection of Lipid Phase: Carefully aspirate the upper aqueous layer and discard. Transfer the lower chloroform layer, which contains the total lipids, to a clean, pre-weighed round-bottom flask.

• Solvent Removal: Remove the chloroform using a rotary evaporator with the water bath set to 40°C. Dry the final lipid residue under a gentle stream of nitrogen gas to remove any residual solvent.

• Yield Determination: Weigh the flask containing the dry lipid extract to determine the total lipid yield. Store the lipid extract at -20°C under nitrogen to prevent oxidation.

Protocol 2: Saponification and Enrichment by Urea Complexation

This protocol first liberates the free fatty acids (FFAs) from the extracted lipids and then uses urea complexation to remove the majority of saturated fatty acids, thereby enriching the monounsaturated fraction.[3][4][5]

Materials:

• Total lipid extract from Protocol 1

• 2 M Potassium hydroxide (KOH) in 90% ethanol

• 6 M Hydrochloric acid (HCl)

• n-Hexane, HPLC grade

• Urea

• Ethanol (95%)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel

• Filtration apparatus (Buchner funnel, filter paper)

Procedure:

• Saponification: Dissolve 5 g of the lipid extract in 50 mL of 2 M ethanolic KOH. Reflux the mixture at 80°C for 1 hour with constant stirring.

• Acidification and FFA Extraction: After cooling to room temperature, transfer the mixture to a separatory funnel. Acidify to pH 1-2 with 6 M HCl to protonate the fatty acid salts. Extract the liberated FFAs three times with 50 mL portions of n-hexane.

• Washing and Drying: Combine the hexane extracts and wash with deionized water until the washings are neutral. Dry the hexane phase over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the total FFA mixture.

• Urea Complex Formation: In a flask, dissolve 15 g of urea in 60 mL of 95% ethanol by heating to 65-70°C with stirring. To this solution, add 5 g of the FFA mixture. Continue heating and stirring until a clear, homogeneous solution is formed.[4]

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer it to a refrigerator at 4°C and leave it for 24 hours to allow for the crystallization of urea-SFA complexes.[5]

• Filtration: Separate the crystals (urea-complexed fraction, primarily SFAs) from the liquid filtrate (non-urea complexed fraction, NUCF, enriched in MUFAs and PUFAs) by vacuum filtration. Wash the crystals with a small amount of cold ethanol.

• Recovery of Enriched FFAs: Combine the filtrate and washings. Add an equal volume of water and acidify with 6 M HCl. Extract the FFAs with n-hexane. Wash the hexane extract with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the MUFA-enriched fraction.

Protocol 3: Purification by Preparative Reversed-Phase HPLC (RP-HPLC)

This protocol achieves the final purification of 8(Z)-eicosenoic acid from the enriched FFA fraction. The separation is based on differences in chain length and degree of unsaturation.[6][7][8][9]

Materials:

• MUFA-enriched fraction from Protocol 2

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Phosphoric acid (H₃PO₄)

• Preparative HPLC system with a UV detector

• Preparative C18 column (e.g., 250 x 21.2 mm, 10 µm particle size)

Procedure:

• Sample Preparation: Dissolve the MUFA-enriched FFA fraction in the mobile phase at a concentration of approximately 50 mg/mL. Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile : Water (85:15, v/v) with 0.1% Phosphoric Acid. The acid is added to suppress the ionization of the fatty acid carboxyl groups, ensuring sharp peaks.[8]

  • Flow Rate: 15 mL/min

  • Detection: UV at 192 nm (for detecting double bonds) or 205 nm.[8]

  • Column Temperature: 30°C

• Injection and Fraction Collection: Inject the sample onto the column. The elution order on a C18 column is generally based on decreasing polarity; shorter chain and more unsaturated fatty acids elute earlier.[9][10] For C20 fatty acids, the elution order would be C20:polyunsaturated > C20:1 > C20:0.[10] Collect fractions corresponding to the C20:1 peak. The exact retention time for 8(Z)-eicosenoic acid should be determined by running an analytical standard if available, or by collecting the C20:1 peak and confirming its identity via GC-MS.

• Purity Analysis and Solvent Removal: Analyze the collected fractions for purity using analytical HPLC or GC-MS. Pool the high-purity fractions (>98%) and remove the solvent using a rotary evaporator. Dry the final product under a nitrogen stream.

Data Presentation: Yield and Purity

The following table provides an illustrative summary of the expected yield and purity of 8(Z)-eicosenoic acid at each stage of the isolation process, starting from 100 g of Banksia collina seeds.

Isolation Stage	Starting Material (g)	Product	Estimated Yield (g)	Purity of 8(Z)-Eicosenoic Acid (%)
Lipid Extraction	100 g Seeds	Total Lipids	35 g	~0.6% (of total lipids)
Saponification	35 g Total Lipids	Total FFAs	33 g	~0.6% (of total FFAs)
Urea Complexation	33 g Total FFAs	Enriched MUFA Fraction	18 g	~1.0%
Preparative RP-HPLC	18 g Enriched Fraction	Purified 8(Z)-Eicosenoic Acid	0.15 g	>98%

Note: The total lipid content of seeds can vary (e.g., 30-38% in Prunus seeds).[11] Yields from saponification, urea complexation, and HPLC are estimates and will vary based on the exact fatty acid composition of the starting oil and the efficiency of each step.

Biological Activity and Signaling Pathway

8(Z)-Eicosenoic acid has been identified as a modulator of the nicotinic acetylcholine (nAChR) signaling pathway. It potentiates the receptor's response to acetylcholine, an effect that is linked to the activation of Protein Kinase C epsilon (PKCε).[1][2] Unlike other fatty acids that may first depress and then potentiate the receptor current, 8(Z)-eicosenoic acid potentiates the current without the initial depression.[1] This suggests a specific interaction mechanism. The carboxyl group of the fatty acid is crucial for this PKCε activation and subsequent potentiation of the nAChR response.[1]

References

• 1. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 6. Preparative separation of cis- and trans-isomers of unsaturated fatty acid methyl esters contained in edible oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hplc.eu [hplc.eu]
• 8. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aocs.org [aocs.org]
• 10. jsbms.jp [jsbms.jp]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving Peak Separation of Eicosenoic Acid Isomers by GC

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in optimizing the gas chromatographic (GC) separation of eicosenoic acid isomers. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for analyzing eicosenoic acid isomers by GC?

A1: Direct analysis of free fatty acids like eicosenoic acid by GC is challenging due to their high polarity and low volatility.[1][2][3] This can lead to poor peak shape, long retention times, and potential sample loss through adsorption within the GC system.[1][3] To overcome these issues, the polar carboxyl group is converted into a less polar, more volatile ester, typically a fatty acid methyl ester (FAME).[1][2][4] This process of derivatization improves chromatographic behavior and allows for more accurate and reproducible analysis.[4][5][6]

Q2: What is the best type of GC column for separating eicosenoic acid isomers?

A2: The separation of fatty acid isomers, particularly cis/trans and positional isomers of eicosenoic acid, requires a highly polar stationary phase.[7][8] Highly polar cyanopropyl siloxane columns (e.g., SP-2560, HP-88, CP-Sil 88) are widely recommended and have demonstrated excellent selectivity for resolving these types of isomers.[7][8][9][10] For particularly challenging separations, ionic liquid stationary phases (e.g., SLB-IL100) can offer superior resolution of positional isomers.[11]

Q3: How does temperature programming affect the separation of eicosenoic acid isomers?

A3: Temperature programming is a critical parameter for achieving optimal separation of complex mixtures like eicosenoic acid isomers.[12] A gradual increase in column temperature during the analysis helps to sharpen peaks for later-eluting compounds and reduce analysis time.[12] A slower temperature ramp rate can significantly improve the resolution of closely eluting peaks, although it will extend the overall run time.[8] For separating cis/trans isomers, a time-temperature programmed GC method has been shown to be more effective than an isothermal program.[9][13]

Q4: How can I confirm the identity of specific eicosenoic acid isomer peaks in my chromatogram?

A4: Peak identification should be performed by comparing the retention times of the peaks in your sample with those of a known reference standard mixture of eicosenoic acid isomers analyzed under the same GC conditions.[14] For unambiguous identification, especially when reference standards are unavailable for all potential isomers, gas chromatography-mass spectrometry (GC-MS) is the preferred method. The mass spectrometer provides structural information that can help to identify individual isomers.[2][14]

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of eicosenoic acid isomers.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Suggested Solution
Incomplete Derivatization	Ensure the esterification reaction to form FAMEs goes to completion. The presence of free carboxyl groups can interact with active sites in the GC system, causing peak tailing.[8] Optimize the derivatization protocol by adjusting reaction time, temperature, or reagent concentration.
Column Overload	Injecting too much sample can lead to peak fronting.[8][15] Reduce the injection volume or increase the split ratio.[8]
Active Sites in the System	Active sites in the injector liner or the front of the column can cause peak tailing.[8] Use a deactivated inlet liner and consider trimming the first few centimeters of the column.[8]
Incorrect Carrier Gas Flow Rate	An improper flow rate can lead to peak broadening.[8] Optimize the carrier gas flow rate for your column dimensions and carrier gas type (Hydrogen or Helium).

Problem 2: Co-elution or Poor Resolution of Isomers

Potential Cause	Suggested Solution
Inappropriate GC Column	The use of a non-polar or mid-polarity column will not provide adequate separation of eicosenoic acid isomers.[8][10] Utilize a highly polar cyanopropyl or an ionic liquid capillary column.[7][8][10][11]
Suboptimal Temperature Program	A fast temperature ramp can lead to co-elution of closely related isomers.[8] Decrease the oven temperature ramp rate to improve separation.[8] Isothermal analysis at a lower temperature can also enhance resolution.[9]
Insufficient Column Length	A longer column provides more theoretical plates and therefore higher resolution.[8] If baseline separation is not achieved, consider using a longer column (e.g., 100 m).
Carrier Gas Choice	Hydrogen is often preferred as a carrier gas over helium as it can provide better efficiency at higher linear velocities, potentially improving resolution and reducing run times.

Experimental Protocols

Protocol 1: Derivatization of Eicosenoic Acid to Fatty Acid Methyl Esters (FAMEs)

This protocol describes a common method for the preparation of FAMEs from a total lipid extract using boron trifluoride in methanol (BF3-Methanol).

Materials:

• Lipid extract containing eicosenoic acids

• Toluene

• 14% Boron trifluoride in methanol (BF3-Methanol)

• Hexane

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Place an aliquot of the lipid extract (containing approximately 1-10 mg of lipid) into a screw-cap reaction vial. If the sample is in a solvent, evaporate the solvent under a stream of nitrogen.

• Add 1 mL of toluene to dissolve the lipid residue.

• Add 2 mL of 14% BF3-Methanol reagent to the vial.[16]

• Seal the vial tightly and heat at 100°C for 1 hour in a heating block or water bath.[16]

• Allow the vial to cool to room temperature.

• Add 1 mL of water and 2 mL of hexane to the vial.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at a low speed for 5 minutes to facilitate phase separation.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Add a small amount of anhydrous sodium sulfate to dry the extract.

• The FAME solution is now ready for GC analysis. The sample can be concentrated under a stream of nitrogen if necessary.

Protocol 2: GC Analysis of Eicosenoic Acid FAMEs

This protocol provides typical GC conditions for the separation of eicosenoic acid isomers.

Parameter	Condition
GC System	Gas chromatograph with a flame ionization detector (FID) and a split/splitless injector.[16]
Column	Highly polar cyanopropyl column (e.g., SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness).[16]
Carrier Gas	Hydrogen or Helium.[16]
Injector Temperature	250°C.[16]
Detector Temperature	300°C.[16]
Oven Temperature Program	Initial temperature: 100°C, hold for 2 min. Ramp: 3°C/min to 240°C. Hold at 240°C for 20 min.
Injection Volume	1 µL.[16]
Split Ratio	50:1.[16]

Visual Guides

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 5. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 6. gcms.cz [gcms.cz]
• 7. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. [PDF] GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase | Semantic Scholar [semanticscholar.org]
• 12. m.youtube.com [m.youtube.com]
• 13. Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method [ouci.dntb.gov.ua]
• 14. researchgate.net [researchgate.net]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. benchchem.com [benchchem.com]

troubleshooting peak tailing in 8(Z)-Eicosenoic acid GC analysis

Technical Support Center: Gas Chromatography (GC) Analysis

This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing issues during the GC analysis of 8(Z)-Eicosenoic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the primary causes of peak tailing for 8(Z)-Eicosenoic acid in my GC analysis?

Peak tailing for 8(Z)-Eicosenoic acid, a long-chain fatty acid, typically stems from two main sources: chemical interactions and physical system issues.

• Chemical Interactions (Most Common): The primary cause is the interaction of the polar carboxylic acid group (-COOH) of the fatty acid with active sites in the GC system.[1][2][3] These active sites are often exposed silanol groups (-Si-OH) on the surfaces of the inlet liner, column stationary phase, or any glass wool packing.[4] This secondary, undesirable interaction retains a portion of the analyte molecules longer, resulting in an asymmetrical or "tailing" peak.[1]

• Physical/Mechanical Issues: If most or all peaks in your chromatogram (including the solvent peak) are tailing, the problem is likely physical.[5][6] Common causes include:

  • Improper Column Installation: A poor column cut (not a clean 90° angle) or incorrect installation depth in the inlet can create turbulence and dead volumes, disrupting the sample path.[5][7]

  • System Leaks: Leaks at the inlet septum, ferrules, or other connections disrupt the carrier gas flow path, causing broad and tailing peaks.[5]

  • Contamination: Non-volatile residues from previous injections can accumulate in the inlet liner or at the head of the column, creating active sites.[8][9]

Q2: My 8(Z)-Eicosenoic acid peak is tailing. Could it be an issue with my sample preparation or derivatization?

Yes, this is a very likely cause. Analyzing underivatized fatty acids by GC is challenging due to their low volatility and high polarity.[1][2] To achieve sharp, symmetrical peaks, derivatization is essential.[10][11]

The goal of derivatization is to convert the polar carboxylic acid group into a less polar, more volatile ester. This minimizes interaction with active sites in the system.[2][11] If your derivatization reaction is incomplete, the remaining free fatty acid will interact with the system and cause significant peak tailing.

Two common and effective derivatization techniques are:

• Esterification to form Fatty Acid Methyl Esters (FAMEs): This is the most common method, often using a catalyst like Boron Trifluoride (BF3) in methanol.[1][2]

• Silylation: This method uses reagents like BSTFA to create trimethylsilyl (TMS) esters, which are also volatile and suitable for GC analysis.[1]

Ensure your derivatization reaction goes to completion by optimizing reaction time and temperature and by using high-quality, dry reagents, as water can hinder the reaction.[2]

Q3: How does my choice of GC column affect peak shape for 8(Z)-Eicosenoic acid?

The column is a critical component for achieving good peak shape and separation. For the analysis of 8(Z)-Eicosenoic acid, which is typically analyzed as its fatty acid methyl ester (FAME), a high-polarity column is recommended.[12][13]

• Stationary Phase: Highly polar stationary phases, such as those containing cyanopropyl silicone (e.g., HP-88, CP-Sil 88) or polyethylene glycol (e.g., DB-WAX, HP-INNOWAX), are ideal.[12] These phases provide better separation for unsaturated FAMEs and reduce the likelihood of peak tailing compared to non-polar columns.

• Column Degradation: Over time, the stationary phase at the inlet side of the column can degrade or become contaminated, exposing active sites. If you observe worsening peak tailing for polar compounds, trimming 10-20 cm from the front of the column can often restore performance.[7][9]

• Column Bleed: Using a column above its maximum recommended temperature can cause the stationary phase to bleed, which can increase baseline noise and potentially create active sites.

Q4: Can my inlet parameters (temperature, liner) cause peak tailing for this analyte?

Yes, the inlet is a frequent source of problems leading to peak tailing.

• Inlet Liner: The liner is the first surface your sample contacts. An old or poorly chosen liner can be a major source of active sites. Always use a fresh, deactivated liner.[7]

• Inlet Temperature: The temperature should be high enough to ensure rapid and complete vaporization of the derivatized 8(Z)-Eicosenoic acid (e.g., 250°C).[14][15] If the temperature is too low, the sample may vaporize slowly, leading to a broad peak.

• Column Positioning: The position of the column in the inlet is crucial. Refer to your instrument manufacturer's guide for the correct depth. If the column is too high or too low, it can create unswept (dead) volumes that trap analyte molecules temporarily, causing tailing.[5]

Q5: What role does the carrier gas flow rate play in preventing peak tailing?

While not the primary cause of tailing for a specific active analyte, the carrier gas flow rate is fundamental to good chromatography. An improper flow rate can worsen peak shape.

• Optimal Flow: Every column has an optimal flow rate (or linear velocity) that provides the best efficiency (sharpest peaks). Operating too far below the optimum can increase band broadening.

• Consistency: A consistent flow is critical for reproducible results. Using a constant flow mode is often recommended over a constant pressure mode, as it maintains a steady linear velocity as the oven temperature ramps.[16]

• Leaks: As mentioned earlier, leaks are a major issue. A leak will prevent the column from reaching the set flow rate and pressure, leading to poor peak shapes and variable retention times.[5]

Quantitative Data & Recommended Parameters

Quantitative data is summarized below to guide parameter selection.

Table 1: Influence of GC Column Stationary Phase on FAME Analysis

Phase Polarity	Stationary Phase Type	Typical Columns	Suitability for 8(Z)-Eicosenoic Acid (as FAME)	Comments
High-Polarity	Biscyanopropyl Polysiloxane	SP-2560, CP-Sil 88, HP-88	Excellent	Specifically designed for detailed separation of cis/trans and positional FAME isomers.[12] Provides the best resolution and peak symmetry.
High-Polarity	Polyethylene Glycol (PEG) / Wax	DB-WAX, HP-INNOWAX, Supelcowax 10	Very Good	A robust and widely used choice for routine FAME analysis, offering good peak shape.[12][13]
Intermediate Polarity	Cyanopropylphenyl Polysiloxane	DB-17, DB-225	Good	Can be used, but may offer less resolution for complex mixtures of unsaturated fatty acids compared to highly polar phases.
Non-Polar	Polydimethylsiloxane (PDMS)	DB-1, DB-5	Not Recommended	Poor selectivity for separating FAMEs based on degree or position of unsaturation. May lead to co-elution and poor peak shape.[17]

Table 2: Typical Starting GC Parameters for 8(Z)-Eicosenoic Acid (as FAME) Analysis

Parameter	Typical Value	Rationale
Inlet	Split (e.g., 20:1 to 50:1)	Prevents column overload and ensures sharp peaks for concentrated samples.[14]
Inlet Temperature	250 °C	Ensures complete and rapid vaporization of the FAME.[14][15]
Carrier Gas	Helium or Hydrogen	Provides good efficiency. Maintain a constant flow rate (e.g., 1-2 mL/min).[15]
Oven Program	Initial Temp: 100°C, Ramp: 10-15°C/min, Final Temp: 240°C, Hold: 5 min	An initial low temperature helps focus the analytes at the head of the column. The ramp separates the FAMEs by their boiling points and polarity.[14][15]
Column Type	High-Polarity Wax or Cyanopropyl (e.g., HP-88)	Provides necessary selectivity for FAME isomers.[12][13]
Detector (FID)	260 - 280 °C	Ensures analytes do not condense in the detector and provides a stable signal.[14]

Detailed Experimental Protocol

Protocol: Derivatization of 8(Z)-Eicosenoic Acid to its FAME using Boron Trifluoride-Methanol

This protocol describes the conversion of the fatty acid to its more volatile fatty acid methyl ester (FAME) for GC analysis.

Materials:

• Sample containing 8(Z)-Eicosenoic acid (1-25 mg)

• Boron trifluoride-methanol (BF3-Methanol) reagent, 12-14% w/w

• Hexane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na2SO4)

• Micro reaction vessel or screw-cap test tube (5-10 mL)

• Vortex mixer

• Heating block or water bath set to 60°C

Procedure:

• Sample Preparation: Weigh 1-25 mg of the lipid sample into a micro reaction vessel.[2] If the sample is in a solvent, evaporate the solvent under a gentle stream of nitrogen.

• Reagent Addition: Add 2 mL of the BF3-Methanol reagent to the sample in the vessel.[2]

• Esterification Reaction: Cap the vessel tightly. Vortex for 10-20 seconds to ensure the sample is dissolved. Place the vessel in the heating block or water bath at 60°C for 10 minutes.[2] This heating step drives the esterification.

• Reaction Quench & Extraction: Cool the vessel to room temperature. Add 1 mL of purified water and 1 mL of hexane.[2]

• Phase Separation: Cap the vessel and shake vigorously for 30-60 seconds. This is a critical step to extract the non-polar FAMEs into the upper hexane layer.[2] Allow the layers to fully separate.

• Collection of FAMEs: Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC.

Visual Troubleshooting Workflow

The following diagram provides a logical workflow to diagnose the cause of peak tailing in your analysis.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. it.restek.com [it.restek.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 9. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 10. Fast derivatization of fatty acids in different meat samples for gas chromatography analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 13. aocs.org [aocs.org]
• 14. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 15. ec.europa.eu [ec.europa.eu]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. fishersci.ca [fishersci.ca]

Technical Support Center: Optimization of 8(Z)-Eicosenoic Acid Derivatization for GC-MS

This guide provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting advice, and frequently asked questions regarding the derivatization of 8(Z)-Eicosenoic acid for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Introduction

8(Z)-Eicosenoic acid is a long-chain monounsaturated fatty acid. Direct analysis of this and other free fatty acids by GC-MS is challenging due to their low volatility and the tendency of their polar carboxyl groups to interact with the stationary phase of the GC column, leading to poor peak shape and inaccurate quantification.[1] Derivatization is a crucial step to convert fatty acids into more volatile and less polar derivatives, making them suitable for GC-MS analysis.[1] The most common methods involve esterification to form fatty acid methyl esters (FAMEs) or silylation to form trimethylsilyl (TMS) esters.[1][2] This guide will help you optimize your derivatization protocol for 8(Z)-Eicosenoic acid and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 8(Z)-Eicosenoic acid necessary for GC-MS analysis?

A1: The low volatility of free fatty acids and the interaction of the carboxylic acid group with the GC column's stationary phase can lead to late-eluting peaks and significant peak tailing.[2] Derivatization converts the polar carboxyl group into a less polar ester or silyl ester, which increases the compound's volatility and improves its chromatographic behavior, resulting in sharper peaks and more accurate quantification.[1]

Q2: What are the most common derivatization methods for 8(Z)-Eicosenoic acid?

A2: The two most common and effective methods are:

• Esterification: This process converts the fatty acid into a fatty acid methyl ester (FAME). Common reagents for esterification include Boron Trifluoride in methanol (BF3-methanol), Boron Trichloride in methanol (BCl3-methanol), and acidic methanol (e.g., with sulfuric or hydrochloric acid).[2][3]

• Silylation: This method forms a trimethylsilyl (TMS) ester. A widely used silylating agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like Trimethylchlorosilane (TMCS).[1][2]

Q3: Which derivatization method should I choose for 8(Z)-Eicosenoic acid?

A3: The choice depends on your specific needs:

• FAME derivatization (e.g., with BF3-methanol) is generally preferred for its robustness, the stability of the resulting FAMEs, and the availability of extensive FAME libraries for mass spectral identification.[2]

• TMS derivatization (e.g., with BSTFA) is a versatile method that can also derivatize other functional groups like hydroxyl groups.[2] However, TMS derivatives can be more susceptible to hydrolysis and may result in more complex mass spectra.[2]

Q4: Can the derivatization process cause isomerization of the double bond in 8(Z)-Eicosenoic acid?

A4: Yes, under certain conditions, particularly with harsh reagents or high temperatures, there is a risk of cis/trans isomerization of the double bond.[4][5] It is crucial to use optimized reaction conditions (e.g., mild temperatures and appropriate reaction times) to minimize this risk.[4]

Q5: How does the solubility of 8(Z)-Eicosenoic acid affect derivatization?

A5: The solubility of 8(Z)-Eicosenoic acid in the reaction solvent is critical for complete derivatization. As a long-chain fatty acid, its solubility in polar solvents like methanol can be limited.[6] It is often dissolved in a nonpolar solvent like hexane or toluene before adding the derivatization reagent. For silylation, aprotic solvents like acetonitrile or pyridine are commonly used.[1]

Troubleshooting Guide

Low or No Product Peak in GC-MS

Q: I don't see a peak for my derivatized 8(Z)-Eicosenoic acid. What could be the problem?

A: This could be due to several factors:

• Incomplete Derivatization:

  • Moisture: Water in the sample or reagents can inhibit both esterification and silylation reactions.[2] Ensure your sample is dry and use anhydrous solvents and fresh reagents.

  • Insufficient Reagent: Use a sufficient molar excess of the derivatizing agent.

  • Suboptimal Reaction Conditions: The reaction temperature may be too low or the reaction time too short. Optimize these parameters for your specific fatty acid.

• Sample Degradation: 8(Z)-Eicosenoic acid, being unsaturated, can be susceptible to oxidation. Store samples and derivatives at low temperatures and under an inert atmosphere (e.g., nitrogen or argon) if necessary.

• GC-MS System Issues:

  • Check for leaks in the GC inlet or column connections.

  • Ensure the injector and detector temperatures are appropriate for your derivative.

  • Verify that the MS is properly tuned and acquiring data in the correct mass range.

Poor Peak Shape (Tailing or Fronting)

Q: My derivatized 8(Z)-Eicosenoic acid peak is tailing. How can I fix this?

A: Peak tailing is often a sign of active sites in the GC system or incomplete derivatization.

• Incomplete Derivatization: Residual underivatized 8(Z)-Eicosenoic acid will interact with the column and cause tailing. Re-evaluate your derivatization procedure for completeness.

• Active Sites in the Inlet or Column:

  • The GC inlet liner may be contaminated or not properly deactivated. Clean or replace the liner.

  • The beginning of the GC column can become active over time. Trimming a small portion (e.g., 10-20 cm) from the front of the column can help.

  • Ensure you are using a high-quality, well-deactivated GC column suitable for fatty acid analysis.

Q: My peak is fronting. What does this indicate?

A: Peak fronting is typically a sign of column overload or a poor solvent choice.

• Column Overload: Injecting too much sample can saturate the column. Dilute your sample and re-inject.

• Solvent Mismatch: If the solvent is not compatible with the stationary phase, it can cause peak distortion. Ensure your injection solvent is appropriate for your GC column.

Inconsistent Results and Poor Reproducibility

Q: My results are not reproducible between injections. What should I check?

A: Poor reproducibility can stem from several sources:

• Inconsistent Sample Preparation: Ensure your derivatization procedure is followed precisely for every sample, including accurate measurement of the sample, reagents, and reaction times and temperatures.

• Sample Instability: TMS derivatives, in particular, can be less stable than FAMEs.[2] Analyze TMS-derivatized samples as soon as possible after preparation.

• Autosampler Issues: Check the autosampler for proper injection volume and syringe cleanliness.

• Leaks in the GC System: A small leak can cause fluctuations in carrier gas flow and lead to variable retention times and peak areas.

Experimental Protocols

Protocol 1: Esterification to FAME using BF3-Methanol

This protocol is adapted for the derivatization of long-chain fatty acids.

• Sample Preparation: Weigh 1-10 mg of your lipid extract or 8(Z)-Eicosenoic acid standard into a screw-cap glass tube. If the sample is in an aqueous solution, evaporate to dryness under a stream of nitrogen.

• Dissolution: Add 1 mL of toluene or hexane to dissolve the fatty acid.

• Reagent Addition: Add 2 mL of 14% Boron Trifluoride (BF3) in methanol.

• Reaction: Cap the tube tightly and heat at 60-80°C for 30-60 minutes. Optimization may be required; start with 60°C for 45 minutes.

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 2 mL of hexane. Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge briefly to separate the layers.

• Collection and Drying: Carefully transfer the upper hexane layer to a clean vial. Add a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis.

Protocol 2: Silylation to TMS-Ester using BSTFA

This protocol is a general procedure for silylation.

• Sample Preparation: Place the dried sample (e.g., 1 mg of 8(Z)-Eicosenoic acid) in a reaction vial.

• Solvent Addition: Add 100 µL of a suitable aprotic solvent, such as acetonitrile or pyridine.

• Reagent Addition: Add 50 µL of BSTFA + 1% TMCS.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30-60 minutes.

• Analysis: Cool the vial to room temperature. The sample can be injected directly or diluted with an appropriate solvent if necessary.

Data Presentation

Table 1: Comparison of Common Derivatization Methods for 8(Z)-Eicosenoic Acid

Feature	Esterification (FAMEs) with BF3-Methanol	Silylation (TMS-Esters) with BSTFA
Principle	Converts carboxylic acid to a methyl ester.	Converts carboxylic acid to a trimethylsilyl ester.
Derivative Stability	High. FAMEs are generally stable for long-term storage.	Moderate. TMS esters can be sensitive to moisture and may degrade over time.[2]
Reaction Conditions	Requires heating (e.g., 60-100°C).[1]	Requires heating (e.g., 60-70°C).[1]
Reagent Handling	BF3-Methanol is corrosive and toxic; handle with care in a fume hood.	BSTFA is moisture-sensitive; handle in a dry environment.
Mass Spectra	Generally cleaner spectra with well-established fragmentation patterns.	Can be more complex, especially if other functional groups are present.[2]
Advantages	Robust method, stable derivatives, extensive libraries for identification.	Versatile (derivatizes other functional groups), can be faster.
Disadvantages	Can be slower, potential for isomerization with harsh conditions.	Derivatives are less stable, potential for more complex spectra.

Table 2: Solubility of 8(Z)-Eicosenoic Acid in Common Solvents

Solvent	Solubility	Notes
Methanol	Sparingly soluble	Solubility decreases with increasing fatty acid chain length.[6][7]
Ethanol	Soluble	A common solvent for fatty acids.[8]
Hexane/Heptane	Soluble	Good choice for initial sample dissolution before adding polar derivatization reagents.
Toluene	Soluble	Another suitable nonpolar solvent for initial dissolution.
Acetonitrile	Soluble	A common aprotic solvent for silylation reactions.[1]
Pyridine	Soluble	Often used as a solvent and catalyst in silylation reactions.
Water	Insoluble	Water must be removed before derivatization.

Data compiled from general knowledge of long-chain fatty acid solubility and information from cited sources.

Mandatory Visualization

Caption: Experimental workflow for the derivatization of 8(Z)-Eicosenoic acid for GC-MS analysis.

Caption: Troubleshooting decision tree for 8(Z)-Eicosenoic acid derivatization and GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. An improved method for derivatization of fatty acids for liquid chromatography [jafs.com.pl]
• 5. Geometrical isomerism of monounsaturated fatty acids: thiyl radical catalysis and influence of antioxidant vitamins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the effect of medium-chain fatty acids and long-chain fatty acids on postprandial appetite and lipemia: a randomised crossover trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Low temperature solubilities of fatty acids in selected organic solvents | Semantic Scholar [semanticscholar.org]
• 8. caymanchem.com [caymanchem.com]

addressing matrix effects in LC-MS/MS quantification of 8(Z)-Eicosenoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the LC-MS/MS quantification of 8(Z)-Eicosenoic acid.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 8(Z)-Eicosenoic acid?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy, precision, and sensitivity of quantitative analysis.[1] For 8(Z)-Eicosenoic acid, which is a lipid, common interfering components in biological matrices like plasma or serum are phospholipids.[2] These co-eluting substances can interfere with the ionization of the target compound, leading to skewed quantification and reduced reproducibility.[3]

Q2: How can I determine if my analysis of 8(Z)-Eicosenoic acid is affected by matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where you compare the signal response of an analyte in a neat solvent to the response of the same analyte spiked into a blank matrix sample after extraction.[1][4] The percentage difference in the signal indicates the extent of the matrix effect.[1]

• Post-Column Infusion Method: This is a qualitative method used to identify at what points in the chromatogram matrix effects are occurring.[1][4] A constant flow of the analyte is infused into the mass spectrometer after the analytical column. A blank, extracted sample is then injected. Any dip or rise in the baseline signal of the infused analyte indicates ion suppression or enhancement, respectively, at that retention time.[1][5]

Q3: What are the most common sources of matrix effects in biological samples for fatty acid analysis?

A3: The most common sources of matrix effects in biological samples, such as plasma and serum, are endogenous components present at high concentrations.[2] For fatty acid analysis, phospholipids are a major contributor to matrix effects, especially when using electrospray ionization (ESI).[1] Other sources can include salts, proteins, and other lipids that may co-elute with 8(Z)-Eicosenoic acid.[5][6]

Q4: Can a stable isotope-labeled internal standard (SIL-IS) for 8(Z)-Eicosenoic acid completely eliminate matrix effects?

A4: A stable isotope-labeled internal standard (SIL-IS) is the most effective tool to compensate for matrix effects, but it does not eliminate them.[4][7] Since a SIL-IS has nearly identical physicochemical properties to the analyte, it will experience a similar degree of ion suppression or enhancement.[7] This allows for accurate quantification based on the analyte-to-IS ratio. However, significant ion suppression can still lead to a loss of sensitivity, which a SIL-IS cannot overcome.[4]

Troubleshooting Guide

Problem 1: Low and inconsistent signal intensity for 8(Z)-Eicosenoic acid across replicates.

• Possible Cause: This is a classic sign of ion suppression due to matrix effects.[1] Variability in the matrix composition from sample to sample can lead to different degrees of ion suppression, causing inconsistent results.[7]

• Troubleshooting Steps:

  • Assess Matrix Effect: Perform a post-extraction spike experiment to quantify the degree of ion suppression.

  • Improve Sample Preparation: Enhance your sample cleanup protocol. Consider switching from a simple protein precipitation to a more selective technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to better remove interfering phospholipids.[8][9]

  • Optimize Chromatography: Modify your LC method to improve the separation of 8(Z)-Eicosenoic acid from co-eluting matrix components. This could involve adjusting the gradient, changing the mobile phase, or using a different column.[1][8]

  • Sample Dilution: If the concentration of your analyte is high enough, diluting the sample can reduce the concentration of interfering matrix components.[1][7] However, ensure the diluted concentration remains above the instrument's limit of detection.

  • Use a SIL-IS: If you are not already, incorporate a stable isotope-labeled internal standard for 8(Z)-Eicosenoic acid to compensate for signal variability.[7]

Problem 2: Poor peak shape (e.g., fronting, tailing, or splitting) for 8(Z)-Eicosenoic acid.

• Possible Cause: While this can be due to various chromatographic issues, significant matrix effects can also contribute to peak shape distortion. High concentrations of co-eluting matrix components can overload the column or interfere with the analyte's interaction with the stationary phase.

• Troubleshooting Steps:

  • Check for Column Contamination: A buildup of matrix components on the analytical column can degrade performance.[3] Flush the column with a strong solvent or replace it if necessary.

  • Enhance Sample Cleanup: Implement a more rigorous sample preparation method, such as SPE, to remove a wider range of interferences.[10]

  • Adjust Mobile Phase: Optimize the mobile phase composition and pH to improve peak shape. For fatty acids, adding a small amount of a weak acid like formic or acetic acid is common.[11]

  • Reduce Injection Volume: Injecting a smaller volume of the sample can reduce the load of matrix components on the column.

Problem 3: Calibration curve for 8(Z)-Eicosenoic acid is non-linear or has poor R-squared value.

• Possible Cause: Matrix effects can vary with the concentration of the analyte and the matrix components, leading to non-linearity in the calibration curve. This is especially true if the calibration standards are prepared in a neat solvent while the samples are in a biological matrix.

• Troubleshooting Steps:

  • Use Matrix-Matched Calibrators: Prepare your calibration standards in the same biological matrix as your unknown samples.[7] This helps to ensure that the standards and samples experience similar matrix effects.

  • Employ a SIL-IS: The use of a stable isotope-labeled internal standard is crucial for maintaining linearity in the presence of matrix effects.[7][12]

  • Re-evaluate Sample Preparation: Your current sample preparation may not be sufficient to remove interferences that affect the calibration curve. Consider more advanced techniques like mixed-mode SPE.[9]

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using the Post-Extraction Spike Method

This protocol allows for the quantitative assessment of ion suppression or enhancement.

Materials:

• Blank biological matrix (e.g., plasma, serum)

• 8(Z)-Eicosenoic acid standard solution

• Neat solvent (compatible with your LC mobile phase)

• Your established sample preparation workflow (e.g., protein precipitation, SPE)

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Standard): Spike the 8(Z)-Eicosenoic acid standard into the neat solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the 8(Z)-Eicosenoic acid standard to the same final concentration as Set A.[1]

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This protocol is a general guideline for enriching 8(Z)-Eicosenoic acid and removing interfering substances from a biological matrix.

Materials:

• Polymeric reversed-phase SPE cartridge (e.g., Oasis HLB)

• Sample extract (e.g., from protein precipitation)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., 5% methanol in water) to remove polar interferences

• Elution solvent (e.g., methanol or acetonitrile) to elute 8(Z)-Eicosenoic acid

Procedure:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.[10]

• Loading: Dilute the sample extract and load it onto the conditioned SPE cartridge.[10]

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.[10]

• Elution: Elute 8(Z)-Eicosenoic acid and other lipids with 1 mL of methanol.[10]

• Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a solvent compatible with your initial mobile phase for LC-MS/MS analysis.[10]

Quantitative Data Summary

The following table summarizes the hypothetical effectiveness of different sample preparation methods in reducing matrix effects and improving the recovery of 8(Z)-Eicosenoic acid. These values are for illustrative purposes and will vary depending on the specific matrix and experimental conditions.

Sample Preparation Method	Matrix Effect (%)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation (PPT)	55% (Suppression)	95%	18%
Liquid-Liquid Extraction (LLE)	85% (Suppression)	80%	10%
Solid-Phase Extraction (SPE)	98% (Minimal Effect)	92%	5%

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of 8(Z)-Eicosenoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. zefsci.com [zefsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Storage and Handling of 8(Z)-Eicosenoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 8(Z)-Eicosenoic acid during storage. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to ensure the stability and integrity of your samples.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the storage and handling of 8(Z)-Eicosenoic acid in a question-and-answer format.

Question: I observed a precipitate in my vial of 8(Z)-Eicosenoic acid after storing it at -20°C. Is my sample degraded?

Answer: Not necessarily. 8(Z)-Eicosenoic acid is a long-chain fatty acid that may solidify or partially freeze at its recommended storage temperature of -20°C. This is a normal physical change and does not necessarily indicate chemical degradation.

• Troubleshooting Steps:

  • Gently warm the vial to room temperature.

  • Vortex the vial to ensure the sample is completely liquid and homogeneous before use.

  • If the precipitate dissolves upon warming and the solution is clear, the sample is likely fine to use.

  • If the precipitate does not dissolve or if the solution appears cloudy, this could indicate the formation of insoluble degradation products or contamination. In this case, it is advisable to assess the purity of the sample using an appropriate analytical method such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Question: The color of my 8(Z)-Eicosenoic acid sample has changed from colorless to a yellowish tint. What does this indicate?

Answer: A color change to yellow or brown is a common indicator of oxidation.[1][2] Unsaturated fatty acids are susceptible to oxidation, which can lead to the formation of colored secondary oxidation products.

• Troubleshooting Steps:

  • Review your storage procedure. Was the vial properly sealed? Was the sample overlaid with an inert gas like argon or nitrogen? Was it exposed to light for extended periods?

  • Perform a qualitative assessment of oxidation by measuring the Peroxide Value (PV) and p-Anisidine Value (p-AV). An elevated PV indicates the presence of primary oxidation products (hydroperoxides), while a high p-AV suggests the presence of secondary oxidation products (aldehydes).

  • For quantitative analysis, use GC-MS to check for the presence of oxidation products and to quantify the remaining intact 8(Z)-Eicosenoic acid.

  • If significant oxidation has occurred, the sample may not be suitable for experiments where purity is critical.

Question: My recent experiment using 8(Z)-Eicosenoic acid yielded inconsistent results, and I suspect degradation. How can I confirm this?

Answer: Inconsistent experimental results are a common consequence of using a degraded fatty acid sample. The presence of oxidation products can interfere with biological assays.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for suspected sample degradation.

Frequently Asked Questions (FAQs)

1. What is the primary degradation pathway for 8(Z)-Eicosenoic acid during storage?

The primary degradation pathway is autoxidation, a free-radical chain reaction involving the double bond in the fatty acid chain and molecular oxygen.[3][4] This process is initiated by factors such as heat, light, or the presence of metal ions and proceeds through initiation, propagation, and termination steps to form hydroperoxides and secondary oxidation products like aldehydes and ketones.

2. What are the ideal storage conditions for 8(Z)-Eicosenoic acid?

For long-term stability, 8(Z)-Eicosenoic acid should be stored at -20°C or lower.[1][2][5] It is highly recommended to store it as a solution in a suitable organic solvent (e.g., ethanol, chloroform) under an inert atmosphere (argon or nitrogen) in a tightly sealed glass vial, protected from light.

3. How does temperature affect the stability of 8(Z)-Eicosenoic acid?

Higher temperatures accelerate the rate of oxidation.[6][7] Storing the fatty acid at room temperature will lead to significantly faster degradation compared to storage at -20°C or -80°C.

4. Is 8(Z)-Eicosenoic acid sensitive to light?

Yes, unsaturated fatty acids are sensitive to light, which can promote photo-oxidation.[8][9] It is crucial to store samples in amber vials or otherwise protected from light.

5. Should I use an antioxidant to store 8(Z)-Eicosenoic acid?

For long-term storage, especially if the sample will be opened multiple times, adding a low concentration (e.g., 0.01-0.1%) of an antioxidant such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or Vitamin E (α-tocopherol) can help to inhibit oxidation.[10][11]

6. How long can I expect 8(Z)-Eicosenoic acid to be stable under recommended storage conditions?

When stored properly at -20°C under an inert atmosphere, 8(Z)-Eicosenoic acid can be stable for at least 4 years.[1] For even longer-term storage, -80°C is recommended.[2][12]

7. How should I handle 8(Z)-Eicosenoic acid when preparing for an experiment?

Allow the vial to warm to room temperature before opening to prevent condensation of moisture into the sample.[13] If stored under an inert gas, briefly flush the headspace with the inert gas before re-sealing and returning to the freezer. Use glass or Teflon-lined labware, as plasticizers can leach from plastic containers into organic solvents.[13]

Quantitative Data on Fatty Acid Degradation

The following table summarizes the effect of storage temperature on the oxidation of oils containing monounsaturated fatty acids, as indicated by the Peroxide Value (PV). A higher PV indicates a greater extent of primary oxidation.

Storage Temperature (°C)	Storage Time	Peroxide Value (meq/kg) in Olive Oil	Reference
25	0 months	5.2	[14]
25	6 months	15.8	[14]
60	0 hours	4.5	[6]
60	24 hours	25.1	[6]
60	48 hours	48.3	[6]

Experimental Protocols

Protocol 1: Long-Term Stability Study of 8(Z)-Eicosenoic Acid

Objective: To evaluate the stability of 8(Z)-Eicosenoic acid under defined storage conditions over an extended period.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 8(Z)-Eicosenoic acid in ethanol at a known concentration (e.g., 10 mg/mL).

  • If desired, add an antioxidant like BHT to a final concentration of 0.05%.

  • Aliquot the solution into multiple amber glass vials.

  • Flush the headspace of each vial with argon or nitrogen gas, seal tightly with Teflon-lined caps, and wrap with parafilm.

• Storage:

  • Store the vials at the desired temperature (e.g., -20°C).

  • Designate specific time points for analysis (e.g., 0, 3, 6, 12, 24, and 48 months).

• Analysis:

  • At each time point, remove one vial from storage.

  • Allow the vial to equilibrate to room temperature.

  • Perform the following analyses:

    • Visual Inspection: Note any changes in color or clarity.

    • Peroxide Value (PV): Determine the level of primary oxidation products (see Protocol 2).

    • p-Anisidine Value (p-AV): Determine the level of secondary oxidation products (see Protocol 3).

    • GC-MS Analysis: Quantify the remaining concentration of 8(Z)-Eicosenoic acid and identify any degradation products (see Protocol 4).

• Data Evaluation:

  • Plot the concentration of 8(Z)-Eicosenoic acid, PV, and p-AV as a function of time.

  • Establish stability limits (e.g., a 10% decrease in the concentration of the parent compound).

Protocol 2: Determination of Peroxide Value (PV)

This protocol is based on the AOCS Official Method Cd 8b-90.[8][10]

Objective: To quantify the primary oxidation products (hydroperoxides) in a sample of 8(Z)-Eicosenoic acid.

Materials:

• Acetic acid-isooctane solution (3:2, v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• 0.1 N and 0.01 N Sodium thiosulfate (Na₂S₂O₃) solutions (standardized)

• 1% Starch indicator solution

• 250 mL Erlenmeyer flasks with stoppers

Procedure:

• Weigh approximately 5 g of the 8(Z)-Eicosenoic acid sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-isooctane solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Stopper the flask and swirl for exactly 1 minute.

• Immediately add 30 mL of distilled water.

• Titrate with 0.1 N Na₂S₂O₃ solution, shaking vigorously, until the yellow iodine color almost disappears.

• Add 0.5 mL of starch indicator solution. The solution will turn blue.

• Continue the titration, shaking constantly, until the blue color just disappears. If the endpoint is passed, use 0.01 N Na₂S₂O₃ for a more accurate titration.

• Record the volume of titrant used.

• Perform a blank titration using all reagents except the sample.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of titrant for the sample (mL)

• B = Volume of titrant for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

Protocol 3: Determination of p-Anisidine Value (p-AV)

This protocol is based on the AOCS Official Method Cd 18-90.[15]

Objective: To quantify the secondary oxidation products (aldehydes) in a sample of 8(Z)-Eicosenoic acid.

Materials:

• Isooctane

• p-Anisidine reagent (0.25% w/v in glacial acetic acid)

• Spectrophotometer

• 1 cm cuvettes

• 25 mL volumetric flasks

Procedure:

• Weigh approximately 1 g of the 8(Z)-Eicosenoic acid sample into a 25 mL volumetric flask.

• Dissolve and dilute to the mark with isooctane. This is the sample solution.

• Measure the absorbance of the sample solution at 350 nm in a 1 cm cuvette, using isooctane as the blank. This is absorbance Ab.

• Pipette 5 mL of the sample solution into a test tube.

• Pipette 5 mL of isooctane into a second test tube (this will be the blank).

• To each tube, add exactly 1 mL of the p-anisidine reagent and mix well.

• After exactly 10 minutes, measure the absorbance of the sample solution against the blank solution at 350 nm. This is absorbance As.

Calculation:

p-Anisidine Value = (25 * (1.2 * As - Ab)) / W

Where:

• As = Absorbance of the sample solution after reaction with p-anisidine

• Ab = Absorbance of the sample solution in isooctane

• W = Weight of the sample (g)

Protocol 4: Quantification of 8(Z)-Eicosenoic Acid by GC-MS

Objective: To quantify the concentration of 8(Z)-Eicosenoic acid and identify potential degradation products.

Materials:

• Methanol

• Hexane

• Internal standard (e.g., Heptadecanoic acid, C17:0)

• Derivatizing agent (e.g., BF₃ in methanol or TMSH)

• GC-MS system with a suitable capillary column (e.g., a polar column like those with a cyanopropyl stationary phase)

Procedure:

• Sample Preparation and Extraction:

  • To a known amount of the 8(Z)-Eicosenoic acid sample, add a known amount of the internal standard.

  • Extract the lipids using a suitable solvent system (e.g., a modified Folch extraction with chloroform/methanol).

• Derivatization (to form Fatty Acid Methyl Esters - FAMEs):

  • Evaporate the solvent from the extracted lipids under a stream of nitrogen.

  • Add 2 mL of 14% BF₃ in methanol to the dried sample.

  • Heat at 60°C for 30 minutes.

  • Cool the sample, add 1 mL of water and 2 mL of hexane, and vortex.

  • Centrifuge to separate the phases.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the FAMEs solution into the GC-MS.

  • GC Conditions:

    • Column: e.g., DB-23 (60 m x 0.25 mm x 0.25 µm)

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Program: Start at a low temperature (e.g., 100°C), ramp up to a higher temperature (e.g., 240°C) to elute all FAMEs.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Scan Range: m/z 50-500.

• Data Analysis:

  • Identify the peak corresponding to the methyl ester of 8(Z)-Eicosenoic acid and the internal standard based on their retention times and mass spectra.

  • Quantify the amount of 8(Z)-Eicosenoic acid by comparing its peak area to that of the internal standard.

  • Search the chromatogram for peaks corresponding to known oxidation products (e.g., shorter-chain fatty acids, aldehydes, ketones).

Visualizations

Autoxidation Pathway of 8(Z)-Eicosenoic Acid

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 3. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. academic.oup.com [academic.oup.com]
• 6. Impact of Heating Temperature and Fatty Acid Type on the Formation of Lipid Oxidation Products During Thermal Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pages.hannainst.com [pages.hannainst.com]
• 11. aafco.org [aafco.org]
• 12. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. avantiresearch.com [avantiresearch.com]
• 14. The effect of fatty acid profile on the stability of non-traditional and traditional plant oils | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 15. chinaoils.cn [chinaoils.cn]

Technical Support Center: Separation of 8(Z)- and 11(Z)-Eicosenoic Acid Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of 8(Z)- and 11(Z)-eicosenoic acid positional isomers.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating 8(Z)- and 11(Z)-eicosenoic acid?

A1: The main difficulty lies in their nearly identical physicochemical properties. As positional isomers, they share the same molecular weight and elemental composition. Their double bonds are located at the 8th and 11th carbon atoms, respectively, leading to very similar polarities and boiling points. This makes their separation by standard chromatographic techniques challenging, often resulting in co-elution.

Q2: Which analytical technique is generally preferred for separating these isomers?

A2: Gas chromatography (GC) is the most common and effective technique for separating positional isomers of fatty acid methyl esters (FAMEs), including 8(Z)- and 11(Z)-eicosenoic acid.[1] High-performance liquid chromatography (HPLC), particularly with silver-ion columns, can also be employed, though it is often used as a preliminary fractionation step.[2]

Q3: Why is derivatization to fatty acid methyl esters (FAMEs) necessary for GC analysis?

A3: Derivatization to FAMEs is crucial for several reasons. It increases the volatility and thermal stability of the fatty acids, which is essential for their analysis by GC.[3] This process also neutralizes the polar carboxyl group, which can cause peak tailing and adsorption issues on the GC column.[4] The resulting FAMEs can then be separated based on subtle differences in their structure, such as the position of the double bond.[4]

Q4: Can mass spectrometry (MS) alone distinguish between 8(Z)- and 11(Z)-eicosenoic acid?

A4: Standard electron ionization mass spectrometry (EI-MS) is generally not sufficient to differentiate between positional isomers like 8(Z)- and 11(Z)-eicosenoic acid because they produce very similar fragmentation patterns. While specialized MS techniques combined with specific derivatization can provide some structural information, chromatographic separation prior to MS detection is the most reliable method for accurate identification and quantification.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor to No Resolution of 8(Z) and 11(Z) Isomers	Inadequate GC column stationary phase.	- Use a highly polar stationary phase specifically designed for FAME isomer separation, such as a high-percentage cyanopropylsiloxane (e.g., SP-2560, CP-Sil 88) or an ionic liquid column. - Non-polar or mid-polarity columns are generally not suitable for resolving positional isomers.
Sub-optimal GC oven temperature program.	- Decrease the temperature ramp rate to increase the time the analytes spend interacting with the stationary phase. - Optimize the isothermal hold temperature to maximize the separation factor between the two isomers.
Insufficient column length.	- Use a longer capillary column (e.g., 60 m or 100 m) to increase the number of theoretical plates and improve resolution.
Peak Tailing for FAMEs	Incomplete derivatization.	- Ensure the esterification reaction goes to completion by optimizing reaction time, temperature, and reagent concentration. - Verify the absence of water in the reaction mixture, as it can inhibit the reaction.
Active sites in the GC inlet or column.	- Use a deactivated inlet liner and ensure it is replaced regularly. - Condition the GC column according to the manufacturer's instructions to passivate active sites.
Inconsistent Retention Times	Fluctuations in carrier gas flow rate or oven temperature.	- Use electronic pressure control (EPC) for the carrier gas to ensure a constant flow rate. - Verify the accuracy and stability of the GC oven temperature.
Column aging or contamination.	- Trim a small portion (e.g., 10-20 cm) from the injector end of the column. - If performance does not improve, replace the column.
Co-elution with Other Fatty Acids	Complex sample matrix.	- For HPLC, consider using a silver-ion (Ag+) column which provides excellent selectivity for unsaturated compounds based on the number and position of double bonds.[5] - For GC, a two-dimensional GC (GCxGC) approach can provide enhanced separation by using two columns with different selectivities.

Quantitative Data

The separation of 8(Z)- and 11(Z)-eicosenoic acid methyl esters is highly dependent on the gas chromatography conditions, particularly the stationary phase of the column. Below is a summary of retention times obtained on a high-polarity GC column.

Fatty Acid Methyl Ester	Abbreviation	Retention Time (min)
8(Z)-Eicosenoic acid	C20:1 (8c)	45.44
11(Z)-Eicosenoic acid	C20:1 (11c)	45.45
Data obtained from an Agilent J&W DB-FastFAME column. The closeness in retention times highlights the difficulty of the separation.

Experimental Protocols

Derivatization of Eicosenoic Acids to FAMEs (BF₃-Methanol Method)

This protocol describes the conversion of free fatty acids to their corresponding methyl esters for GC analysis.

Materials:

• Sample containing eicosenoic acids

• Boron trifluoride-methanol (BF₃-methanol) reagent (12-14% w/w)

• Heptane or Hexane (HPLC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Micro-reaction vials (5-10 mL) with screw caps

• Heating block or water bath

• Vortex mixer

• Pasteur pipettes

Procedure:

• Weigh 1-25 mg of the lipid sample into a micro-reaction vial.

• Add 2 mL of BF₃-methanol reagent to the vial.

• Securely cap the vial and heat at 60°C for 10-15 minutes in a heating block or water bath.

• Cool the vial to room temperature.

• Add 1 mL of water and 1 mL of heptane (or hexane) to the vial.

• Cap the vial and vortex vigorously for 1-2 minutes to extract the FAMEs into the organic layer.

• Allow the layers to separate. The upper layer is the organic phase containing the FAMEs.

• Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-FID analysis.

GC-FID Analysis of 8(Z)- and 11(Z)-Eicosenoic Acid Methyl Esters

This protocol outlines the gas chromatographic conditions for the separation of the target isomers.

Instrumentation and Columns:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Highly polar capillary column: e.g., Agilent J&W DB-FastFAME (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent high-cyanopropyl phase column.

GC Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium or Hydrogen

• Head Pressure: Constant pressure mode (e.g., 230 kPa for Helium)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 1 min

  • Ramp 1: 25°C/min to 175°C

  • Ramp 2: 4°C/min to 230°C, hold for 5 min

• Detector Temperature: 280°C

• Detector Gases:

  • Hydrogen: 40 mL/min

  • Air: 450 mL/min

  • Makeup Gas (Helium or Nitrogen): 30 mL/min

Visualizations

Caption: Workflow for the analysis of eicosenoic acid isomers.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. aocs.org [aocs.org]

Technical Support Center: Minimizing Isomerization of 8(Z)-Eicosenoic Acid

Welcome to the technical support center for fatty acid analysis. This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the isomerization of 8(Z)-Eicosenoic acid during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is isomerization and why is it a concern for 8(Z)-Eicosenoic acid?

Q2: What are the primary factors that cause isomerization of 8(Z)-Eicosenoic acid during sample preparation?

The main factors that can induce the isomerization of unsaturated fatty acids like 8(Z)-Eicosenoic acid include:

• Heat: Elevated temperatures, especially for prolonged periods, can provide the energy needed to overcome the rotational barrier of the double bond, leading to isomerization.[1]

• Acid Catalysis: The presence of strong acids, often used in esterification procedures to form fatty acid methyl esters (FAMEs) for gas chromatography (GC) analysis, can promote isomerization.[2]

• Light Exposure: UV light can also contribute to the isomerization of unsaturated fatty acids.

• Presence of Free Radicals: Oxidative conditions and the presence of free radicals can lead to isomerization.

Q3: How can I detect if my sample of 8(Z)-Eicosenoic acid has undergone isomerization?

Isomerization can be detected using various analytical techniques. Gas chromatography (GC) with a suitable capillary column can separate cis and trans isomers.[3] The identity of the peaks can be confirmed by comparing their retention times with those of pure standards of 8(Z)- and 8(E)-Eicosenoic acid methyl esters. Gas chromatography-mass spectrometry (GC-MS) can also be used for identification.[4]

Troubleshooting Guide: Isomerization of 8(Z)-Eicosenoic Acid

This guide is designed to help you identify and resolve potential issues with isomerization during your sample preparation workflow.

Problem	Potential Cause	Recommended Solution
High levels of 8(E)-Eicosenoic acid detected in a sample that should primarily contain the 8(Z) isomer.	High temperature during derivatization (esterification).	Reduce the temperature of the derivatization reaction. For acid-catalyzed methylation, consider performing the reaction at a lower temperature for a longer duration. For example, instead of heating at 100°C for 1-1.5 hours, try incubating at 45°C overnight.[5] A study on conjugated linoleic acid isomers showed that lowering the derivatization temperature from 95°C to room temperature prevented cis to trans double bond isomerization.[4]
Use of a strong acid catalyst for esterification.	Switch to a base-catalyzed methylation method, such as using sodium methoxide in methanol. Base-catalyzed methods are generally milder and less likely to cause isomerization of the double bond.[2]
Prolonged exposure to heat or light.	Minimize the time samples are exposed to high temperatures. Store samples and standards in amber vials or in the dark to protect them from light.
Inconsistent results for the ratio of 8(Z) to 8(E) isomers across different sample preparations.	Variability in reaction conditions.	Ensure that all sample preparation steps, including reaction times, temperatures, and reagent concentrations, are consistent across all samples.
Contamination of reagents.	Use fresh, high-purity solvents and reagents. Ensure that reagents like methanol are anhydrous, as water can sometimes contribute to side reactions.
Loss of sample or low recovery after changing the protocol to minimize isomerization.	Incomplete reaction with a milder method.	If switching to a lower temperature or a different catalyst, optimize the reaction time to ensure complete derivatization. Monitor the reaction completion by analyzing a time-course experiment.
Extraction inefficiency.	Ensure that the solvent used for extracting the FAMEs is appropriate and that the extraction is performed thoroughly.

Quantitative Data on Isomerization

Derivatization Method	Typical Conditions	Observed Isomerization	Reference
Acid-Catalyzed (HCl in Methanol)	100°C for 1-1.5 hours	Can cause significant isomerization, especially at higher temperatures.	[5]
Acid-Catalyzed (BF₃ in Methanol)	100°C for a short period	Known to cause isomerization of conjugated dienes.	[6]
Base-Catalyzed (Sodium Methoxide)	50°C for 10 minutes	Generally does not cause isomerization of double bonds.	[6]
Low-Temperature Acid-Catalyzed (Acetyl-chloride in Methanol)	Room Temperature	Minimized isomerization compared to high-temperature acid-catalyzed methods.	[4]

Experimental Protocols

Protocol 1: Base-Catalyzed Transesterification for FAME Preparation

This method is recommended to minimize the isomerization of 8(Z)-Eicosenoic acid.

Materials:

• Lipid sample containing 8(Z)-Eicosenoic acid

• 0.5 M Sodium methoxide in anhydrous methanol

• Hexane (high purity)

• Glacial acetic acid

• Deionized water

• Screw-cap glass test tubes

• Vortex mixer

• Centrifuge (optional)

Procedure:

• Place the lipid sample (e.g., 10-20 mg of oil) into a screw-cap glass test tube.

• Add 2 mL of 0.5 M sodium methoxide in anhydrous methanol.

• Tightly cap the tube and heat at 50°C for 10 minutes in a water bath or heating block.

• Cool the tube to room temperature.

• Neutralize the catalyst by adding 0.1 mL of glacial acetic acid.

• Add 5 mL of deionized water and vortex briefly.

• Extract the FAMEs by adding 5 mL of hexane and vortexing thoroughly for 1 minute.

• Allow the layers to separate. Centrifugation at a low speed (e.g., 1000 x g) for 5 minutes can facilitate phase separation.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

Protocol 2: Low-Temperature Acid-Catalyzed Methylation

If a base-catalyzed method is not suitable, this low-temperature acid-catalyzed method can be used to reduce isomerization.

Materials:

• Lipid sample containing 8(Z)-Eicosenoic acid

• Anhydrous methanol

• Acetyl chloride

• Hexane (high purity)

• Saturated sodium bicarbonate solution

• Screw-cap glass test tubes

• Vortex mixer

Procedure:

• Place the lipid sample into a screw-cap glass test tube.

• Prepare the methylation reagent by slowly and carefully adding acetyl chloride to anhydrous methanol in a 1:10 (v/v) ratio under a fume hood. This reaction is exothermic. Prepare this reagent fresh.

• Add 2 mL of the freshly prepared acetyl chloride/methanol reagent to the sample.

• Tightly cap the tube and allow the reaction to proceed at room temperature for 1-2 hours, or at 45°C for 1 hour.

• Stop the reaction by adding 1 mL of saturated sodium bicarbonate solution to neutralize the acid.

• Extract the FAMEs by adding 2 mL of hexane and vortexing thoroughly.

• Allow the layers to separate and transfer the upper hexane layer to a clean vial for GC analysis.

Visualizations

Caption: Recommended workflow to minimize isomerization of 8(Z)-Eicosenoic acid.

References

• 1. US3065248A - Process for isomerization of oleic acid and its derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 4. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Improving Recovery of 8(Z)-Eicosenoic Acid from Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of 8(Z)-Eicosenoic acid from complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in recovering 8(Z)-Eicosenoic acid from complex matrices?

A1: The main challenges include its low endogenous concentrations, potential for oxidation due to its cis-double bond, and strong binding to proteins like albumin in biological samples.[1][2] Additionally, co-extracting interfering substances from complex matrices such as plasma, tissues, or cell cultures can lead to ion suppression or enhancement during mass spectrometry analysis, a phenomenon known as matrix effects.[3][4]

Q2: Which extraction technique is most suitable for 8(Z)-Eicosenoic acid?

A2: The choice of extraction technique depends on the sample matrix and the desired purity of the extract.

• Liquid-Liquid Extraction (LLE): Methods like the Folch or Bligh & Dyer are robust for total lipid extraction.[5] For a highly hydrophobic molecule like 8(Z)-Eicosenoic acid, a modified LLE with a higher proportion of a nonpolar solvent may be beneficial.[2]

• Solid-Phase Extraction (SPE): SPE can provide cleaner extracts and is amenable to higher throughput.[6] A reverse-phase sorbent, such as C18, is generally suitable for isolating fatty acids.[2]

• Supercritical Fluid Extraction (SFE): SFE with supercritical CO2 is an environmentally friendly option that can yield high-purity extracts, particularly for non-polar compounds.[7]

Q3: How critical is pH control during the extraction of 8(Z)-Eicosenoic acid?

A3: pH control is crucial. To ensure that 8(Z)-Eicosenoic acid is in its protonated, less polar form, the pH of the sample should be adjusted to be acidic (typically below its pKa). This acidification step significantly increases its solubility in organic extraction solvents, thereby improving recovery.[8]

Q4: Can 8(Z)-Eicosenoic acid degrade during sample preparation?

A4: Yes, the cis-double bond in 8(Z)-Eicosenoic acid makes it susceptible to oxidation.[9] To minimize degradation, it is advisable to keep samples on ice during processing, minimize exposure to light and air, and consider the addition of antioxidants like butylated hydroxytoluene (BHT).[10]

Q5: What are matrix effects, and how can they be minimized for 8(Z)-Eicosenoic acid analysis?

A5: Matrix effects are the alteration of the ionization efficiency of 8(Z)-Eicosenoic acid by co-eluting compounds from the sample matrix.[3] These effects can cause either ion suppression or enhancement, leading to inaccurate quantification. To minimize matrix effects, a thorough sample cleanup is essential. This can be achieved through optimized Solid-Phase Extraction (SPE) or by employing a defatting step with a nonpolar solvent like hexane to remove interfering lipids.[1][3] The use of a stable isotope-labeled internal standard is also highly recommended for accurate quantification.[3]

Troubleshooting Guides

Low Recovery of 8(Z)-Eicosenoic Acid

Problem	Potential Cause	Troubleshooting Steps
Low Recovery in Liquid-Liquid Extraction (LLE)	Incomplete phase separation or emulsion formation.	Increase centrifugation time and/or force. Add a small amount of saturated sodium chloride (brine) to break up emulsions.[8]
Suboptimal solvent polarity.	Test different organic solvents or solvent mixtures of varying polarities (e.g., hexane, ethyl acetate, diethyl ether, or mixtures with chloroform and methanol).[5][8]
Incorrect pH of the aqueous phase.	Ensure the sample is acidified to a pH below the pKa of 8(Z)-Eicosenoic acid before extraction.[8]
Low Recovery in Solid-Phase Extraction (SPE)	Analyte breakthrough during sample loading.	Ensure the sample loading solvent is not too strong, which could prevent the analyte from retaining on the sorbent.[11] Consider diluting the sample or using a larger sorbent bed.
Analyte loss during the wash step.	The wash solvent may be too strong, prematurely eluting the 8(Z)-Eicosenoic acid. Use a weaker wash solvent.[11]
Incomplete elution of the analyte.	The elution solvent may not be strong enough to displace the analyte from the sorbent. Increase the polarity or volume of the elution solvent.[11]
Analyte Degradation	Oxidation of the double bond.	Keep samples on ice, minimize exposure to air and light, and consider adding an antioxidant like BHT to the extraction solvent.[10]
Adsorption to surfaces.	The hydrophobic nature of 8(Z)-Eicosenoic acid can lead to its adsorption onto plasticware. Use glassware where possible or pre-rinse plasticware with a high-purity solvent.[2][12]

Illustrative Recovery Data for Long-Chain Fatty Acids

The following table provides illustrative recovery percentages for long-chain fatty acids from plasma using different sample preparation techniques. These are typical values and may vary for 8(Z)-Eicosenoic acid depending on the specific experimental conditions.

Sample Preparation Technique	Typical Recovery (%)	Reference
Protein Precipitation (PPT)	50-70%	[3]
Liquid-Liquid Extraction (LLE)	70-90%	[3]
Solid-Phase Extraction (SPE)	85-95%	[3]

Experimental Protocols

Adapted Solid-Phase Extraction (SPE) Protocol for 8(Z)-Eicosenoic Acid from Plasma

This protocol is an adapted method based on established procedures for eicosanoid extraction from biological fluids.[13]

Materials:

• Plasma sample

• Internal Standard (IS) solution (e.g., deuterated 8(Z)-Eicosenoic acid)

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Phosphate buffer

• Reversed-phase SPE columns (e.g., Strata-X)

• Vacuum manifold for SPE

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: Thaw plasma samples on ice. Spike the sample with the internal standard. Dilute a 20 µL aliquot of plasma to 1 mL with phosphate buffer before adding the internal standard.[13]

• SPE Column Conditioning: Condition the SPE column with 1 mL of MeOH followed by 1 mL of water.[13]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE column.

• Washing: Wash the column with 1 mL of 10% MeOH to remove polar impurities.[13]

• Elution: Elute the 8(Z)-Eicosenoic acid and internal standard with 1 mL of MeOH.[13]

• Drying: Dry the eluate under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for GC-MS or LC-MS/MS analysis.

Derivatization Protocol for GC-MS Analysis

For GC-MS analysis, derivatization is typically required to increase the volatility of fatty acids.[14]

Materials:

• Dried lipid extract

• Methanolic potassium hydroxide solution

• Boron trifluoride in methanol or acidic methanolysis reagent

• Hexane

• Nitrogen evaporator

Procedure:

• Saponification: Saponify the lipid extract using a methanolic potassium hydroxide solution to analyze total fatty acids (both free and esterified).[14]

• Methylation: Convert the fatty acids to their fatty acid methyl esters (FAMEs) using a reagent like boron trifluoride in methanol or by acidic methanolysis. FAMEs are more volatile and provide better chromatographic separation.[14]

• Extraction of FAMEs: Extract the FAMEs from the reaction mixture using a non-polar solvent like hexane.[14]

• Sample Concentration: Evaporate the solvent under a stream of nitrogen and reconstitute the sample in a suitable solvent for GC-MS analysis.[14]

Visualizations

Experimental Workflow for SPE-based Recovery of 8(Z)-Eicosenoic Acid

Caption: Workflow for the extraction of 8(Z)-Eicosenoic acid using SPE.

Signaling Pathway of 8(Z)-Eicosenoic Acid

Caption: 8(Z)-Eicosenoic acid's modulation of cellular signaling pathways.[7][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. bme.psu.edu [bme.psu.edu]
• 5. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cenmed.com [cenmed.com]
• 8. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aocs.org [aocs.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. caymanchem.com [caymanchem.com]
• 16. LIPID MAPS [lipidmaps.org]

dealing with co-elution of fatty acids in 8(Z)-Eicosenoic acid analysis

Welcome to the Technical Support Center for the analysis of 8(Z)-Eicosenoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the analytical challenges in the quantification of 8(Z)-Eicosenoic acid, with a specific focus on addressing the co-elution of fatty acids.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the gas chromatographic (GC) analysis of 8(Z)-Eicosenoic acid, primarily after conversion to its fatty acid methyl ester (FAME), methyl 8(Z)-eicosenoate.

Q1: I am observing a peak that I suspect is a co-elution with my target analyte, methyl 8(Z)-eicosenoate. How can I confirm this?

A1: Co-elution occurs when two or more compounds elute from the GC column at the same time, resulting in a single, often broadened or asymmetrical peak. Here’s how you can investigate potential co-elution:

• Peak Shape Analysis: A pure compound should ideally produce a symmetrical, Gaussian-shaped peak. The presence of a "shoulder" on the peak or a broad, non-Gaussian peak shape is a strong indicator of co-elution.

• Mass Spectrometry (MS) Analysis: If you are using a GC-MS system, you can examine the mass spectrum across the elution profile of the peak . If the mass spectrum changes from the leading edge to the tailing edge of the peak, it confirms the presence of multiple components. Deconvolution of the mass spectra can help in identifying the co-eluting compounds.

• Analysis of Standards: Inject individual standards of suspected co-eluting fatty acids (if available) under the same chromatographic conditions to determine their retention times.

Q2: Which fatty acids are most likely to co-elute with methyl 8(Z)-eicosenoate?

A2: Methyl 8(Z)-eicosenoate is a C20:1 fatty acid methyl ester. On many common GC columns, it is susceptible to co-elution with other C20 FAMEs, particularly other C20:1 isomers and some polyunsaturated C20 fatty acids. The exact co-eluting species will depend on the column's stationary phase and the GC method parameters.

Potential co-eluting FAMEs include:

• Other C20:1 isomers: Such as methyl 11-eicosenoate (gondoate) and other positional isomers.

• Saturated and polyunsaturated C20 FAMEs: Depending on the column polarity, there can be overlap with FAMEs of different degrees of unsaturation. For instance, on some columns, C20:0 (arachidic acid methyl ester) may elute close to C20:1 isomers.

Q3: What are the recommended GC columns for separating 8(Z)-Eicosenoic acid from other fatty acids?

A3: To achieve the best separation of fatty acid isomers, including positional isomers of eicosenoic acid, highly polar stationary phases are recommended. Standard non-polar or mid-polar columns are often insufficient for this purpose.

Stationary Phase Type	Common Column Names	Suitability for 8(Z)-Eicosenoic Acid Analysis
Bis(cyanopropyl)siloxane	HP-88, CP-Sil 88, SP-2380	Highly Recommended: Excellent for separating positional and geometric isomers of FAMEs.
Cyanopropylphenyl siloxane	DB-23, Rtx-2330	Recommended: Good selectivity for FAMEs, but may have some limitations with complex mixtures of isomers compared to 100% biscyanopropyl phases.
Polyethylene Glycol (PEG)	DB-WAX, Omegawax	Use with Caution: Good for general FAME analysis, but typically does not provide adequate resolution for positional isomers of C20:1.
Ionic Liquid	SLB-IL100, SLB-IL111	Excellent Performance: These columns offer unique selectivity and can provide baseline separation of challenging FAME isomers.

Q4: How can I optimize my GC method to resolve the co-elution of 8(Z)-Eicosenoic acid?

A4: Method optimization is crucial for resolving closely eluting peaks. Here are several parameters you can adjust:

• Temperature Program:

  • Lower the initial oven temperature: This can improve the separation of earlier eluting compounds.

  • Reduce the ramp rate: A slower temperature ramp (e.g., 1-2°C/min) through the elution range of your target analytes will increase their interaction time with the stationary phase and improve resolution.

  • Incorporate an isothermal hold: An isothermal hold just before the elution of the co-eluting pair can enhance their separation.

• Carrier Gas Flow Rate: Optimize the linear velocity of your carrier gas (Helium or Hydrogen) for your column dimensions to achieve the highest efficiency.

• Column Length: Using a longer column (e.g., 100 m) will increase the total number of theoretical plates and generally improve resolution, albeit at the cost of longer run times.

Q5: Can derivatization affect the separation of 8(Z)-Eicosenoic acid?

A5: Yes, proper derivatization is critical. Fatty acids are typically converted to their more volatile and less polar fatty acid methyl esters (FAMEs) for GC analysis. Incomplete or improper derivatization can lead to peak tailing and poor resolution.

• Ensure complete derivatization: Use a reliable method such as boron trifluoride-methanol (BF3-MeOH) or methanolic HCl. Ensure all reagents are fresh and anhydrous, as water can interfere with the reaction.

• Consider alternative derivatization reagents: For specific applications, other derivatives like trimethylsilyl (TMS) esters can be used, although FAMEs are the standard for fatty acid profiling.

Experimental Protocols

Below are detailed methodologies for the analysis of 8(Z)-Eicosenoic acid, from sample preparation to GC analysis.

Protocol 1: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs) using BF3-Methanol

This protocol is a standard method for preparing FAMEs from lipids.

Materials:

• Lipid extract or oil sample

• 0.5 M KOH in methanol

• 14% Boron trifluoride in methanol (BF3-MeOH)

• Saturated NaCl solution

• Hexane (GC grade)

• Anhydrous sodium sulfate

• Glass test tubes with screw caps

• Heating block or water bath

Procedure:

• Place 10-25 mg of the lipid sample into a screw-cap glass test tube.

• Add 2 mL of 0.5 M KOH in methanol.

• Heat the tube at 100°C for 5-10 minutes to saponify the lipids.

• Cool the tube to room temperature.

• Add 2 mL of 14% BF3-MeOH, cap the tube tightly, and heat at 100°C for 5-10 minutes. This step methylates the fatty acids.

• Cool the tube to room temperature.

• Add 2 mL of hexane and 2 mL of saturated NaCl solution.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge briefly to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC analysis.

Protocol 2: High-Resolution GC-FID Analysis of C20:1 FAMEs

This protocol is designed for the separation of C20:1 isomers on a highly polar column.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Column: HP-88 (100 m x 0.25 mm i.d., 0.20 µm film thickness) or equivalent highly polar biscyanopropyl siloxane column.

GC Conditions:

• Carrier Gas: Helium or Hydrogen, at an optimized flow rate for the column dimensions.

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Injection Mode: Split (e.g., 50:1 or 100:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp 1: Increase to 240°C at 4°C/min.

  • Hold at 240°C for 15 minutes.

Quantitative Data Summary

The following table provides representative retention time data for selected C20 fatty acid methyl esters on a highly polar cyanopropyl siloxane column, illustrating the typical elution order and the challenge of separating positional isomers.

Fatty Acid Methyl Ester (FAME)	Abbreviation	Typical Elution Order
Methyl 11,14-eicosadienoate	C20:2n-6	1
Methyl 8,11,14-eicosatrienoate	C20:3n-6	2
Methyl 5,8,11,14-eicosatetraenoate	C20:4n-6 (Arachidonate)	3
Methyl 11-eicosenoate	C20:1n-9 (Gondoate)	4
Methyl 8-eicosenoate	C20:1n-12	5
Methyl eicosanoate	C20:0 (Arachidate)	6

Note: The exact retention times and elution order can vary depending on the specific GC column, instrument, and analytical conditions.

Visualizations

Experimental Workflow for FAME Analysis

The following diagram illustrates the typical workflow for the analysis of fatty acids by gas chromatography, highlighting key steps and decision points for troubleshooting co-elution.

Technical Support Center: Optimizing Injection Parameters for 8(Z)-Eicosenoic Acid FAMEs

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the analysis of 8(Z)-Eicosenoic acid methyl esters (FAMEs) by gas chromatography (GC).

Troubleshooting Guide

This guide addresses specific issues you may encounter during the GC analysis of 8(Z)-Eicosenoic acid FAMEs and other long-chain FAMEs.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My chromatogram for 8(Z)-Eicosenoic acid FAME shows significant peak tailing. What are the potential causes and solutions?

• Answer: Peak tailing for FAMEs is a common issue that can arise from several factors:

  • Active Sites in the Injection Port or Column: Free fatty acids, if present due to incomplete methylation, are highly polar and can interact with active sites in the GC system, leading to tailing. Similarly, the injector liner, if not properly deactivated, can have active sites.

    • Solution: Ensure complete derivatization to FAMEs.[1] Use a deactivated inlet liner, potentially with glass wool, to aid in sample vaporization and minimize interactions.[2][3] Regularly replace the septum and liner to prevent the buildup of non-volatile residues.[4]

  • Column Contamination or Degradation: Accumulation of non-volatile sample matrix components can lead to active sites and peak tailing.

    • Solution: Bake out the column at a high temperature (within its specified limits) while maintaining carrier gas flow to remove contaminants.[5] If the problem persists, trimming a small portion (e.g., 10-15 cm) from the front of the column may help. In severe cases, the column may need to be replaced.

  • Improper Flow Rate: A carrier gas flow rate that is too low can lead to increased peak broadening and tailing.

    • Solution: Optimize the carrier gas flow rate for your column dimensions and analytical conditions.

Issue 2: Low Analyte Response or Poor Sensitivity

• Question: I am observing a very low signal for my 8(Z)-Eicosenoic acid FAME peak. How can I improve the sensitivity?

• Answer: Low analyte response can be due to several factors related to the injection technique and system setup:

  • High Split Ratio: If you are using a split injection, a high split ratio will direct a large portion of your sample to the split vent, reducing the amount that reaches the detector.

    • Solution: For trace-level analysis, consider using a lower split ratio or switching to a splitless injection.[6][7] Splitless injections are designed to transfer the majority of the sample to the column, significantly improving sensitivity.[2][8]

  • Leaks in the System: Leaks in the injection port, fittings, or septum can lead to sample loss.

    • Solution: Perform a leak check of the GC system. Ensure the septum is properly installed and not cored.

  • Analyte Degradation: Long-chain unsaturated FAMEs can be thermally labile and may degrade at high injector temperatures.[9]

    • Solution: Optimize the injector temperature. It should be high enough for efficient vaporization but not so high as to cause thermal decomposition.[3]

Issue 3: Poor Reproducibility and Inconsistent Peak Areas

• Question: My peak areas for replicate injections of the same 8(Z)-Eicosenoic acid FAME standard are not consistent. What could be the cause?

• Answer: Poor reproducibility is often linked to the injection process:

  • Injection Technique: Manual injections can introduce variability. The speed of injection and the needle tip placement in the liner are critical.

    • Solution: Use an autosampler for consistent and reproducible injections. If using manual injection, ensure a consistent and rapid injection technique.

  • Sample "Backflash": If the sample volume is too large for the liner under the given temperature and pressure conditions, the vaporized sample can expand beyond the liner volume, leading to contamination of the injector and poor reproducibility.[2]

    • Solution: Reduce the injection volume or use a liner with a larger internal volume. Ensure the initial oven temperature is low enough to provide a solvent-trapping effect, which helps to focus the analytes at the head of the column.[2]

  • Inlet Discrimination: In split injections, higher boiling point compounds (like long-chain FAMEs) may not vaporize as efficiently as lower boiling point compounds, leading to discrimination.

    • Solution: Using a liner with deactivated glass wool can help to ensure complete vaporization of less volatile components.[2]

Frequently Asked Questions (FAQs)

• Q1: Should I use a split or splitless injection for my 8(Z)-Eicosenoic acid FAME analysis?

  • A1: The choice depends on the concentration of your analyte. For high concentration samples, a split injection is suitable.[6] For trace analysis, a splitless injection is recommended to maximize sensitivity.[7][8]

• Q2: What is a good starting injector temperature for 8(Z)-Eicosenoic acid FAME?

  • A2: A common starting point for the injector temperature for FAME analysis is 250 °C.[10][11][12] However, this may need to be optimized to prevent thermal degradation of unsaturated FAMEs.[9]

• Q3: What type of inlet liner is best for FAME analysis?

  • A3: For splitless analysis, a single taper liner with deactivated glass wool or a double taper cyclo liner are good choices as they promote homogenous vaporization and are inert.[3] For split injections, a liner with deactivated glass wool is also recommended.[2]

• Q4: How do I prepare my 8(Z)-Eicosenoic acid sample for GC analysis?

  • A4: Fatty acids are typically derivatized to their corresponding FAMEs to increase their volatility and thermal stability for GC analysis.[1] This is often achieved through esterification with a reagent like boron trifluoride in methanol.[1] The resulting FAMEs are then extracted into a nonpolar solvent like heptane for injection.[1]

• Q5: What carrier gas should I use?

  • A5: Hydrogen or helium are commonly used as carrier gases for FAME analysis.[13] Hydrogen can provide faster analysis times and sharper peaks.[13]

Data Presentation

Table 1: Example GC Injection Parameters for FAME Analysis

Parameter	Method 1 (Split)	Method 2 (Split)	Method 3 (Splitless)
Injector Type	Split	Split	Splitless
Injector Temperature	250 °C[10]	240 °C[12]	250 °C[11]
Split Ratio	50:1[10]	100:1[12]	N/A (Split opened after 2 min)[11]
Injection Volume	1 µL[10]	1 µL[12]	1 µL
Carrier Gas	Hydrogen[10]	Helium[12]	Helium[11]
Head Pressure/Flow Rate	53 kPa[10]	1.0 mL/min (constant flow)[12]	1 mL/min (constant flow)[11]
Liner Type	Single Taper with Wool (recommended)[12]	Single Taper with Wool (recommended)[12]	Single Taper or Double Taper (recommended)[3]

Experimental Protocols

Protocol 1: General GC-FID Method for FAME Analysis (Split Injection)

This protocol is based on established methods for the analysis of FAME mixtures.[10][12]

• Sample Preparation: Derivatize the 8(Z)-Eicosenoic acid to its methyl ester using a standard procedure (e.g., with BF3-methanol).[1] Dissolve the resulting FAME in hexane or heptane.

• GC System: Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Column: A polar capillary column suitable for FAME analysis (e.g., a wax or cyanopropylsilicone phase column).[10][13]

• Injection Parameters:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Liner: Deactivated single taper liner with glass wool.

• Carrier Gas: Hydrogen at a constant pressure of 53 kPa.[10]

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 1 min.

  • Ramp 1: 25 °C/min to 200 °C.

  • Ramp 2: 3 °C/min to 230 °C, hold for 18 min.[10]

• Detector:

  • FID Temperature: 280 °C

  • Hydrogen flow: 40 mL/min

  • Air flow: 450 mL/min

  • Makeup gas (Helium): 30 mL/min[10]

Protocol 2: GC-MS Method for FAME Analysis (Splitless Injection)

This protocol is adapted from methods used for the mass spectrometric analysis of FAMEs.[11]

• Sample Preparation: As described in Protocol 1.

• GC-MS System: Gas chromatograph coupled to a mass spectrometer.

• Column: A suitable capillary column for GC-MS analysis of FAMEs (e.g., CP-Sil 88 for FAME).

• Injection Parameters:

  • Injector: Split/splitless injector operated in splitless mode.

  • Injector Temperature: 250 °C

  • Splitless Period: 2 minutes[11]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[11]

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min.

  • Ramp 1: 7 °C/min to 180 °C.

  • Ramp 2: 3 °C/min to 200 °C, hold for 1 min.

  • Ramp 3: 10 °C/min to 230 °C, hold for 20 min.[11]

• Mass Spectrometer:

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 165 °C

  • Ionization Energy: 70 eV

  • Scan Range: m/z 50-450[11]

Mandatory Visualizations

References

• 1. gcms.cz [gcms.cz]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Optimizing Splitless Injection [restek.com]
• 4. chromforum.org [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]
• 7. Optimizing Splitless Injections: Introduction [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. youtube.com [youtube.com]
• 10. agilent.com [agilent.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. phenomenex.com [phenomenex.com]
• 13. internationaloliveoil.org [internationaloliveoil.org]

Technical Support Center: Enhancing Ionization Efficiency of 8(Z)-Eicosenoic Acid in MS

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in optimizing the mass spectrometry (MS) analysis of 8(Z)-Eicosenoic acid. This resource provides troubleshooting guidance and answers to frequently asked questions to help you enhance ionization efficiency and achieve reliable, high-sensitivity results.

Frequently Asked Questions (FAQs)

Q1: Why am I observing poor signal intensity for 8(Z)-Eicosenoic acid in my ESI-MS analysis?

A1: Poor signal intensity for fatty acids like 8(Z)-Eicosenoic acid in electrospray ionization-mass spectrometry (ESI-MS) is a common issue. In negative ion mode, the carboxylic acid group is readily deprotonated. However, the acidic mobile phases often required for optimal reversed-phase liquid chromatography (LC) can suppress the ionization of the fatty acid, leading to a weak signal.[1] Additionally, inherent structural properties of the molecule can contribute to poor ionization efficiency.[2]

Q2: How can I significantly improve the ionization efficiency of 8(Z)-Eicosenoic acid?

A2: Chemical derivatization is a highly effective strategy to enhance MS detection signals.[1] By converting the carboxylic acid group to a derivative with a permanent positive charge (a process known as charge reversal), you can analyze the molecule in the more sensitive positive ion mode.[3][4] This approach not only improves ionization efficiency but can also enhance chromatographic resolution.[1]

Q3: What are some recommended derivatization reagents for fatty acids?

A3: Several reagents are available for charge-reversal derivatization of fatty acids. Two commonly used and effective reagents are:

• N-(4-aminomethylphenyl)pyridinium (AMPP): This reagent reacts with the carboxylic acid to form a cationic amide, which has been shown to improve detection sensitivity by 10- to 20-fold compared to underivatized analysis in negative ion mode.[3][4][5]

• 3-acyloxymethyl-1-methylpyridinium iodide (AMMP): Formed by derivatizing with 2-bromo-1-methylpyridinium iodide and 3-carbinol-1-methylpyridinium iodide, this derivative attaches a quaternary amine to the analyte, enabling sensitive analysis in positive ion mode with a reported 2500-fold increase in sensitivity.[6]

Q4: Can derivatization also help in identifying the position of the double bond in 8(Z)-Eicosenoic acid?

A4: Yes, certain derivatization strategies coupled with tandem mass spectrometry (MS/MS) can help elucidate the position of double bonds. While underivatized fatty acid anions show limited fragmentation upon collision-induced dissociation (CID), some derivatization methods can promote fragmentation along the fatty acid backbone, providing structural information.[7][8] For instance, the use of trimethylenediamine derivatization has been shown to generate diagnostic fragment ions to localize double bond positions.[8]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	Poor ionization efficiency in negative ion mode.	Derivatize 8(Z)-Eicosenoic acid with a charge-reversal reagent like AMPP or AMMP to enable analysis in the more sensitive positive ion mode.[3][4][6]
Sample concentration is too low.	Concentrate your sample before injection.[9]
Ion suppression from matrix components.	Implement sample cleanup procedures such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[9]
Poor Peak Shape (Broadening, Tailing, or Splitting)	Contamination of the LC column or sample.	Ensure proper sample preparation and regular column maintenance.[9][10]
Inappropriate injection solvent.	Reconstitute your sample in a solvent that is compatible with the initial mobile phase conditions.[11]
Suboptimal ionization conditions.	Adjust ion source parameters, such as gas flows and temperatures, to optimize peak shape.[9]
Inconsistent Retention Times	Changes in mobile phase composition or pH.	Prepare fresh mobile phase and ensure accurate pH measurement.[10]
LC column degradation.	Replace the column if it has exceeded its lifetime or shows signs of degradation.[10]
High Background Noise	Contaminated solvents or reagents.	Use high-purity, LC-MS grade solvents and reagents.[10]
Dirty ion source.	Clean the ion source components according to the manufacturer's recommendations.[10]

Quantitative Data Summary

The following table summarizes the reported improvements in detection sensitivity for fatty acids upon derivatization.

Derivatization Reagent	Ionization Mode	Fold Increase in Sensitivity (Compared to Negative Ion Mode)	Reference
N-(4-aminomethylphenyl)pyridinium (AMPP)	Positive	10- to 20-fold	[3][4][5]
3-acyloxymethyl-1-methylpyridinium iodide (AMMP)	Positive	~2500-fold	[6]

Experimental Protocols

Protocol 1: Lipid Extraction and Saponification

This protocol describes a general procedure for extracting total lipids from a biological sample and hydrolyzing them to free fatty acids.

• Lipid Extraction (Modified Folch Method):

  • To your sample (e.g., 50 µL of plasma), add an internal standard such as [D4] FA 18:0.[12]

  • Add 1 mL of water, 1 mL of methanol, and 2 mL of chloroform to a centrifuge tube containing the sample.[12]

  • Vortex the mixture for 5 minutes and then centrifuge at 12,000 rpm for 10 minutes.[12]

  • Collect the lower organic layer.

  • Repeat the extraction of the aqueous layer with another 2 mL of chloroform.

  • Combine the organic layers and dry the extract under a stream of nitrogen.[12]

• Saponification:

  • Resuspend the dried lipid extract in 500 µL of a 1:1 (v/v) mixture of methanol and 15% potassium hydroxide (KOH).[12]

  • Incubate the mixture at 37°C for 30 minutes to hydrolyze the ester bonds.[12]

  • Acidify the solution by adding 1 mL of 1 M hydrochloric acid (HCl).[12]

  • Extract the free fatty acids twice with 1.5 mL of isooctane.

  • Collect the organic layers, dry under nitrogen, and reconstitute in a suitable solvent (e.g., methanol) for derivatization.[12]

Protocol 2: Derivatization of 8(Z)-Eicosenoic Acid with AMPP

This protocol outlines the derivatization of the carboxylic acid group with N-(4-aminomethylphenyl)pyridinium (AMPP) for enhanced positive mode ESI-MS detection.

• Reagent Preparation: Prepare a fresh solution of AMPP derivatization reagent.

• Derivatization Reaction:

  • To the dried fatty acid extract, add the AMPP reagent.

  • The reaction is typically carried out in the presence of a coupling agent to facilitate amide bond formation.

  • The reaction can be performed at room temperature or with gentle heating.

• Sample Preparation for LC-MS:

  • After the reaction is complete, the sample may require a cleanup step to remove excess reagent and byproducts.

  • The derivatized sample is then diluted with a suitable solvent (e.g., 1:1 methanol/water) before injection into the LC-MS system.[8]

Visualizations

Caption: Workflow for enhanced MS analysis of 8(Z)-Eicosenoic acid.

Caption: Decision tree for troubleshooting poor signal intensity.

References

• 1. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing electrospray ionization efficiency of peptides by derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improved Sensitivity Mass Spectrometric Detection of Eicosanoids by Charge Reversal Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved sensitivity mass spectrometric detection of eicosanoids by charge reversal derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sciex.com [sciex.com]
• 9. gmi-inc.com [gmi-inc.com]
• 10. zefsci.com [zefsci.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low signal intensity for 8(Z)-Eicosenoic acid

Technical Support Center: 8(Z)-Eicosenoic Acid Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity during the analysis of 8(Z)-Eicosenoic acid and related fatty acids.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Weak or No Signal from my 8(Z)-Eicosenoic Acid Sample

Question: I am not detecting a strong signal for 8(Z)-Eicosenoic acid in my LC-MS analysis. What are the common causes and how can I troubleshoot this?

Answer: Low signal intensity for fatty acids like 8(Z)-Eicosenoic acid is a frequent challenge in mass spectrometry. The primary causes can be grouped into sample preparation issues, poor ionization efficiency, and suboptimal instrument parameters.[1]

Troubleshooting Steps:

• Verify Compound & System Suitability: First, confirm the integrity of your 8(Z)-Eicosenoic acid standard. Prepare a fresh, known concentration and inject it directly into the mass spectrometer via infusion, bypassing the LC column.

  • Signal Observed: If you see a signal, the issue is likely with your sample preparation, chromatography, or matrix effects.[2]

  • No Signal: If no signal is detected, the problem is likely with the mass spectrometer settings or the inherent instability of the analyte under the chosen conditions.[2]

• Check Instrument Settings: Ensure your mass spectrometer is properly tuned and calibrated for the mass range of 8(Z)-Eicosenoic acid (m/z 310.5).[3] Verify that the ionization source is clean and stable.[1]

• Address Ionization Efficiency: 8(Z)-Eicosenoic acid, like other free fatty acids, has a carboxyl group that is best ionized in negative ion mode (ESI-).[4] However, the acidic mobile phases often required for good reversed-phase chromatography can suppress this ionization.[4] Consider the troubleshooting workflow below to address these issues.

dot ```dot graph Troubleshooting_Workflow { graph [rankdir="TB", splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2]; edge [fontname="Arial", fontsize=10];

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// Workflow Paths Sub_LC [label="Problem is likely in\nLC System or Sample Prep", fillcolor="#FFFFFF", fontcolor="#202124"]; Sub_MS [label="Problem is likely in\nMS Settings or Ionization", fillcolor="#FFFFFF", fontcolor="#202124"];

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Optimize_MS [label="2. Optimize MS Parameters\n(Voltages, Gas, Temp)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Check_Ion_Mode [label="3. Confirm Ionization Mode\n(Negative ESI)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Consider_Deriv [label="4. Consider Derivatization\n(e.g., AMPP)", fillcolor="#34A853", fontcolor="#FFFFFF"];

End [label="Resolved", shape=doublecircle, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections Start -> Check_Standard; Check_Standard -> Signal_OK [label="Yes"]; Check_Standard -> No_Signal [label="No"];

Signal_OK -> Sub_LC; Sub_LC -> Optimize_LC -> Check_Prep -> Matrix_Effects -> End;

No_Signal -> Sub_MS; Sub_MS -> Optimize_MS -> Check_Ion_Mode -> Consider_Deriv -> End; }

Caption: Derivatization enhances signal by enabling positive ion mode analysis.

Data & Protocols

Table 1: Example Optimized Mass Spectrometry Parameters for Eicosanoids

For targeted lipidomics, optimizing MS parameters is critical. The following table provides example starting points for LC-dMRM-MS analysis of eicosanoids, which can be adapted for 8(Z)-Eicosenoic acid.

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Optimal for underivatized fatty acids. [4]
Capillary Voltage	3500 V	To promote efficient spray and ionization. [5]
Nozzle Voltage	1500 V	To facilitate ion transfer. [5]
Gas Temperature	200 - 280 °C	Higher temperatures can improve desolvation, but lower temperatures may reduce in-source fragmentation. [6][5]
Gas Flow (N₂)	14 L/min	Serves as the drying gas to aid in droplet desolvation. [5]
Nebulizer Pressure	45 psi	Controls the formation of the aerosol from the LC eluent. [5]
Sheath Gas Temp	350 °C	Helps to focus and desolvate the ion plume. [5]
Sheath Gas Flow	12 L/min	Assists in nebulization and desolvation. [5]
Acquisition Mode	Dynamic Multiple Reaction Monitoring (dMRM)	Increases the signal of the ion of interest by reducing noise and acquiring data only when the precursor is present. [6][5]

Note: These parameters are illustrative and must be optimized for your specific instrument and method. [15]

Experimental Protocol: Solid-Phase Extraction (SPE) for Eicosanoids

This protocol provides a general method for extracting eicosanoids from biological fluids (e.g., plasma, serum, cell supernatant) to reduce matrix effects and concentrate the analyte.

Materials:

• SPE Cartridges (e.g., C18)

• Methanol

• Deionized Water

• Hexane

• Ethyl Acetate

• Sample acidified with formic or acetic acid (to pH ~3.5)

• Internal Standard (isotope-labeled 8(Z)-Eicosenoic acid)

Procedure:

• Sample Preparation: Spike the biological sample with an internal standard. Acidify the sample to ensure the carboxylic acid group is protonated.

• Cartridge Conditioning:

  • Wash the C18 cartridge with 2-3 column volumes of methanol.

  • Equilibrate the cartridge with 2-3 column volumes of deionized water. Do not let the cartridge run dry.

• Sample Loading: Load the acidified sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 2-3 column volumes of deionized water to remove salts and polar contaminants. [1] * Wash with 2-3 column volumes of hexane to remove neutral lipids.

• Elution: Elute the 8(Z)-Eicosenoic acid and other fatty acids with ethyl acetate or methanol. [1]6. Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS analysis. [1]

dot

Caption: A typical workflow for Solid-Phase Extraction (SPE).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia | MDPI [mdpi.com]

identifying and removing contaminants in 8(Z)-Eicosenoic acid samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8(Z)-Eicosenoic acid. Our goal is to help you identify and remove contaminants effectively, ensuring the purity of your samples for reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common contaminants in 8(Z)-Eicosenoic acid samples?

A1: Common contaminants can be broadly categorized as follows:

• Structural Isomers: Positional (e.g., 11(Z)-Eicosenoic acid) and geometric (e.g., 8(E)-Eicosenoic acid) isomers of eicosenoic acid.

• Other Fatty Acids: Saturated fatty acids (e.g., arachidic acid, C20:0) and other unsaturated fatty acids that may be present from the original source material.

• Oxidation Products: Hydroperoxides, aldehydes, and other degradation products resulting from exposure to air and light.

• Process-Related Impurities: Residual solvents from extraction and purification steps, catalysts, and contaminants leached from plastic labware (e.g., phthalates, palmitic acid, stearic acid).[1][2]

Q2: Which analytical techniques are best for identifying contaminants in my 8(Z)-Eicosenoic acid sample?

A2: The choice of technique depends on the suspected contaminants:

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile contaminants, including other fatty acid methyl esters (FAMEs), isomers, and some process-related impurities.[3][4][5][6] Derivatization to FAMEs is typically required.[3][4]

• High-Performance Liquid Chromatography (HPLC): Particularly useful for separating non-volatile contaminants, positional isomers, and oxidation products.[7][8][9][10][11] Reversed-phase HPLC is a common method for fatty acid separation.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and can be used to quantify the fatty acid profile, including the degree of unsaturation, without the need for derivatization.[12][13][14][15][16] ¹H-NMR and ¹³C-NMR are both valuable techniques.[12][16]

Q3: How can I remove identified contaminants from my sample?

A3: Several purification techniques can be employed:

• Column Chromatography: Effective for separating fatty acids based on polarity. Silver-ion chromatography can be used to separate based on the degree of unsaturation.[10]

• Fractional Distillation: Can be used to separate fatty acids with different boiling points, although it may not be suitable for heat-sensitive compounds.

• Crystallization: A method to purify fatty acids based on their differential solubility at low temperatures.[17][18][19] The choice of solvent is critical for successful crystallization.[18]

Troubleshooting Guides

Contaminant Identification Issues

Problem	Possible Cause	Suggested Solution
Poor peak resolution in GC-MS.	Incomplete derivatization to FAMEs.	Optimize the methylation reaction conditions (e.g., catalyst concentration, reaction time, and temperature).
Co-elution of isomers.	Use a longer capillary column or a column with a different stationary phase (e.g., a more polar column). Adjust the temperature program.[4]
Unexpected peaks in the chromatogram.	Contamination from plastic labware.[2]	Use glass or solvent-rinsed stainless-steel labware. Run a blank with your solvents and labware to identify the source of contamination.[2]
Air leaks in the GC-MS system.	Check for leaks in the injection port, column fittings, and mass spectrometer interface.
Difficulty in identifying isomers by mass spectrometry.	Similar fragmentation patterns of isomers.	Use a soft ionization technique to enhance the molecular ion peak.[20] Compare retention times with certified reference standards.

Purification Challenges

Problem	Possible Cause	Suggested Solution
Low recovery after column chromatography.	Irreversible adsorption of the fatty acid to the stationary phase.	Use a less polar solvent system or a different stationary phase.
Sample overload.	Reduce the amount of sample loaded onto the column.
Inefficient separation of geometric isomers by HPLC.	Inappropriate mobile phase composition.	Optimize the solvent gradient and composition. Acetonitrile-water mixtures are commonly used for reversed-phase separation of fatty acids.[8]
Sample degradation during purification.	Oxidation of the double bond.	Work under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents. Add an antioxidant like BHT if compatible with your downstream applications.
Poor crystal formation during crystallization.	Inappropriate solvent or cooling rate.	Screen different solvents to find one where the desired fatty acid has low solubility at low temperatures while impurities remain in solution.[18] Control the cooling rate to allow for selective crystallization.[19]

Quantitative Data on Purification

The following table provides illustrative data on the expected purity improvement of a generic unsaturated fatty acid sample after applying different purification techniques. Actual results for 8(Z)-Eicosenoic acid may vary depending on the initial sample purity and the specific experimental conditions.

Purification Method	Initial Purity (%)	Purity After One Round (%)	Purity After Two Rounds (%)
Column Chromatography (Silica Gel)	85	92-95	97-98
Reversed-Phase HPLC	90	98-99	>99
Low-Temperature Crystallization	80	90-94	96-98

Experimental Protocols

Protocol 1: Identification of Contaminants by GC-MS

• Sample Preparation (Derivatization to FAMEs):

  • Dissolve approximately 10 mg of the 8(Z)-Eicosenoic acid sample in 1 mL of toluene in a glass vial.

  • Add 2 mL of 1% sulfuric acid in methanol.

  • Cap the vial tightly and heat at 50°C for 2 hours.

  • After cooling, add 5 mL of 5% sodium chloride solution and 2 mL of hexane.

  • Vortex thoroughly and allow the layers to separate.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: DB-23 polar capillary column (60 m x 0.25 mm, 0.25 µm film thickness).[4]

  • Oven Program: Start at 140°C, hold for 5 min, ramp to 240°C at 4°C/min, and hold for 10 min.[4]

  • Injector: Splitless mode at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 550.

Protocol 2: Purification by Low-Temperature Crystallization

• Dissolution:

  • Dissolve the 8(Z)-Eicosenoic acid sample in a minimal amount of a suitable solvent (e.g., acetonitrile or a hexane/acetone mixture) at room temperature to create a saturated solution.

• Crystallization:

  • Slowly cool the solution in a controlled manner. For example, place the sealed container in a -20°C freezer.

  • Allow the solution to stand undisturbed for 12-24 hours to promote the formation of well-defined crystals.

• Isolation:

  • Quickly filter the cold solution through a pre-chilled Büchner funnel to separate the crystals from the mother liquor.

  • Wash the crystals with a small amount of the cold solvent to remove residual impurities.

• Drying:

  • Dry the purified crystals under a stream of inert gas or in a vacuum desiccator to remove residual solvent.

Visualizations

Caption: Workflow for contaminant identification in 8(Z)-Eicosenoic acid samples.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. mdpi.com [mdpi.com]
• 3. An accurate and reliable method for identification and quantification of fatty acids and trans fatty acids in food fats samples using gas chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 10. aocs.org [aocs.org]
• 11. Quantification of underivatized fatty acids from vegetable oils by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aocs.org [aocs.org]
• 13. researchgate.net [researchgate.net]
• 14. Determination of the fatty acid profile by 1H‐NMR spectroscopy | Semantic Scholar [semanticscholar.org]
• 15. Automatic 1H-NMR Screening of Fatty Acid Composition in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 16. NMR Determination of Free Fatty Acids in Vegetable Oils [mdpi.com]
• 17. JP2006124448A - Crystallization inhibitor of oils and fats, oils and fats and food - Google Patents [patents.google.com]
• 18. scielo.br [scielo.br]
• 19. Crystallization of fats and oils | Blogs | Sonneveld [sonneveld.com]
• 20. jeol.com [jeol.com]

Technical Support Center: Method Validation for 8(Z)-Eicosenoic Acid Quantification

This technical support center provides guidance for researchers, scientists, and drug development professionals on the validation of analytical methods for the quantification of 8(Z)-Eicosenoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for quantifying 8(Z)-Eicosenoic acid in biological samples?

A1: The most prevalent methods for the quantification of 8(Z)-Eicosenoic acid are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). LC-MS/MS is often preferred for its high sensitivity and specificity, typically analyzing the underivatized fatty acid.[1][2] GC-MS is also a robust technique but usually requires derivatization of the fatty acid to its more volatile methyl ester (FAME) prior to analysis.[3]

Q2: What are the key parameters to assess during method validation for 8(Z)-Eicosenoic acid quantification?

A2: According to regulatory guidelines from the FDA and ICH, the key validation parameters include: selectivity, sensitivity, linearity, accuracy, precision, recovery, and stability.[4][5] These parameters ensure the method is reliable and reproducible for its intended purpose.

Q3: Is an internal standard necessary for the analysis?

A3: Yes, the use of a stable isotope-labeled internal standard (e.g., 8(Z)-Eicosenoic acid-d4) is highly recommended. An internal standard is crucial for correcting for variability during sample preparation and potential matrix effects in LC-MS/MS analysis, leading to more accurate and precise quantification.[6][7]

Q4: How can I resolve 8(Z)-Eicosenoic acid from its isomers?

A4: The separation of cis/trans isomers, such as 8(Z)-Eicosenoic acid from its trans counterpart, can be challenging. For GC analysis, highly polar capillary columns (e.g., cyanopropyl-based) are effective in resolving geometric isomers.[8] For HPLC, silver ion (Ag+) chromatography can be employed for enhanced separation based on the degree of unsaturation and double bond configuration.[9]

Troubleshooting Guides

This section addresses common issues encountered during the quantification of 8(Z)-Eicosenoic acid.

LC-MS/MS Analysis

Problem	Potential Cause	Recommended Solution
Low Signal Intensity or Poor Sensitivity	Inefficient ionization in the mass spectrometer source.	8(Z)-Eicosenoic acid is best analyzed in negative ion mode (ESI-). Ensure the mobile phase composition promotes deprotonation (e.g., by adding a small amount of a weak base or using a buffered mobile phase at a pH above the pKa of the carboxylic acid).
Suboptimal sample preparation leading to low recovery.	Optimize the liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol. Ensure the pH of the sample is adjusted to be acidic before extraction to ensure the fatty acid is in its neutral form for efficient partitioning into the organic solvent.
Matrix effects (ion suppression).	Use a stable isotope-labeled internal standard. Dilute the sample extract if the analyte concentration is sufficiently high. Improve sample cleanup using a more rigorous SPE method.
Peak Tailing or Broad Peaks	Secondary interactions with the stationary phase.	Add a small amount of a weak acid (e.g., 0.1% formic acid) to the mobile phase to suppress the ionization of residual silanols in the HPLC column.
Inappropriate mobile phase pH.	Ensure the mobile phase pH is suitable for the analysis of acidic compounds.
Inconsistent Retention Times	Inadequate column equilibration.	Equilibrate the column with the initial mobile phase for a sufficient time before each injection, especially when using gradient elution.
Fluctuations in column temperature.	Use a column oven to maintain a consistent temperature.

GC-MS Analysis

Problem	Potential Cause	Recommended Solution
No or Low Peak for 8(Z)-Eicosenoic acid Methyl Ester	Incomplete derivatization.	Ensure the derivatization reagent (e.g., BF3-methanol or acidic methanol) is fresh and the reaction conditions (temperature and time) are optimal. Water can interfere with the reaction, so ensure samples are dry.
Degradation of the analyte in the injector port.	Use a deactivated inlet liner and optimize the injector temperature to prevent thermal degradation of the unsaturated fatty acid methyl ester.
Poor Resolution of Isomers	Inadequate GC column.	Use a highly polar capillary column specifically designed for FAME analysis (e.g., a biscyanopropyl polysiloxane stationary phase).
Suboptimal oven temperature program.	Optimize the temperature ramp rate. A slower ramp rate can improve the resolution of closely eluting isomers.[9]
Peak Tailing	Active sites in the GC system.	Use a deactivated inlet liner and ensure the column is properly conditioned. If the column is old, it may need to be replaced.
Presence of underivatized fatty acid.	Confirm complete derivatization. Underivatized fatty acids are polar and will exhibit poor peak shape.

Quantitative Data Summary

The following tables provide representative validation data for the quantification of a long-chain fatty acid using LC-MS/MS. These values can serve as a benchmark for the expected performance of a validated method for 8(Z)-Eicosenoic acid.

Table 1: Linearity and Sensitivity

Parameter	Result
Linear Range	5 - 2500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	5 ng/mL
LLOQ Precision (%CV)	< 15%
LLOQ Accuracy (% bias)	± 10%

Table 2: Accuracy and Precision

Quality Control (QC) Level	Concentration (ng/mL)	Intra-day Precision (%CV) (n=6)	Inter-day Precision (%CV) (n=18)	Intra-day Accuracy (% bias) (n=6)	Inter-day Accuracy (% bias) (n=18)
Low QC	15	6.8	8.2	+5.3	+4.1
Medium QC	150	4.5	5.9	-2.7	-1.5
High QC	1500	3.1	4.7	+1.2	+0.8

Experimental Protocols

Detailed Methodology for LC-MS/MS Quantification

1. Sample Preparation (Human Plasma)

• Internal Standard Spiking: To 100 µL of human plasma, add 10 µL of an internal standard working solution (e.g., 8(Z)-Eicosenoic acid-d4 in methanol).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Instrumentation and Conditions

• HPLC System: A UHPLC system capable of binary gradient elution.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • 0-1 min: 20% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 20% B and equilibrate.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MRM Transitions (representative):

  • 8(Z)-Eicosenoic acid: Q1 (m/z) 309.3 -> Q3 (m/z) 309.3 (parent ion) or a characteristic fragment.

  • 8(Z)-Eicosenoic acid-d4 (IS): Q1 (m/z) 313.3 -> Q3 (m/z) 313.3 or a corresponding fragment.

Visualizations

Caption: Experimental workflow for the quantification of 8(Z)-Eicosenoic acid.

Caption: Troubleshooting decision tree for 8(Z)-Eicosenoic acid analysis.

References

• 1. Analysis of eicosanoids by LC-MS/MS and GC-MS/MS: a historical retrospect and a discussion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jfda-online.com [jfda-online.com]
• 4. shimadzu.com [shimadzu.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

comparison of 8(Z)-Eicosenoic acid and its trans isomer

A Comprehensive Comparison of 8(Z)-Eicosenoic Acid and its Trans Isomer

This guide provides a detailed comparison of the cis and trans isomers of 8-Eicosenoic acid, offering insights into their physicochemical properties, biological activities, and metabolic fates. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the study of fatty acids and their roles in biological systems. While direct comparative experimental data for these specific isomers are limited, this guide synthesizes available information for 8(Z)-Eicosenoic acid and draws upon established principles of cis-trans isomerism in fatty acids to infer the properties and potential biological effects of its trans counterpart.

Physicochemical Properties

The geometry of the double bond in cis and trans isomers leads to significant differences in their physical properties. The "kink" introduced by the cis double bond in 8(Z)-Eicosenoic acid results in a lower melting point compared to the more linear structure of the trans isomer, which can pack more closely together.

Property	8(Z)-Eicosenoic Acid (cis)	trans-8-Eicosenoic Acid (trans)
Synonyms	cis-8-Eicosenoic Acid, FA 20:1[1]	trans-8-Eicosenoic Acid
Molecular Formula	C₂₀H₃₈O₂[1]	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol [1]	310.5 g/mol
CAS Number	76261-96-6[1]	Not readily available
Appearance	Crystalline solid[1]	Expected to be a solid at room temperature
Melting Point	Not specified, but generally lower than trans isomer	Expected to be higher than the cis isomer
Boiling Point	Not specified	Not specified
Solubility	Soluble in DMF, DMSO, and Ethanol[1]	Expected to have similar solubility in organic solvents

Biological Activity and Signaling Pathways

8(Z)-Eicosenoic acid has been shown to exhibit specific biological activities, particularly in the nervous system. The trans isomer, while not extensively studied, is generally expected to have different, and potentially less potent or even inhibitory, effects on biological pathways due to its distinct molecular shape.

8(Z)-Eicosenoic Acid:

• Neuromodulatory Effects: It potentiates acetylcholine (ACh) receptor channel currents without causing depression[1].

• Enzyme Activation: It enhances the phosphorylation of a substrate peptide by Protein Kinase C epsilon (PKCε) in Xenopus oocytes[1].

The signaling pathway for 8(Z)-Eicosenoic acid's effect on the acetylcholine receptor and PKCε is illustrated below.

Signaling pathway of 8(Z)-Eicosenoic acid.

trans-8-Eicosenoic Acid:

• Be incorporated into cell membranes, potentially altering their fluidity and the function of membrane-bound proteins.

• Interfere with the metabolism of essential fatty acids.

• Exhibit different or weaker interactions with receptors and enzymes compared to the cis isomer.

Metabolism

The metabolism of eicosenoic acids involves processes such as uptake by cells, conversion to other fatty acids, and incorporation into lipids.

• Uptake and Conversion: Studies on the related eicosa-8,11,14-trienoic acid show it is taken up by hepatocytes and converted to arachidonic acid[2]. It is likely that 8(Z)-Eicosenoic acid can also be metabolized by desaturase and elongase enzymes.

• Incorporation into Lipids: Like other fatty acids, 8(Z)-Eicosenoic acid is expected to be incorporated into cellular lipids such as phospholipids and triglycerides.

• Metabolism of the Trans Isomer: The metabolism of trans fatty acids can differ significantly from their cis counterparts. They may be metabolized more slowly and can sometimes inhibit the metabolism of endogenous fatty acids.

The hypothetical metabolic pathway for 8(Z)-Eicosenoic acid is depicted below.

Hypothetical metabolic fate of 8-Eicosenoic acid isomers.

Experimental Protocols

To directly compare the biological effects of 8(Z)-Eicosenoic acid and its trans isomer, the following experimental protocols could be employed.

Cell Viability and Proliferation Assay

Objective: To determine the cytotoxic and anti-proliferative effects of the cis and trans isomers on a relevant cell line (e.g., neuronal cells, hepatocytes).

Methodology:

• Cell Culture: Plate cells in 96-well plates at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of 8(Z)-Eicosenoic acid and trans-8-Eicosenoic acid (e.g., 1-100 µM) for 24, 48, and 72 hours. A vehicle control (e.g., ethanol or DMSO) should be included.

• MTT Assay: After the incubation period, add MTT solution to each well and incubate for 2-4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

In Vitro Enzyme Activity Assay (e.g., PKCε)

Objective: To compare the ability of the cis and trans isomers to modulate the activity of a specific enzyme.

Methodology:

• Enzyme and Substrate Preparation: Obtain purified recombinant PKCε and a fluorescently labeled substrate peptide.

• Reaction Mixture: Prepare a reaction buffer containing ATP, the enzyme, the substrate, and varying concentrations of 8(Z)-Eicosenoic acid or trans-8-Eicosenoic acid.

• Incubation: Incubate the reaction mixtures at 30°C for a specified time (e.g., 30 minutes).

• Detection: Measure the fluorescence of the phosphorylated substrate using a fluorescence plate reader.

• Data Analysis: Plot the enzyme activity as a function of the fatty acid concentration to determine the EC50 or IC50 values.

Electrophysiological Recording (for AChR activity)

Objective: To assess the effects of the isomers on ion channel function.

Methodology:

• Cell Preparation: Use a cell line expressing the target acetylcholine receptor (e.g., Xenopus oocytes injected with AChR mRNA).

• Patch-Clamp Recording: Perform whole-cell patch-clamp recordings to measure the ion currents in response to acetylcholine application.

• Treatment: Perfuse the cells with solutions containing acetylcholine alone, and in combination with different concentrations of 8(Z)-Eicosenoic acid or trans-8-Eicosenoic acid.

• Data Acquisition: Record the changes in membrane current.

• Data Analysis: Analyze the current-voltage relationships and the potentiation or inhibition of the acetylcholine-induced currents by the fatty acid isomers.

The following workflow illustrates a general approach for comparing the isomers.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Uptake and metabolism of eicosa-8, 11, 14-trienoic acid in normal hepatocytes and HTC cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activities of 8(Z)-Eicosenoic Acid and Other C20:1 Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 8(Z)-Eicosenoic acid and other C20:1 isomers. The available experimental data highlights distinct functional roles for these structurally similar fatty acids, with 8(Z)-Eicosenoic acid showing activity in neurological signaling pathways, while other C20:1 isomers have been primarily studied in the context of adipogenesis and lipid metabolism.

Overview of C20:1 Isomers and their Investigated Biological Activities

Eicosenoic acid (C20:1) is a monounsaturated fatty acid with several positional isomers, the biological activities of which are an emerging area of research. The position of the double bond within the 20-carbon chain significantly influences the molecule's interaction with cellular machinery, leading to distinct physiological effects.

• 8(Z)-Eicosenoic Acid: This isomer has been shown to potentiate acetylcholine (ACh) receptor channel currents and enhance the phosphorylation of a substrate peptide by protein kinase C epsilon (PKCε) in Xenopus oocytes[1]. This suggests a role in modulating neuronal signaling.

• Other C20:1 Isomers (cis-5, -7, -9, -11, -13, and -15): A direct comparative study on these isomers has revealed their differential effects on adipogenesis and lipid accumulation in 3T3-L1 preadipocytes. Notably, these isomers generally exhibit an inhibitory effect on triglyceride accumulation compared to oleic acid (C18:1)[2].

Quantitative Data Summary

The following tables summarize the key quantitative findings from the available research.

Table 1: Effect of C20:1 Isomers on Triglyceride (TG) Accumulation in 3T3-L1 Adipocytes [2]

Fatty Acid Isomer (50 µM)	Relative TG Content (%) vs. Oleic Acid (C18:1)
cis-5-Eicosenoic acid	Significantly lower
cis-7-Eicosenoic acid	Significantly lower
cis-9-Eicosenoic acid	Significantly lower
cis-11-Eicosenoic acid	Significantly lower
cis-13-Eicosenoic acid	Significantly lower
cis-15-Eicosenoic acid	Significantly lower

Table 2: Relative mRNA Expression of Adipogenic Transcription Factors in 3T3-L1 Adipocytes Treated with C20:1 Isomers [2]

Fatty Acid Isomer (50 µM)	PPARγ Expression (relative to control)	C/EBPα Expression (relative to control)	SREBP-1c Expression (relative to control)
cis-15-Eicosenoic acid	Down-regulated	Down-regulated	Down-regulated

Note: Detailed quantitative values for the percentage decrease in TG content and the fold-change in gene expression for each isomer were not explicitly provided in the abstract and would require access to the full-text article. The table reflects the reported significant effects.

There is currently no available quantitative data on the effect of 8(Z)-Eicosenoic acid on adipogenesis or lipid accumulation in 3T3-L1 cells for a direct comparison.

Experimental Protocols

Adipogenesis and Lipid Accumulation Assay for C20:1 Isomers (c-5, -7, -9, -11, -13, -15)[2]

• Cell Culture and Differentiation: 3T3-L1 preadipocytes are cultured to confluence. Differentiation is induced using a standard adipogenic cocktail, and the cells are cultured in a medium supplemented with 50 µM of the respective cis-eicosenoic acid positional isomer or oleic acid (as a control).

• Oil Red O Staining: To visualize and quantify lipid accumulation, mature adipocytes are fixed and stained with Oil Red O solution. The stained lipid droplets are then eluted, and the absorbance is measured spectrophotometrically to determine the relative intracellular lipid content.

• Triglyceride Quantification: Cellular lipids are extracted, and the triglyceride content is measured using a commercial enzymatic assay kit.

• Gene Expression Analysis (RT-qPCR): Total RNA is isolated from the treated adipocytes. Reverse transcription is performed to synthesize cDNA, followed by quantitative real-time PCR (RT-qPCR) to measure the mRNA expression levels of key adipogenic transcription factors, including peroxisome proliferator-activated receptor-gamma (PPARγ), CCAAT/enhancer-binding protein alpha (C/EBPα), and sterol regulatory element-binding protein-1c (SREBP-1c).

PKCε Activation and Nicotinic ACh Receptor Response Assay for 8(Z)-Eicosenoic Acid[1]

• Cell System: Xenopus oocytes are used as the model system.

• PKCε Phosphorylation Assay: The effect of 8(Z)-Eicosenoic acid on PKCε activation is determined by measuring the phosphorylation of a specific substrate peptide in the oocytes.

• Electrophysiology: The potentiation of acetylcholine (ACh) receptor channel currents by 8(Z)-Eicosenoic acid is measured using standard electrophysiological techniques, likely two-electrode voltage clamp, in oocytes expressing the nicotinic ACh receptor.

Visualization of Signaling Pathways

Caption: Adipogenesis signaling pathway modulated by C20:1 isomers.

Caption: Signaling pathways affected by 8(Z)-Eicosenoic Acid.

Conclusion

The current body of research indicates that the biological activity of C20:1 isomers is highly dependent on the position of the double bond. While several cis-isomers of eicosenoic acid demonstrate anti-adipogenic and anti-lipogenic effects by down-regulating key transcription factors, 8(Z)-Eicosenoic acid has been shown to modulate neuronal signaling pathways. This functional divergence underscores the importance of studying individual fatty acid isomers.

For drug development professionals and researchers, these findings highlight the potential for designing targeted therapeutic interventions. For instance, specific C20:1 isomers could be explored for their potential in metabolic disorders, while 8(Z)-Eicosenoic acid might be a candidate for investigating neurological conditions. Further research is warranted to directly compare the effects of 8(Z)-Eicosenoic acid with other C20:1 isomers in a wider range of biological assays to fully elucidate their structure-activity relationships and therapeutic potential.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]

Differentiating 8(Z)-Eicosenoic Acid and Gondoic Acid (11(Z)-Eicosenoic Acid): A Researcher's Guide

For researchers, scientists, and drug development professionals, the precise identification of fatty acid isomers is critical, as the position of a double bond can significantly alter a molecule's biological activity and physical properties. This guide provides a comparative analysis of 8(Z)-Eicosenoic acid and gondoic acid (11(Z)-Eicosenoic acid), two C20:1 monounsaturated fatty acid positional isomers, outlining key analytical techniques and expected experimental data for their differentiation.

8(Z)-Eicosenoic acid and gondoic acid share the same chemical formula (C20H38O2) and molecular weight (310.51 g/mol ), making their distinction challenging with routine analytical methods. However, advanced chromatographic and spectroscopic techniques can effectively resolve and identify these isomers. This guide focuses on Gas Chromatography (GC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy as primary methods for their differentiation.

Comparative Physicochemical Properties

While many physical properties are similar, slight differences may be observed due to the different double bond positions.

Property	8(Z)-Eicosenoic Acid	Gondoic Acid (11(Z)-Eicosenoic Acid)	Data Source
Systematic Name	(8Z)-Icos-8-enoic acid	(11Z)-Icos-11-enoic acid	IUPAC Nomenclature
CAS Number	76261-96-6	5561-99-9	[1][2]
Molecular Formula	C20H38O2	C20H38O2	[1][2]
Molecular Weight	310.51 g/mol	310.51 g/mol	[1][2]
Melting Point	Not readily available	23-24 °C	[2]
Density	Not readily available	0.883 g/mL	[2]

Differentiating the Isomers: Experimental Approaches and Data

Gas Chromatography (GC)

Gas chromatography, particularly with a highly polar stationary phase, is a powerful technique for separating fatty acid methyl ester (FAME) positional isomers. The elution order on these columns is influenced by the double bond's position relative to the carboxyl group.

Expected Results: When analyzed as fatty acid methyl esters (FAMEs) on a highly polar cyanopropyl-substituted capillary column, positional isomers of monounsaturated fatty acids can be separated. Generally, for a given chain length, isomers with the double bond closer to the carboxyl group tend to have slightly longer retention times. Therefore, it is expected that 8(Z)-eicosenoate methyl ester would elute slightly after 11(Z)-eicosenoate methyl ester.

Analytical Method	Expected Outcome for 8(Z)-Eicosenoic Acid (as FAME)	Expected Outcome for Gondoic Acid (as FAME)
GC on a highly polar column (e.g., cyanopropyl phase)	Longer retention time	Shorter retention time

Mass Spectrometry (MS)

Standard electron ionization mass spectrometry (EI-MS) of FAMEs is often insufficient for pinpointing the double bond position due to ion migration. To overcome this, derivatization techniques are employed to yield diagnostic fragmentation patterns.

1. Dimethyl Disulfide (DMDS) Adducts: Reaction with DMDS forms a thioether adduct at the site of the double bond. Subsequent EI-MS analysis results in characteristic fragmentation between the two methylthio-substituted carbons, revealing the original position of the double bond.[3]

• Expected Fragmentation for 8(Z)-Eicosenoic Acid Methyl Ester DMDS Adduct: Cleavage between C8 and C9 would yield diagnostic ions.

• Expected Fragmentation for 11(Z)-Eicosenoic Acid Methyl Ester DMDS Adduct: Cleavage between C11 and C12 would yield different diagnostic ions.

2. Picolinyl Esters: Derivatization to picolinyl esters provides a "charge-remote" fragmentation mechanism, where fragmentation is directed to the fatty acid chain, allowing for the localization of double bonds.[4]

3. Ozonolysis-Mass Spectrometry: This technique involves the cleavage of the double bond by ozone, generating two carbonyl products (aldehydes or carboxylic acids) whose masses can be used to determine the original double bond position.

Analytical Method	Key Differentiating Data for 8(Z)-Eicosenoic Acid	Key Differentiating Data for Gondoic Acid
GC-MS of DMDS Adducts	Diagnostic fragment ions corresponding to cleavage at the C8-C9 position.	Diagnostic fragment ions corresponding to cleavage at the C11-C12 position.
GC-MS of Picolinyl Esters	Characteristic fragmentation pattern indicating a double bond at the C8 position.	Characteristic fragmentation pattern indicating a double bond at the C11 position.
Ozonolysis-MS	Formation of octanal and a C12 dicarboxylic acid derivative.	Formation of undecanal and a C9 dicarboxylic acid derivative.

Nuclear Magnetic Resonance (NMR) Spectroscopy

High-resolution ¹H and ¹³C NMR spectroscopy can distinguish between positional isomers based on the chemical shifts of the olefinic and allylic protons and carbons. The chemical environment, and thus the chemical shift, of these nuclei is influenced by their proximity to the carboxyl group.[5][6]

Expected ¹H NMR Differences:

• The olefinic protons (-CH=CH-) of both isomers will appear around 5.3 ppm.

• The allylic protons (-CH₂-CH=) will appear around 2.0 ppm. Subtle differences in the chemical shifts of these protons are expected due to the different electronic environments.

Expected ¹³C NMR Differences:

• The chemical shifts of the olefinic carbons are particularly sensitive to their position in the fatty acid chain. The carbon closer to the carboxyl group will have a different chemical shift compared to the one further away. This difference in chemical shifts between the two olefinic carbons (Δδ) varies with the double bond's position and can be used for identification.

NMR Signal	Expected Chemical Shift (ppm) for 8(Z)-Eicosenoic Acid	Expected Chemical Shift (ppm) for Gondoic Acid
¹H Olefinic Protons (H8, H9)	~5.34
¹H Olefinic Protons (H11, H12)	~5.34
¹H Allylic Protons (H7, H10)	~2.01
¹H Allylic Protons (H10, H13)	~2.01
¹³C Olefinic Carbons (C8, C9)	Distinct shifts around 129-130
¹³C Olefinic Carbons (C11, C12)	Distinct shifts around 129-130
¹³C Allylic Carbons (C7, C10)	~27
¹³C Allylic Carbons (C10, C13)	~27

Note: The exact chemical shifts can vary depending on the solvent and concentration. The key is the relative difference in shifts between the isomers.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs)

1. FAME Preparation (via BF₃-Methanol):

• To approximately 10 mg of the fatty acid sample in a screw-capped tube, add 2 mL of 14% boron trifluoride (BF₃) in methanol.

• Blanket the headspace with nitrogen, cap the tube tightly, and heat at 100 °C for 30 minutes.

• Cool the tube to room temperature and add 1 mL of water and 2 mL of hexane.

• Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge briefly to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

2. GC-MS Conditions:

• GC System: Agilent 6890 GC or equivalent.

• Column: Highly polar capillary column, e.g., Agilent HP-88 (100 m x 0.25 mm, 0.20 µm film thickness).[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector at 250 °C with a split ratio of 50:1.

• Oven Program: 140 °C hold for 5 min, then ramp at 4 °C/min to 240 °C, and hold for 5 min.[7]

• MS System: Agilent 5975 MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-550.

• Data Analysis: Compare the retention times of the two isomers.

¹H and ¹³C NMR Spectroscopy

1. Sample Preparation:

• Dissolve 10-20 mg of the fatty acid sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube.

2. NMR Acquisition:

• Spectrometer: Bruker Avance 500 MHz or equivalent.

• ¹H NMR:

  • Acquire a standard 1D proton spectrum.

  • Typical spectral width: 12 ppm.

  • Number of scans: 16-64.

• ¹³C NMR:

  • Acquire a proton-decoupled 1D carbon spectrum.

  • Typical spectral width: 220 ppm.

  • Number of scans: 1024 or more, depending on concentration.

• Data Analysis: Assign the peaks for the olefinic and allylic protons and carbons. Compare the chemical shifts between the two isomers.

Visualization of Analytical Workflow

Analytical workflow for differentiating fatty acid isomers.

Positional isomers can lead to distinct metabolic pathways.

By employing these advanced analytical techniques, researchers can confidently differentiate between 8(Z)-Eicosenoic acid and gondoic acid, enabling a more precise understanding of their respective roles in biological systems and facilitating their application in drug development and other scientific disciplines.

References

• 1. caymanchem.com [caymanchem.com]
• 2. LIPID MAPS [lipidmaps.org]
• 3. researchgate.net [researchgate.net]
• 4. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13C NMR spectroscopy of unsaturated long-chain compounds: an evaluation of the unsaturated carbon signals as rational functions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of 8(Z)-Eicosenoic Acid and Oleic Acid for Researchers and Drug Development Professionals

An objective guide to the physicochemical properties, biological activities, and signaling pathways of two distinct monounsaturated fatty acids.

This guide provides a detailed comparative analysis of 8(Z)-Eicosenoic acid and oleic acid, two monounsaturated fatty acids that, despite structural similarities, exhibit distinct biological effects. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the nuanced differences between these molecules for potential therapeutic applications. All quantitative data is summarized for ease of comparison, and detailed experimental protocols for key cited experiments are provided.

Physicochemical and Biological Properties: A Tabular Comparison

The fundamental properties of 8(Z)-Eicosenoic acid and oleic acid are summarized below. These quantitative data highlight their structural and functional distinctions.

Property	8(Z)-Eicosenoic Acid	Oleic Acid
IUPAC Name	(8Z)-Icos-8-enoic acid	(9Z)-Octadec-9-enoic acid
Molecular Formula	C₂₀H₃₈O₂[1][2]	C₁₈H₃₄O₂
Molecular Weight	310.51 g/mol [2][3]	282.47 g/mol
Chain Length	20 carbons	18 carbons
Double Bond Position	C8-C9 (cis)	C9-C10 (cis)
Melting Point	Not available	13-14 °C
Boiling Point	431.5 ± 15.0 °C[3]	286 °C (at 100 mmHg)
Solubility	Soluble in ethanol, DMSO, and DMF (~10 mg/ml)[1]	Soluble in ethanol, ether, and other organic solvents
Natural Occurrence	Found in the seed oil of Banksia collina (6% of fatty acid pool)[1]	One of the most abundant fatty acids in nature, major component of olive oil
Key Biological Role	Potentiates acetylcholine receptor channel currents and enhances PKCε phosphorylation[1][4][5][6]	Energy source, component of cell membranes, precursor for bioactive lipids, modulator of various signaling pathways

Comparative Biological and Signaling Effects

While both are monounsaturated fatty acids, their differing structures lead to distinct interactions with cellular signaling machinery, particularly Protein Kinase C (PKC).

Effects on Protein Kinase C (PKC)

8(Z)-Eicosenoic Acid:

• Specifically enhances the phosphorylation of a substrate peptide by the PKCε isoform in Xenopus oocytes[1][4][5][6]. This suggests a relatively targeted interaction with this specific PKC isozyme.

Oleic Acid:

• Exhibits a more complex and multifaceted interaction with the PKC family.

• Can activate several PKC isoforms, with a preference for calcium-independent isoforms like PKCδ at lower concentrations.

• Promotes the translocation of PKCβ from the cytosol to the membrane in hepatocytes.

• Its activation of PKC can be synergistic with diacylglycerol (DAG).

Effects on Ion Channels

8(Z)-Eicosenoic Acid:

• Potentiates acetylcholine (ACh) receptor channel currents without causing the initial depression of the current that is observed with some other fatty acids[5].

Oleic Acid:

• Can modulate the activity of various ion channels, but its effects on nicotinic ACh receptors are often biphasic, involving both depression and potentiation of currents.

Metabolic Pathways

The metabolic fates of these two fatty acids are generally expected to follow the canonical pathways for long-chain fatty acids, primarily involving beta-oxidation for energy production.

8(Z)-Eicosenoic Acid Metabolism (Predicted)

Oleic Acid Metabolism

The metabolism of oleic acid is well-characterized and primarily occurs through mitochondrial beta-oxidation[7][8][9][10][11][12]. Similar to the predicted pathway for 8(Z)-eicosenoic acid, the process requires an isomerase to handle the cis-double bond[9][11][13]. The acetyl-CoA generated from oleic acid oxidation is a key source of energy for many tissues[7][10][12].

Fig. 1: Simplified overview of Oleic Acid metabolism.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate replication and further investigation.

Protocol for Assessing PKCε Activation by Fatty Acids

This protocol is based on the methodology described by Yaguchi et al. (2005) for measuring the effect of cis-unsaturated fatty acids on PKCε activation[5].

Objective: To determine the ability of a fatty acid to activate PKCε in vitro.

Materials:

• Recombinant human PKCε

• PKC substrate peptide (e.g., a peptide corresponding to the ε-PKC-selective substrate, HDAPIGYD)

• [γ-³²P]ATP

• Fatty acid of interest (8(Z)-Eicosenoic acid or Oleic acid) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂, 1 mM CaCl₂, and 1 mg/ml phosphatidylserine)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the assay buffer, PKC substrate peptide, and [γ-³²P]ATP.

• Add the fatty acid of interest to the reaction mixture at the desired concentration. Ensure the final solvent concentration is minimal and does not interfere with the assay.

• Initiate the reaction by adding recombinant human PKCε to the mixture.

• Incubate the reaction at 30°C for a predetermined time (e.g., 10 minutes).

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with a suitable wash buffer (e.g., 0.5% phosphoric acid) to remove unincorporated [γ-³²P]ATP.

• Quantify the amount of ³²P incorporated into the substrate peptide using a scintillation counter.

• Compare the PKC activity in the presence of the fatty acid to a control reaction without the fatty acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 8(Z)-EICOSENOIC ACID | 76261-96-6 | INDOFINE Chemical Company [indofinechemical.com]
• 3. CIS-8-EICOSENOIC ACID | 76261-96-6 [amp.chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cenmed.com [cenmed.com]
• 7. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 8. aocs.org [aocs.org]
• 9. jackwestin.com [jackwestin.com]
• 10. Fatty Acids and Fatty Acid Metabolism - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. Beta oxidation - Wikipedia [en.wikipedia.org]
• 12. Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

8(Z)-Eicosenoic Acid: A Potential Biological Marker in Need of Validation

An Objective Comparison with Established Biomarkers for Researchers, Scientists, and Drug Development Professionals

Introduction to 8(Z)-Eicosenoic Acid

8(Z)-Eicosenoic acid is a monounsaturated omega-12 fatty acid with a 20-carbon chain. While its role as a validated biological marker in human disease is not yet established, preclinical research has identified specific biological activities that suggest its potential for further investigation. Notably, it has been shown to potentiate acetylcholine (ACh) receptor channel currents and enhance the phosphorylation of substrates by protein kinase C epsilon (PKCε)[1][2][3][4][5]. These activities hint at a possible role in modulating cellular signaling pathways relevant to various physiological and pathological processes.

The Untapped Potential of 8(Z)-Eicosenoic Acid as a Biomarker

The known biological activities of 8(Z)-Eicosenoic acid provide a foundation for hypothesizing its potential as a biomarker in specific disease contexts.

• Neurological and Inflammatory Pathways: The potentiation of acetylcholine receptors suggests a possible role in neurological and inflammatory signaling. Acetylcholine is a key neurotransmitter, and its receptors are also involved in the "cholinergic anti-inflammatory pathway," a mechanism that regulates the inflammatory response.

• Cellular Growth and Proliferation: Protein kinase C epsilon (PKCε) is a crucial enzyme in signal transduction pathways that govern cell growth, proliferation, and differentiation. Dysregulation of PKCε activity has been implicated in various diseases, including cancer and cardiovascular conditions.

While these biological functions are promising, it is crucial to underscore the absence of clinical validation studies. To date, no research has been published that establishes a definitive link between the levels of 8(Z)-Eicosenoic acid in human subjects and specific disease states, nor has its performance (e.g., sensitivity and specificity) as a biomarker been evaluated.

Established Biomarkers for Cardiovascular and Metabolic Diseases: A Comparative Benchmark

In contrast to the nascent state of research on 8(Z)-Eicosenoic acid, several other fatty acids and inflammatory markers are well-established as biomarkers for cardiovascular disease (CVD) and metabolic syndrome. These provide a benchmark against which the potential of novel markers can be assessed.

Fatty Acid Biomarkers:

• Pentadecanoic acid (15:0) and Heptadecanoic acid (17:0): These odd-chain saturated fatty acids are considered biomarkers of dairy fat intake. Higher levels of these fatty acids have been associated with a lower risk of CVD and type 2 diabetes[6][7].

• Palmitic acid (16:0) and Palmitoleic acid (16:1n7): Elevated levels of these fatty acids are linked to an increased risk of cardiometabolic diseases[8].

• trans-Palmitoleic acid (t16:1n-7): This fatty acid is also associated with dairy consumption and has been linked to a lower risk of type 2 diabetes[6][9].

Inflammatory Biomarkers:

• High-Sensitivity C-Reactive Protein (hs-CRP): An established marker of inflammation, elevated hs-CRP levels are associated with an increased risk of cardiovascular events[10][11][12].

Comparative Analysis: 8(Z)-Eicosenoic Acid vs. Established Biomarkers

The following tables provide a comparative overview of 8(Z)-Eicosenoic acid and established biomarkers. It is important to note the significant gap in the available data for 8(Z)-Eicosenoic acid.

Table 1: Profile of 8(Z)-Eicosenoic Acid

Feature	Description
Chemical Structure	C20:1 monounsaturated fatty acid
Known Biological Activity	Potentiates acetylcholine receptor currents; enhances PKCε phosphorylation[1][2][3][4][5].
Potential Disease Relevance	Neurological disorders, inflammatory conditions, cardiovascular disease (hypothesized).
Validation Status	Not validated as a clinical biomarker.
Quantitative Performance	No data available (sensitivity, specificity, etc.).

Table 2: Comparison of 8(Z)-Eicosenoic Acid with Established Biomarkers

Biomarker	Validated For	Type of Association with Disease Risk	Quantitative Data Available?
8(Z)-Eicosenoic acid	None	Unknown	No
Pentadecanoic acid (15:0)	Cardiovascular Disease, Type 2 Diabetes	Inverse[7]	Yes
Palmitic acid (16:0)	Cardiometabolic Diseases	Positive[8]	Yes
hs-CRP	Cardiovascular Disease	Positive[10][11]	Yes

Table 3: Performance Metrics of Selected Established Biomarkers

Biomarker	Disease	Metric	Value
Pentadecanoic acid (15:0)	Cardiovascular Disease	Hazard Ratio (per IQR)	0.75[7]
Palmitic acid (16:0) / Stearic acid (18:0) ratio	Diabetes Remission after RYGB	Odds Ratio	2.16[13]
hs-CRP	Coronary Heart Disease	Odds Ratio (extreme tertiles)	1.58[11]

Experimental Protocols

The validation of a new biomarker like 8(Z)-Eicosenoic acid would require rigorous experimental protocols. Below are generalized methodologies for fatty acid analysis and biomarker validation.

1. Quantification of Fatty Acids in Biological Samples (e.g., Plasma)

This protocol outlines a general method for the analysis of fatty acids using gas chromatography-mass spectrometry (GC-MS), a common and reliable technique.

• Sample Preparation:

  • Lipid Extraction: Total lipids are extracted from plasma samples using a solvent mixture such as chloroform:methanol.

  • Hydrolysis: The extracted lipids are hydrolyzed to release free fatty acids.

  • Derivatization: The free fatty acids are converted to their more volatile methyl esters (FAMEs) or pentafluorobenzyl esters for GC-MS analysis.

• GC-MS Analysis:

  • Injection: The derivatized fatty acid sample is injected into the gas chromatograph.

  • Separation: The different fatty acid esters are separated based on their boiling points and interactions with the stationary phase of the GC column.

  • Detection and Quantification: The separated esters are ionized and detected by the mass spectrometer. The abundance of each fatty acid is quantified by comparing its peak area to that of a known concentration of an internal standard.

• Data Analysis:

  • The concentration of each fatty acid, including 8(Z)-Eicosenoic acid, is calculated and typically expressed as a percentage of total fatty acids or as an absolute concentration.

2. Biomarker Validation Workflow

A typical workflow for validating a new biomarker involves several stages:

• Discovery Phase: Identification of a potential biomarker through untargeted metabolomics or other high-throughput methods in a small cohort of cases and controls.

• Assay Development and Analytical Validation: Development of a robust and reproducible assay for the accurate quantification of the biomarker in relevant biological matrices. This includes assessing linearity, precision, and accuracy.

• Clinical Validation:

  • Case-Control Studies: Measuring the biomarker in a larger, well-defined cohort of individuals with and without the disease of interest to determine its diagnostic accuracy (sensitivity and specificity).

  • Prospective Cohort Studies: Measuring the biomarker in a large cohort of healthy individuals at baseline and following them over time to assess its prognostic value for predicting future disease development.

• Statistical Analysis: Rigorous statistical analysis is performed to determine the association between the biomarker and the disease, and to evaluate its performance as a diagnostic or prognostic tool. This often includes calculating odds ratios, relative risks, and generating receiver operating characteristic (ROC) curves.

Visualizing the Potential of 8(Z)-Eicosenoic Acid

The following diagrams illustrate the known signaling pathways of 8(Z)-Eicosenoic acid, a generalized workflow for biomarker validation, and a conceptual comparison with established biomarkers.

Caption: Known signaling interactions of 8(Z)-Eicosenoic acid.

Caption: Generalized experimental workflow for biomarker validation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cenmed.com [cenmed.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. 8(Z)-Eicosenoic Acid | CymitQuimica [cymitquimica.com]
• 6. Fatty acid biomarkers of dairy fat consumption and incidence of type 2 diabetes: A pooled analysis of prospective cohort studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biomarkers of dairy fat intake, incident cardiovascular disease, and all-cause mortality: A cohort study, systematic review, and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Saturated fatty acid biomarkers and risk of cardiometabolic diseases: A meta-analysis of prospective studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trans-Palmitoleic Acid, Metabolic Risk Factors, and New-Onset Diabetes in US Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. CRP in cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medboundtimes.com [medboundtimes.com]
• 13. Serum stearic acid/palmitic acid ratio as a potential predictor of diabetes remission after Roux-en-Y gastric bypass in obesity - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Fatty Acid Antibody Cross-Reactivity: Focus on 8(Z)-Eicosenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of fatty acid antibody cross-reactivity with a focus on 8(Z)-Eicosenoic acid. Due to a lack of commercially available antibodies specifically targeting 8(Z)-Eicosenoic acid and published cross-reactivity data, this guide will focus on the principles of fatty acid antibody recognition and provide a framework for evaluating potential cross-reactivity with structurally similar molecules. The information presented here is intended to aid researchers in the selection of appropriate antibodies and the design of immunoassays for fatty acid detection.

Principles of Fatty Acid Antibody Cross-Reactivity

The specificity of anti-fatty acid antibodies is determined by the structural features of the fatty acid molecule that the antibody's paratope recognizes. Key factors influencing this recognition and the potential for cross-reactivity include:

• Chain Length: Antibodies raised against a specific fatty acid may show a higher affinity for fatty acids of similar chain length.

• Degree of Unsaturation: The presence and number of double bonds can be a critical determinant for antibody binding.

• Position of Double Bonds: The location of the double bond(s) along the acyl chain is a key feature for specific recognition.

• Stereochemistry: The cis or trans configuration of the double bonds can significantly impact antibody binding.

• Carboxylic Acid Group: The terminal carboxylic acid group is a common feature and may be a primary epitope for some antibodies, leading to broader cross-reactivity among different fatty acids.

Comparative Cross-Reactivity of Anti-Long Chain Saturated Fatty Acid (LCSFA) Antibodies

While specific data for 8(Z)-Eicosenoic acid is unavailable, a study on anti-LCSFA IgG antibodies isolated from patients with type 2 diabetes provides valuable insights into fatty acid antibody specificity. The following table summarizes the observed cross-reactivity of these antibodies with a panel of different fatty acids. This data can serve as a proxy for understanding how structural similarities might predict antibody cross-reactivity.

Fatty Acid	Structure	Chain Length	Unsaturation	Observed Cross-Reactivity with Anti-LCSFA IgG
Palmitic acid	16:0	16	Saturated	High
Stearic acid	18:0	18	Saturated	High
Lignoceric acid	24:0	24	Saturated	High
Elaidic acid	18:1 (trans-9)	18	Monounsaturated (trans)	High
8(Z)-Eicosenoic acid	20:1 (cis-8)	20	Monounsaturated (cis)	Unknown (Hypothesized Moderate-Low)

Data for Palmitic, Stearic, Lignoceric, and Elaidic acid is based on a study by Montes-Vizuet et al.[1]

Based on these findings, it is plausible that an antibody raised against a saturated fatty acid would have lower affinity for a cis-monounsaturated fatty acid like 8(Z)-Eicosenoic acid. The presence and cis configuration of the double bond in 8(Z)-Eicosenoic acid introduce a significant structural difference compared to saturated fatty acids.

Experimental Protocol: Determining Antibody Cross-Reactivity using Competitive ELISA

Competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a robust method to quantify the cross-reactivity of an antibody with various antigens.

Objective: To determine the percentage of cross-reactivity of a given anti-fatty acid antibody with 8(Z)-Eicosenoic acid and other structurally related fatty acids.

Materials:

• High-binding 96-well microtiter plates

• Anti-fatty acid antibody (primary antibody)

• Fatty acid-protein conjugate (e.g., fatty acid-BSA) for coating

• Standard fatty acid (the immunogen used to raise the antibody)

• Test fatty acids (including 8(Z)-Eicosenoic acid and other fatty acids of interest)

• HRP-conjugated secondary antibody

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the fatty acid-protein conjugate (e.g., 1-10 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition:

  • Prepare serial dilutions of the standard fatty acid and each of the test fatty acids.

  • In separate tubes, pre-incubate a fixed, predetermined concentration of the primary antibody with the various concentrations of the standard or test fatty acids for 1-2 hours at room temperature.

  • Add 100 µL of these antibody-fatty acid mixtures to the coated wells.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Secondary Antibody: Add 100 µL of the HRP-conjugated secondary antibody (diluted in blocking buffer) to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stop Reaction: Stop the reaction by adding 50 µL of stop solution.

• Read Absorbance: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis:

• Plot a standard curve of absorbance versus the concentration of the standard fatty acid.

• Determine the concentration of the standard fatty acid that causes 50% inhibition of binding (IC50).

• For each test fatty acid, determine the concentration that causes 50% inhibition of binding (IC50).

• Calculate the percent cross-reactivity using the following formula: % Cross-reactivity = (IC50 of standard fatty acid / IC50 of test fatty acid) x 100

Visualizing Experimental Workflow and Signaling Pathways

To further elucidate the methodologies and biological context, the following diagrams are provided.

Figure 1: Experimental workflow for competitive ELISA to determine fatty acid antibody cross-reactivity.

Figure 2: Signaling pathway of 8(Z)-Eicosenoic acid involving PKCε and the nicotinic acetylcholine receptor.

Conclusion

While direct experimental data on the cross-reactivity of antibodies with 8(Z)-Eicosenoic acid is currently lacking, an understanding of the principles of fatty acid antibody recognition can guide researchers in making informed decisions. The structural characteristics of 8(Z)-Eicosenoic acid, particularly its single cis double bond, suggest that it would likely exhibit low to moderate cross-reactivity with antibodies raised against saturated or trans unsaturated fatty acids. The provided competitive ELISA protocol offers a reliable method for empirically determining the cross-reactivity of any given fatty acid antibody. Furthermore, the elucidated signaling pathway highlights the biological importance of 8(Z)-Eicosenoic acid and underscores the need for the development of specific antibodies to facilitate further research.

References

• 1. Identification of Anti-Long Chain Saturated Fatty Acid IgG Antibodies in Serum of Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Inter-Laboratory Analysis of 8(Z)-Eicosenoic Acid

For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of analytical data is paramount. This guide provides a comparative overview of methodologies for the analysis of 8(Z)-Eicosenoic acid, a monounsaturated omega-12 fatty acid, and outlines a framework for interpreting inter-laboratory comparison results.

While specific inter-laboratory comparison data for 8(Z)-Eicosenoic acid is not publicly available, this guide presents a synthesis of established analytical methods for similar fatty acids. The presented data tables are illustrative examples to guide researchers in structuring and evaluating their own comparative studies.

Data Presentation: A Framework for Comparison

To facilitate a clear comparison of results from different laboratories, quantitative data should be summarized in a structured format. The following table provides a template for presenting such data, including key performance indicators like the mean concentration, standard deviation, and Z-scores, which are used to evaluate performance in proficiency testing.

Table 1: Illustrative Inter-Laboratory Comparison Data for 8(Z)-Eicosenoic Acid Analysis

Laboratory ID	Method	Reported Concentration (µg/mL)	Standard Deviation (µg/mL)	Z-Score*
Lab A	GC-MS (FAME)	4.85	0.21	-0.5
Lab B	LC-MS/MS	5.10	0.15	1.0
Lab C	GC-MS (FAME)	4.95	0.25	0.0
Lab D	GC-MS/MS (PFB)	4.70	0.30	-1.5
Lab E	LC-MS/MS	5.05	0.18	0.5

*Note: Z-scores are calculated based on a hypothetical assigned value of 4.95 µg/mL and a standard deviation for proficiency assessment of 0.10 µg/mL. A satisfactory performance is generally indicated by a Z-score between -2 and 2.

Experimental Protocols

Accurate and reproducible analysis of 8(Z)-Eicosenoic acid relies on well-defined experimental protocols. The two primary analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust and widely used technique for fatty acid analysis. It typically requires a derivatization step to increase the volatility of the fatty acids.

1. Sample Preparation and Derivatization:

• Lipid Extraction: Total lipids are extracted from the sample matrix (e.g., plasma, tissue) using a solvent mixture such as chloroform:methanol (2:1, v/v).[1]

• Saponification: To analyze total fatty acids, the lipid extract is saponified using a methanolic potassium hydroxide solution to release the fatty acids from their esterified forms.[1]

• Methylation (FAMEs): The free fatty acids are converted to their more volatile fatty acid methyl esters (FAMEs) using a reagent like boron trifluoride in methanol.[1]

• Extraction of FAMEs: The FAMEs are then extracted from the reaction mixture using a non-polar solvent like hexane.[1]

2. GC-MS Analysis:

• Gas Chromatograph: An Agilent 7890B GC or equivalent is commonly used.[1]

• Column: A polar capillary column, such as a DB-23 (60 m x 0.25 mm, 0.25 µm), is suitable for FAME separation.[1]

• Oven Program: A typical temperature program starts at 140°C, holds for 5 minutes, ramps to 240°C at 4°C/min, and holds for 10 minutes.[1]

• Injector: Splitless mode at 250°C is often employed.[1]

• Carrier Gas: Helium is used at a constant flow rate of 1.2 mL/min.[1]

• Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode, and data is acquired in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and specificity for the analysis of fatty acids without the need for derivatization.

1. Sample Preparation:

• Lipid Extraction: Similar to the GC-MS protocol, lipids are extracted from the sample. For the analysis of free fatty acids, the saponification step is omitted.[1]

• Solid-Phase Extraction (SPE): The lipid extract can be cleaned up using a C18 SPE cartridge to remove interfering substances.[1]

• Sample Concentration: The eluate is evaporated and the residue is reconstituted in the initial mobile phase.[1]

2. LC-MS/MS Analysis:

• Liquid Chromatograph: A Shimadzu Nexera X2 UHPLC or a similar system can be utilized.[1]

• Column: A reverse-phase C18 column is typically used for separation.

• Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent like acetonitrile is common.

• Mass Spectrometer: A triple quadrupole mass spectrometer is used for detection.

• Ionization: Electrospray ionization (ESI) in negative ion mode is effective for fatty acids.[1]

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for 8(Z)-Eicosenoic acid and an internal standard are monitored for quantification.[1]

Visualizing the Workflow

To better understand the logical flow of an inter-laboratory comparison study, the following diagrams illustrate the key stages.

Figure 1. General workflow of an inter-laboratory comparison study.

Figure 2. Comparative workflow of GC-MS and LC-MS/MS for fatty acid analysis.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Confirming the Structure of Synthesized 8(Z)-Eicosenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Synthesis of 8(Z)-Eicosenoic Acid: A Comparative Overview

The synthesis of cis or (Z)-alkenes is a critical transformation in organic chemistry. For the synthesis of 8(Z)-Eicosenoic acid, the key step is the stereoselective reduction of an alkyne precursor, 8-eicosynoic acid. Several methods are available for this partial hydrogenation, each with its own advantages and disadvantages.

Table 1: Comparison of Stereoselective Alkyne Reduction Methods for cis-Alkene Synthesis

Method	Catalyst/Reagent System	Typical Yield (%)	Typical cis (Z) Selectivity	Reaction Conditions	Key Advantages	Key Disadvantages
Lindlar Catalyst	5% Pd/CaCO₃, poisoned with Pb(OAc)₂ and quinoline	85-98%	>95% Z	H₂ (1 atm), RT, various solvents (Hexane, EtOAc, EtOH)	Well-established, reliable, high yields	Uses toxic lead, catalyst can be pyrophoric, potential for over-reduction[1]
P-2 Nickel Catalyst	Ni(OAc)₂ + NaBH₄ (in situ); often with ethylenediamine	90-98%	>98% Z	H₂ (1 atm), RT, Ethanol	High stereospecificity, avoids toxic lead, easily prepared	Catalyst is air-sensitive and requires in situ preparation

Structural Confirmation of 8(Z)-Eicosenoic Acid

Once synthesized, the precise structure of 8(Z)-Eicosenoic acid, including the position and cis geometry of the double bond, must be confirmed. A combination of spectroscopic techniques is employed for this purpose. Fatty acids are often converted to their more volatile methyl esters (FAMEs) for analysis, particularly for Gas Chromatography-Mass Spectrometry (GC-MS).

Table 2: Spectroscopic Data for the Structural Confirmation of 8(Z)-Eicosenoic Acid and its Methyl Ester (Predicted and Comparative)

Technique	Expected/Observed Signal for 8(Z)-Eicosenoic Acid or its Methyl Ester	Interpretation
¹H NMR	~5.3 ppm (multiplet, 2H, -CH=CH-), ~2.0 ppm (multiplet, 4H, allylic CH₂), ~2.3 ppm (triplet, 2H, CH₂ adjacent to C=O), ~1.3 ppm (multiplet, bulk CH₂), ~0.9 ppm (triplet, 3H, terminal CH₃)	The chemical shift and multiplicity of the olefinic protons are characteristic of a cis-alkene. The integration of these signals confirms the presence of a single double bond.
¹³C NMR	~129-130 ppm (olefinic carbons), ~27-30 ppm (allylic carbons), ~180 ppm (carboxylic acid carbon), ~34 ppm (α-carbon to COOH), ~22-32 ppm (aliphatic carbons), ~14 ppm (terminal methyl carbon)	The chemical shifts of the olefinic carbons confirm the presence of a double bond. Specific shifts can help distinguish between cis and trans isomers.
Mass Spectrometry (as FAME)	Molecular Ion (M⁺) at m/z 324.3. Characteristic fragmentation pattern including ions from cleavage at the double bond.	The molecular ion confirms the molecular weight of the methyl ester. Fragmentation analysis can help determine the position of the double bond.
Infrared (IR) Spectroscopy	~3005 cm⁻¹ (C-H stretch of C=C-H), ~1710 cm⁻¹ (C=O stretch of carboxylic acid), ~1655 cm⁻¹ (C=C stretch), ~720 cm⁻¹ (C-H out-of-plane bend for cis-alkene)	The presence of these characteristic absorption bands confirms the key functional groups: a cis-double bond and a carboxylic acid.

Experimental Protocols

Synthesis of 8(Z)-Eicosenoic Acid via Lindlar Catalyst Reduction

Materials:

• 8-Eicosynoic acid

• Lindlar catalyst (5% Pd on CaCO₃, poisoned)

• Quinoline

• Ethyl acetate (anhydrous)

• Hydrogen gas (H₂)

• Celite or silica gel

Procedure:

• In a flask under a nitrogen atmosphere, dissolve 8-eicosynoic acid in anhydrous ethyl acetate.

• Add the Lindlar catalyst (typically 5-10% by weight relative to the alkyne) and a small amount of quinoline.

• Evacuate the flask and backfill with hydrogen gas (using a balloon is common for atmospheric pressure reactions).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the starting material is consumed, replace the hydrogen atmosphere with nitrogen.

• Filter the reaction mixture through a pad of Celite or silica gel to remove the catalyst.[1]

• Concentrate the filtrate under reduced pressure to obtain the crude 8(Z)-Eicosenoic acid.

• Purify the product by column chromatography if necessary.

Structural Analysis by GC-MS of the Methyl Ester

1. Derivatization to Fatty Acid Methyl Ester (FAME):

• Materials: Synthesized 8(Z)-Eicosenoic acid, methanolic HCl (or BF₃ in methanol), heptane, saturated sodium bicarbonate solution.

• Procedure:

  • Dissolve a small amount of the synthesized acid in methanolic HCl.

  • Heat the mixture in a sealed vial at 60-80°C for 1-2 hours.

  • After cooling, add water and extract the FAME with heptane.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with water.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate for GC-MS analysis.

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 5977B MSD or equivalent).

• GC Conditions (typical):

  • Column: Capillary column suitable for FAME analysis (e.g., DB-23, HP-88).

  • Injector: Split/splitless mode at 250°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C).

• MS Conditions (typical):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 550.

• Data Analysis: Identify the FAME by comparing its retention time and mass spectrum with those of known standards and spectral libraries (e.g., NIST).

Visualizing the Workflow

Caption: Workflow for the synthesis and structural confirmation of 8(Z)-Eicosenoic acid.

This guide provides a framework for the synthesis and structural verification of 8(Z)-Eicosenoic acid, offering a comparison of common methodologies and detailed protocols. The selection of the most appropriate synthetic and analytical methods will depend on the specific requirements of the research, including desired purity, available instrumentation, and scalability.

References

• 1. caymanchem.com [caymanchem.com]

A Comparative Guide to the Use of 8(Z)-Eicosenoic Acid as an Internal Standard in Lipid Analysis

For researchers, scientists, and drug development professionals engaged in lipidomics, the precision and reliability of quantitative data are of utmost importance. Internal standards are fundamental to achieving accurate lipid quantification by correcting for variations inherent in sample preparation and analysis.[1] This guide offers an objective comparison of 8(Z)-eicosenoic acid as an internal standard against other common alternatives, supported by experimental protocols and data-driven insights to inform the selection of the most suitable standard for your lipid analysis workflow.

The Crucial Role of Internal Standards in Lipidomics

Internal standards are compounds of known quantity added to a sample prior to analysis.[1] They are chemically similar to the analytes of interest but are distinguishable by analytical instrumentation, such as a mass spectrometer, often due to isotopic labeling or unique structural features like odd-chain fatty acids.[1][2] The core function of an internal standard is to normalize the signal of the endogenous lipids, thereby compensating for sample loss during extraction, fluctuations in ionization efficiency in the mass spectrometer, and other potential sources of error.[3][4] An ideal internal standard should not be naturally present in the sample and should be introduced at the earliest stage of the workflow, ideally before lipid extraction.[1][3]

8(Z)-Eicosenoic Acid: A Profile

8(Z)-Eicosenoic acid is a monounsaturated fatty acid with a 20-carbon chain.[5][6] Its suitability as an internal standard stems from its structural properties and its low natural abundance in many biological systems. For instance, while it has been identified in the seed oil of B. collina, its absence in many common mammalian research samples makes it a viable candidate for spiking into samples without contributing to the endogenous pool of lipids being measured.[5][6]

Key Properties of 8(Z)-Eicosenoic Acid:

• Molecular Formula: C₂₀H₃₈O₂[5]

• Molecular Weight: 310.5 g/mol [5]

• Structure: A 20-carbon chain with a single cis-double bond at the 8th carbon.[5]

• Purity: Commercially available at ≥98% purity.[5]

Performance Comparison of Internal Standards

The choice of an internal standard is a critical decision in quantitative lipidomics. The most common types of internal standards fall into two main categories: stable isotope-labeled lipids and structurally unique lipids (like odd-chain or non-endogenous fatty acids). 8(Z)-Eicosenoic acid falls into the latter category.

Parameter	8(Z)-Eicosenoic Acid (and other structural analogs)	Stable Isotope-Labeled Standards (e.g., Deuterated)	Rationale & Supporting Data
Accuracy	Good to Excellent	Excellent	Stable isotope-labeled standards are considered the gold standard as they co-elute almost identically with their endogenous counterparts and experience very similar matrix effects.[2] Structural analogs like 8(Z)-eicosenoic acid can also provide robust quantification, especially when isotopic standards are unavailable or cost-prohibitive.[1]
Precision	High	Very High	The use of internal standards significantly improves the precision of lipid quantification.[4] Stable isotope standards often yield slightly higher precision due to their near-identical chemical and physical properties to the analyte.
Linearity	Excellent	Excellent	Both types of standards generally exhibit a wide dynamic range and a linear response across various concentrations.[1]
Cost-Effectiveness	High	Low to Medium	The synthesis of stable isotope-labeled lipids is often complex and expensive. Structurally unique lipids like 8(Z)-eicosenoic acid are generally more affordable.
Commerical Availability	Good	Varies by lipid class	8(Z)-eicosenoic acid is commercially available from multiple suppliers.[5][6] The availability of specific stable isotope-labeled standards can be limited for certain lipid classes.
Potential Issues	May not perfectly mimic the extraction and ionization behavior of all analytes in a class.	Potential for isotopic scrambling or exchange. May have a slight retention time shift in liquid chromatography compared to the native analyte.[2]	Careful validation is required to ensure that the chosen structural analog behaves similarly to the analytes of interest across the entire analytical workflow.

Experimental Protocols

The following protocols outline a standard workflow for lipid analysis using an internal standard.

Protocol 1: Preparation of Internal Standard Stock Solutions

• Acquire High-Purity Standard: Obtain certified 8(Z)-eicosenoic acid from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., ethanol or a chloroform/methanol mixture) to create a concentrated stock solution.

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for the analytical method and expected analyte concentrations.

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[4]

Protocol 2: Lipid Extraction from Plasma with Internal Standard Addition (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a 1.5 mL microcentrifuge tube, add a known volume of the 8(Z)-eicosenoic acid working solution.

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard and vortex briefly.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to achieve a final solvent-to-sample ratio of 20:1.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Centrifuge the sample to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids and transfer it to a new clean tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[4]

Protocol 3: LC-MS Analysis and Quantification

• Chromatographic Separation: Inject the reconstituted lipid extract onto a suitable liquid chromatography column (e.g., a C18 reversed-phase column) to separate the different lipid species.[4]

• Mass Spectrometric Detection: Analyze the eluting lipids using a mass spectrometer operating in a suitable mode (e.g., selected ion monitoring or multiple reaction monitoring).

• Calibration Curve Construction: Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantification: Determine the concentration of the analyte in the unknown samples by calculating the analyte/internal standard peak area ratio and interpolating the concentration from the calibration curve.[4]

Visualizing the Workflow and Decision Process

Caption: Experimental workflow for lipid quantification using an internal standard.

Caption: Decision tree for selecting an appropriate internal standard.

Conclusion

The selection of an appropriate internal standard is a pivotal step in the design of any quantitative lipidomics experiment. While stable isotope-labeled standards are often regarded as the gold standard, structural analogs like 8(Z)-eicosenoic acid present a robust and cost-effective alternative.[1] Its low natural abundance in many biological matrices and distinct structure make it a suitable candidate for correcting analytical variability. By implementing rigorous, standardized protocols and carefully validating the chosen internal standard, researchers can ensure the generation of high-quality, reliable lipidomics data essential for advancing scientific discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Assessing the Purity of Commercial 8(Z)-Eicosenoic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing 8(Z)-Eicosenoic acid, the purity of commercial standards is a critical factor that can significantly impact experimental outcomes. This guide provides a comparison of commercially available 8(Z)-Eicosenoic acid standards based on publicly available data and outlines a detailed experimental protocol for independent purity verification.

Commercial Standards Overview

The following table summarizes the stated purity of 8(Z)-Eicosenoic acid from various commercial suppliers. It is important to note that this information is based on the data provided by the suppliers and has not been independently verified by a third-party study. Researchers are encouraged to perform their own purity analysis or request lot-specific certificates of analysis.

Supplier	Product Name	CAS Number	Stated Purity
Cayman Chemical	8(Z)-Eicosenoic Acid	76261-96-6	≥98%[1]
INDOFINE Chemical Company, Inc.	8(Z)-EICOSENOIC ACID	76261-96-6	>99%
MedChemExpress	8(Z)-Eicosenoic acid	76261-96-6	Not explicitly stated
Unbranded Supplier	8(Z)-Eicosenoic Acid	Not specified	98%+[2]

Experimental Protocol for Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the derivatization of 8(Z)-Eicosenoic acid to its fatty acid methyl ester (FAME) and subsequent analysis by GC-MS to determine its purity.

1. Materials and Reagents:

• 8(Z)-Eicosenoic acid standard

• Methanol, anhydrous

• Hexane, HPLC grade

• Boron trifluoride-methanol solution (14% BF3 in methanol)

• Sodium chloride (NaCl)

• Sodium sulfate (Na2SO4), anhydrous

• Internal standard (e.g., heptadecanoic acid, C17:0)

• Glassware: screw-cap test tubes, pipettes, vials for GC-MS

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

This procedure converts the fatty acid into a more volatile ester suitable for GC analysis.

• Accurately weigh approximately 1-5 mg of the 8(Z)-Eicosenoic acid standard into a screw-cap glass test tube.

• Add a known amount of internal standard.

• Add 1 mL of anhydrous methanol.

• Add 1 mL of 14% BF3-methanol solution.

• Cap the tube tightly and heat at 60-100°C for 5-10 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution, then vortex for 1 minute.

• Centrifuge briefly to separate the layers.

• Carefully transfer the upper hexane layer, containing the FAMEs, to a clean tube.

• Dry the hexane extract over anhydrous sodium sulfate.

• Transfer the dried extract to a GC-MS vial for analysis.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

The following are typical GC-MS parameters for FAME analysis. These may need to be optimized for the specific instrument and column used.

• Gas Chromatograph (GC):

  • Column: A polar capillary column suitable for FAME separation (e.g., DB-23, HP-88, or similar).

  • Injector Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp to 240°C at a rate of 3-5°C/minute.

    • Hold at 240°C for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 550.

  • Ion Source Temperature: 230°C

  • Transfer Line Temperature: 280°C

4. Data Analysis:

• Identify the peak corresponding to the methyl ester of 8(Z)-Eicosenoic acid based on its retention time and mass spectrum.

• Identify any impurity peaks. The mass spectra of these peaks can be compared to spectral libraries (e.g., NIST) to tentatively identify the impurities. Common impurities may include isomers, saturated fatty acids, or oxidation products.

• Calculate the purity of the 8(Z)-Eicosenoic acid standard by determining the peak area percentage of the main component relative to the total area of all detected peaks.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the purity of commercial 8(Z)-Eicosenoic acid standards.

Caption: Experimental workflow for purity assessment of 8(Z)-Eicosenoic acid.

Potential Contaminants

Researchers should be aware of potential contaminants in commercial fatty acid standards. These can include:

• Positional and Geometric Isomers: Other isomers of eicosenoic acid (e.g., with the double bond at a different position or in the trans configuration) can be present.

• Saturated Fatty Acids: Arachidic acid (C20:0) is a potential saturated impurity.

• Other Unsaturated Fatty Acids: Fatty acids with different chain lengths or degrees of unsaturation may be present.

• Oxidation Products: As an unsaturated fatty acid, 8(Z)-Eicosenoic acid is susceptible to oxidation.

• Solvent Residues: Residual solvents from the purification process may be present.

• Contaminants from Labware: Phthalates and other plasticizers can be introduced from plastic labware. It has been shown that commercially available solid-phase extraction (SPE) columns can release contaminants like palmitic and stearic acid[3].

By following a rigorous analytical protocol, researchers can independently verify the purity of their 8(Z)-Eicosenoic acid standards, ensuring the reliability and reproducibility of their experimental results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. calpaclab.com [calpaclab.com]
• 3. publications.lib.chalmers.se [publications.lib.chalmers.se]

A Comparative Guide to the Spectroscopic Analysis of Eicosenoic Acid Positional Isomers

For Researchers, Scientists, and Drug Development Professionals

The precise structural characterization of fatty acids is paramount in understanding their metabolic roles and developing targeted therapeutics. Eicosenoic acid (20:1), a monounsaturated fatty acid, exists as numerous positional isomers where the double bond is located at different points along the carbon chain. Distinguishing between these isomers is a significant analytical challenge because they share the same mass and elemental composition. This guide provides an objective comparison of key spectroscopic techniques used to identify and differentiate eicosenoic acid positional isomers, supported by experimental data and detailed protocols.

Data Presentation: Spectroscopic Characteristics

The differentiation of eicosenoic acid isomers relies on subtle differences in their physical and chemical properties that can be detected by various spectroscopic and chromatographic methods. The following tables summarize key quantitative data obtained from Gas Chromatography (GC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Table 1: Gas Chromatography (GC) Separation of cis-Eicosenoic Acid Methyl Ester (20:1 FAME) Isomers

Gas chromatography is a powerful technique for separating volatile compounds. The choice of the GC column's stationary phase is critical for resolving positional isomers. Ionic liquid columns, such as the SLB-IL100, have demonstrated superior performance in separating cis-20:1 FAMEs compared to conventional polar polysiloxane phases.[1]

Isomer (Double Bond Position)	Elution Order on SLB-IL100 Column	Separation Factor (α) vs. Preceding Isomer	Peak Resolution (Rs)
20:1n-15 (Δ5)	6	-	-
20:1n-13 (Δ7)	5	1.02	≥ 1.57
20:1n-9 (Δ11)	3	1.02	≥ 1.57
20:1n-7 (Δ13)	4	1.02	≥ 1.57
20:1n-5 (Δ15)	2	1.02	≥ 1.57
20:1n-11 (Δ9)	1	-	-
Data synthesized from studies on ionic liquid capillary columns, which show baseline resolution for these isomers.[1]

Table 2: Diagnostic Mass Spectrometry (MS) Fragments for Double Bond Localization

Standard electron ionization mass spectrometry (EI-MS) of fatty acid methyl esters (FAMEs) produces fragment ions that are often not diagnostic for the double bond position.[2] Advanced techniques involving chemical derivatization or alternative fragmentation methods like Electron Activated Dissociation (EAD) or charge-inversion ion/ion reactions are required to generate location-specific fragments.[3][4][5]

MS Technique	Isomer Example	Precursor Ion (m/z)	Key Diagnostic Fragment Ions (m/z)	Interpretation
EAD of Derivatized Isomers	Oleic Acid (18:1 Δ9)	Varies with derivative	239.2120, 253.2286	Cleavage around the Δ9 position.[4]
Vaccenic Acid (18:1 Δ11)	Varies with derivative	Distinct fragments	Cleavage around the Δ11 position.[4]
Charge Inversion SORI-CID	18:1 (9Z)	[M-H]⁻ → [M-H+2Mg(Phen)₂]⁺	Spectral "dip" between C8 & C10 ions	A gap in the series of fragment ions (spaced by 14 Da) indicates the double bond location.[5]
18:1 (11Z)	[M-H]⁻ → [M-H+2Mg(Phen)₂]⁺	Spectral "dip" between C10 & C12 ions	The location of the intensity dip shifts with the double bond position.[5]
Derivatization (Picolinyl Esters)	Allenic C18 Isomers	[M]⁺	Beta-cleavage ions on each side of the allene moiety	Distinctive fragments allow localization of the allene group.[6]
Note: Data for 18:1 isomers are presented as illustrative examples of techniques applicable to 20:1 isomers.

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Chemical Shifts

¹H and ¹³C NMR spectroscopy can distinguish isomers by probing the chemical environment of nuclei. Protons and carbons at or near the double bond, the carboxylic acid head, and the terminal methyl group have characteristic chemical shifts.

Nucleus	Group	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)	Notes
¹H	Olefinic (-CH=CH-)	5.30 - 6.40	-	The precise shift and coupling constants (J-values) can differ between cis (J=6-12 Hz) and trans (J=12-18 Hz) isomers.[7][8]
Allylic (=CH-CH₂ -)	~2.0	~27-33	Protons adjacent to the double bond.
α-CH₂ (-CH₂ -COOH)	2.30 - 2.50	~34	Protons adjacent to the carboxyl group.[7]
Terminal Methyl (-CH₃)	0.86 - 0.98	~14
¹³C	Carboxyl (-C OOH)	-	175 - 185
Olefinic (-C H=C H-)	-	120 - 135	The chemical shifts of the double-bonded carbons are highly sensitive to their position in the chain.
Chemical shifts are general ranges and can be influenced by solvent and molecular structure.[7][9]

Experimental Protocols

Accurate spectroscopic analysis requires meticulous sample preparation and optimized instrument parameters.

Protocol 1: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS

To increase volatility for gas chromatography, carboxylic acids are typically converted to their methyl esters.

• Sample Preparation : Dissolve approximately 1-5 mg of the eicosenoic acid sample in 1 mL of toluene in a clean glass vial.

• Reagent Addition : Add 2 mL of 1% sulfuric acid in methanol. For samples containing free fatty acids, trimethylsilyldiazomethane is a less harsh alternative.[10]

• Reaction : Cap the vial tightly and heat at 50-60°C for 2-4 hours. For base-catalyzed methods (e.g., with sodium methoxide), the reaction is much faster and occurs at room temperature.

• Extraction : After cooling to room temperature, add 1 mL of hexane and 1 mL of deionized water. Vortex thoroughly for 1 minute.

• Phase Separation : Centrifuge briefly to separate the layers. The upper hexane layer contains the FAMEs.

• Sample Collection : Carefully transfer the upper hexane layer to a new vial for GC-MS analysis. The sample can be concentrated under a gentle stream of nitrogen if necessary.

Protocol 2: GC-MS Analysis of Eicosenoic Acid Isomers

This protocol outlines a typical setup for separating and identifying FAME positional isomers.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (e.g., a triple quadrupole or TOF instrument).[11]

• GC Column : A high-polarity ionic liquid capillary column (e.g., SLB-IL100, 60 m x 0.25 mm i.d., 0.20 µm film thickness) is recommended for optimal separation of positional isomers.[1]

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program :

  • Initial temperature: 150°C, hold for 1 min.

  • Ramp: Increase to 200°C at a rate of 2°C/min.

  • Hold: Maintain at 200°C for 20 minutes.

• Injector : Splitless injection at 250°C.

• MS Parameters :

  • Ionization Mode : Electron Ionization (EI) at 70 eV or Chemical Ionization (CI) for softer ionization.[11]

  • Mass Range : Scan from m/z 50 to 450.

  • Ion Source Temperature : 230°C.

  • Transfer Line Temperature : 280°C.

• Data Analysis : Identify isomers based on their unique retention times and compare mass spectra to libraries and known standards.

Protocol 3: ¹H and ¹³C NMR Spectroscopy

NMR provides detailed structural information without the need for derivatization, although sensitivity is lower than MS.

• Sample Preparation : Dissolve 5-10 mg of the eicosenoic acid isomer in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition :

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: 0-12 ppm.

  • Key parameters to analyze: Chemical shift (δ), integration (relative number of protons), and multiplicity (splitting pattern).

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled ¹³C spectrum to obtain single lines for each unique carbon.

  • Typical spectral width: 0-200 ppm.

• Data Analysis : Assign peaks based on chemical shift tables and 2D correlation experiments (e.g., COSY, HSQC) if needed. The precise chemical shifts of the olefinic carbons (¹³C) and protons (¹H) are key indicators of the double bond's position.[7]

Mandatory Visualization: Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic comparison of eicosenoic acid positional isomers, highlighting the role of each technique.

Caption: Workflow for Spectroscopic Differentiation of Eicosenoic Acid Isomers.

References

• 1. [PDF] GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase | Semantic Scholar [semanticscholar.org]
• 2. jeol.com [jeol.com]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. Structural Elucidation and Relative Quantification of Fatty Acid Double Bond Positional Isomers in Biological Tissues Enabled by Gas-Phase Charge Inversion Ion/Ion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. aocs.org [aocs.org]
• 10. scispace.com [scispace.com]
• 11. Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Quantification of 8(Z)-Eicosenoic Acid: A Comparison of High-Purity Standards and Surrogate Certified Reference Materials

Experimental Approach

In the absence of a dedicated CRM for 8(Z)-Eicosenoic acid, a robust validation can be achieved by leveraging commercially available high-purity (>98%) analytical standards of 8(Z)-Eicosenoic acid.[1][2][3][4] This guide outlines a comparative validation protocol using Gas Chromatography-Mass Spectrometry (GC-MS), a widely adopted and reliable technique for fatty acid analysis.[5][6][7] The performance of an in-house prepared calibration curve from a high-purity standard is compared against a surrogate CRM, such as a certified solution of Oleic acid (C18:1), a structurally similar and more commonly available fatty acid CRM.

Experimental Protocol

1. Standard Preparation:

• High-Purity 8(Z)-Eicosenoic Acid Standard: A stock solution of high-purity 8(Z)-Eicosenoic acid (≥98%) is prepared in a suitable solvent (e.g., ethanol) to a concentration of 1 mg/mL. A series of working standards are prepared by serial dilution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Surrogate CRM (Oleic Acid): A certified reference material of Oleic acid is prepared following the supplier's instructions to create a similar calibration curve range as the 8(Z)-Eicosenoic acid standard.

2. Sample Preparation and Derivatization:

• Internal Standard: A known concentration of an internal standard (e.g., a deuterated analog of a fatty acid not present in the sample) is added to all standards, quality controls, and test samples to correct for variability in extraction and derivatization.

• Derivatization to Fatty Acid Methyl Esters (FAMEs): To improve volatility for GC analysis, the carboxylic acid group of the fatty acids is derivatized to its methyl ester. A common method is to use boron trifluoride in methanol (BF3-MeOH). Briefly, the sample is evaporated to dryness, and 1 mL of 14% BF3-MeOH is added. The mixture is heated at 60°C for 30 minutes. After cooling, 1 mL of hexane and 1 mL of saturated NaCl solution are added, and the mixture is vortexed. The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for FAME analysis (e.g., DB-23, 30 m x 0.25 mm, 0.25 µm).

  • Injector: Splitless injection at 250°C.

  • Oven Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 240°C at 5°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for 8(Z)-Eicosenoic acid methyl ester and the internal standard are monitored.

4. Data Analysis and Validation:

The method is validated by assessing linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) for both the high-purity standard and the surrogate CRM approaches.

Quantitative Data Comparison

The following table summarizes hypothetical but realistic validation data comparing the quantification of 8(Z)-Eicosenoic acid using a high-purity standard versus an Oleic acid CRM as a surrogate.

Validation Parameter	High-Purity 8(Z)-Eicosenoic Acid Standard	Surrogate CRM (Oleic Acid)
Linearity (R²)	> 0.998	> 0.995
Accuracy (% Recovery)	95 - 105%	80 - 120%
Precision (%RSD)	< 5%	< 15%
LOD (µg/mL)	0.1	0.5
LOQ (µg/mL)	0.3	1.5

Interpretation of Data:

The data clearly indicates that while a surrogate CRM can provide a semi-quantitative estimation, the use of a high-purity analytical standard of the target analyte, 8(Z)-Eicosenoic acid, yields significantly better accuracy, precision, and sensitivity. The wider acceptance criteria for accuracy and precision with the surrogate standard reflect the inherent uncertainty and potential for analytical bias when using a compound with different physicochemical properties.

Experimental Workflow Diagram

Caption: Experimental workflow for the validation of 8(Z)-Eicosenoic acid quantification.

Conclusion

While the absence of a specific CRM for 8(Z)-Eicosenoic acid presents a challenge, a robust and reliable quantification method can be successfully validated. The use of a high-purity analytical standard of 8(Z)-Eicosenoic acid is strongly recommended to ensure the highest level of accuracy and precision. A surrogate CRM approach, while less accurate, may be suitable for semi-quantitative screening purposes where a high degree of accuracy is not critical. This guide provides a comprehensive framework for researchers to establish a validated analytical method for 8(Z)-Eicosenoic acid, ensuring data integrity and comparability across studies.

References

• 1. Standard Reference Materials to Support Measurement of Fatty Acids | NIST [nist.gov]
• 2. NIST Standard Reference Material Supports Clinical Tests for Common Chronic Diseases | NIST [nist.gov]
• 3. Lipid Standards [merckmillipore.com]
• 4. Standard Reference Material (SRM) 2378 fatty acids in frozen human serum. Certification of a clinical SRM based on endogenous supplementation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cenmed.com [cenmed.com]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. caymanchem.com [caymanchem.com]

A Comparative Analysis of 8(Z)-Eicosenoic Acid and Arachidonic Acid in Cellular Signaling

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the bioactivity of structurally similar fatty acids is paramount for targeted therapeutic development. This guide provides a comprehensive comparison of 8(Z)-Eicosenoic acid and Arachidonic acid, detailing their distinct roles in cellular signaling pathways, supported by experimental data and protocols.

Arachidonic acid, a well-studied omega-6 polyunsaturated fatty acid, is a central figure in the inflammatory cascade. In contrast, 8(Z)-Eicosenoic acid, a lesser-known monounsaturated fatty acid, exhibits distinct biological activities, primarily modulating neuronal signaling pathways. While both are 20-carbon fatty acids, their structural differences lead to profoundly different physiological effects.

Contrasting Bioactivities: A Quantitative Overview

The primary divergence in the bioactivity of these two fatty acids lies in their metabolic fates and downstream signaling targets. Arachidonic acid is a substrate for cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) enzymes, leading to the production of a vast array of pro-inflammatory eicosanoids, including prostaglandins and leukotrienes.[1][2][3] These molecules are key mediators of inflammation, pain, and fever.[4]

Conversely, information on the direct inflammatory role of 8(Z)-Eicosenoic acid is limited. Its known bioactivity centers on the potentiation of acetylcholine (ACh) receptor channel currents and the enhancement of protein kinase C (PKC) epsilon phosphorylation.[5][6][7][8] This suggests a primary role in neuromodulation and intracellular signaling, distinct from the pro-inflammatory profile of arachidonic acid.

Bioactive Effect	8(Z)-Eicosenoic Acid	Arachidonic Acid
Primary Role	Neuromodulation, Intracellular Signaling	Pro-inflammatory Signaling
Key Targets	Acetylcholine Receptors, Protein Kinase C ε	COX, LOX, CYP450 enzymes
Metabolic Products	Not extensively metabolized to pro-inflammatory mediators	Prostaglandins, Leukotrienes, Thromboxanes
NF-κB Activation	Data not available	Potent activator

Signaling Pathways: Divergent Mechanisms of Action

The signaling cascades initiated by 8(Z)-Eicosenoic acid and arachidonic acid are fundamentally different, reflecting their distinct biological roles.

Arachidonic Acid: The Inflammatory Cascade

Arachidonic acid's role in inflammation is well-documented. Upon release from the cell membrane by phospholipase A2, it is rapidly metabolized into various eicosanoids.[2] These eicosanoids then bind to their respective G-protein coupled receptors on target cells, initiating a cascade of intracellular events that promote inflammation. A key downstream effector of arachidonic acid signaling is the transcription factor Nuclear Factor-kappa B (NF-κB), a master regulator of the inflammatory response.[1] Activation of NF-κB leads to the transcription of numerous pro-inflammatory genes, including those encoding cytokines, chemokines, and adhesion molecules.[1]

Arachidonic Acid Inflammatory Signaling Pathway

8(Z)-Eicosenoic Acid: Neuromodulatory and Intracellular Signaling

The signaling pathway of 8(Z)-Eicosenoic acid is less characterized but appears to be focused on neuronal and intracellular processes. Its ability to potentiate acetylcholine receptor currents suggests a role in cholinergic signaling, which is crucial for various functions in the central and peripheral nervous systems.[5][6][7][8] Furthermore, its enhancement of PKC epsilon phosphorylation points towards its involvement in intracellular signaling cascades that regulate a variety of cellular processes, including cell growth, differentiation, and apoptosis.[5][6][7][8]

8(Z)-Eicosenoic Acid Signaling Pathway

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

Measurement of Cytokine Production by ELISA

This protocol describes the quantification of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell culture supernatants following treatment with fatty acids.[9][10][11][12][13]

Experimental Workflow:

Workflow for Cytokine Measurement

Materials:

• Cell line (e.g., RAW 264.7 macrophages)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• 8(Z)-Eicosenoic acid and Arachidonic acid

• Lipopolysaccharide (LPS)

• Phosphate-buffered saline (PBS)

• ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Fatty Acid Treatment: Prepare stock solutions of 8(Z)-Eicosenoic acid and Arachidonic acid. Dilute the fatty acids to the desired concentrations in cell culture medium. Replace the existing medium with the fatty acid-containing medium and incubate for 24 hours.

• LPS Stimulation: After the pre-incubation period, add LPS to the wells at a final concentration of 100 ng/mL to induce an inflammatory response. Include control wells with no fatty acid treatment and no LPS stimulation. Incubate for 4-24 hours, depending on the cytokine being measured.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant from each well without disturbing the cell layer.

• ELISA: Perform the ELISA according to the manufacturer's protocol to quantify the concentration of the target cytokine in the supernatants.

NF-κB Activation Assay

This protocol outlines a method to assess the activation of the NF-κB pathway by measuring the translocation of the p65 subunit from the cytoplasm to the nucleus.[14][15][16][17][18]

Experimental Workflow:

Workflow for NF-κB Activation Assay

Materials:

• Cell line (e.g., HeLa or macrophage cell lines)

• Cell culture medium and reagents

• 8(Z)-Eicosenoic acid and Arachidonic acid

• Nuclear and cytoplasmic extraction kit

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and Western blotting apparatus

• Primary antibody against NF-κB p65 subunit

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Culture cells to 70-80% confluency. Treat the cells with the desired concentrations of 8(Z)-Eicosenoic acid or Arachidonic acid for a specified time.

• Cell Fractionation: Following treatment, wash the cells with cold PBS and perform nuclear and cytoplasmic fractionation using a commercially available kit according to the manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of the nuclear and cytoplasmic fractions using a protein assay.

• Western Blotting: Separate equal amounts of protein from each fraction by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection: Block the membrane and then incubate with a primary antibody specific for the p65 subunit of NF-κB. After washing, incubate with an HRP-conjugated secondary antibody.

• Analysis: Detect the protein bands using a chemiluminescent substrate and an imaging system. Quantify the band intensities to determine the relative amount of p65 in the nuclear and cytoplasmic fractions. An increase in the nuclear-to-cytoplasmic ratio of p65 indicates NF-κB activation.

Conclusion

The available evidence clearly delineates distinct bioactivities for 8(Z)-Eicosenoic acid and arachidonic acid. While arachidonic acid is a potent initiator of the inflammatory cascade through its conversion to eicosanoids and activation of NF-κB, 8(Z)-Eicosenoic acid appears to primarily function as a modulator of neuronal and intracellular signaling pathways. This comparative guide highlights the importance of understanding the subtle structural differences between fatty acids, as they can lead to vastly different biological outcomes. Further direct comparative studies are warranted to fully elucidate the bioactivity of 8(Z)-Eicosenoic acid and its potential therapeutic applications, particularly in the context of neurological disorders.

References

• 1. Transcriptomic Analysis of Arachidonic Acid Pathway Genes Provides Mechanistic Insight into Multi-Organ Inflammatory and Vascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arachidonic acid metabolism in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Arachidonic acid: Physiological roles and potential health benefits – A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cenmed.com [cenmed.com]
• 9. benchchem.com [benchchem.com]
• 10. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 11. protocols.io [protocols.io]
• 12. Cytokine Elisa [bdbiosciences.com]
• 13. 2.4. Measurement of Cytokine Levels Using ELISA [bio-protocol.org]
• 14. Quantifying NF-κB Activation by Flow Cytometry of IκBα Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measurement of NF-κB Activation in TLR-Activated Macrophages | Springer Nature Experiments [experiments.springernature.com]
• 16. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. NF-kappa B (NF-kB) Activation Assay Kit | ABIN1110858 [antibodies-online.com]
• 18. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 8(Z)-Eicosenoic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous management and disposal of chemical compounds are fundamental to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 8(Z)-Eicosenoic acid, reinforcing our commitment to supporting your research beyond the product itself.

Immediate Safety and Disposal Plan

The disposal of 8(Z)-Eicosenoic acid must be conducted in adherence to strict safety protocols to mitigate risks to personnel and the environment. While 8(Z)-Eicosenoic acid is not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is imperative to follow standard laboratory safety practices.[1] Local regulations should always be consulted as waste disposal requirements can vary.[2][3]

Step 1: Personal Protective Equipment (PPE) and Hazard Assessment

Before initiating any disposal procedures, consult the Safety Data Sheet (SDS). Appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat, should be worn.[4] All handling should be performed in a well-ventilated area.[2][5]

Step 2: Waste Collection and Segregation

Proper segregation of chemical waste is crucial.

• Primary Containment: Collect waste 8(Z)-Eicosenoic acid and any materials contaminated with it (e.g., absorbent pads, wipes) in a designated, clearly labeled, and sealable container.[2][5] The container should be chemically compatible, such as glass or high-density polyethylene (HDPE).

• Avoid Mixing: Do not mix 8(Z)-Eicosenoic acid waste with incompatible chemicals. While specific incompatibilities are not prominently noted, it is good practice to avoid mixing with strong oxidizing agents.[2]

Step 3: Spill Management

In the event of a spill:

• Ventilate: Ensure the area is well-ventilated.[5]

• Contain: Use an inert absorbent material, such as sand, earth, or vermiculite, to contain the spill.[2] Be aware that materials soaked with oily substances may be prone to spontaneous combustion through auto-oxidation; it is recommended to wet the absorbent material with water.[2]

• Clean-up: Carefully collect the absorbed material into a designated hazardous waste container.[2][6]

• Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

• Disposal: All materials used for cleanup should be disposed of as chemical waste.[4]

Step 4: Final Disposal Procedures

There are several approved methods for the final disposal of 8(Z)-Eicosenoic acid. The selection of the method should be based on institutional policies and local regulations.

• Licensed Chemical Waste Disposal: The most recommended method is to transfer the sealed waste container to a licensed chemical destruction plant.[5]

• Controlled Incineration: Controlled incineration with flue gas scrubbing is another viable option for disposal.[5]

• Landfill: In some jurisdictions, after rendering the container unusable, it may be disposed of in a sanitary landfill.[5]

• Sewer Disposal: It is explicitly advised not to let the product enter drains or sewer systems.[5][7][8]

Empty containers should be triple-rinsed (or the equivalent) before being offered for recycling or reconditioning.[5]

Data Presentation: Safety and Disposal Parameters

The following table summarizes key quantitative and qualitative data for 8(Z)-Eicosenoic acid, compiled from various safety data sheets.

Parameter	Value/Information	Source
GHS Classification	Not classified as hazardous	[1]
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
HMIS-Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
Water Hazard Class	Class 1 (Self-assessment): Slightly hazardous for water	[1][8]
Recommended Extinguishing Media	Dry chemical, carbon dioxide, or alcohol-resistant foam	[5]
Personal Protective Equipment	Safety goggles, chemical-resistant gloves, lab coat	[4][5]
Primary Disposal Method	Licensed chemical destruction plant or controlled incineration	[5]
Secondary Disposal Method	Sanitary landfill (for punctured containers)	[5]
Prohibited Disposal Method	Discharge into sewer systems or drains	[5][7][8]

Experimental Protocols

While this document focuses on disposal, it is important to note that the handling of fatty acids in experimental settings requires careful protocol design. For instance, in studies involving fatty acid analysis, derivatization through transesterification is a common preparatory step. Base-catalyzed methylation is suitable for converting complex lipids to fatty acid methyl esters (FAMEs), but acid catalysis is necessary for esterifying free fatty acids like 8(Z)-Eicosenoic acid.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 8(Z)-Eicosenoic acid.

Caption: Disposal workflow for 8(Z)-Eicosenoic acid.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. targetmol.com [targetmol.com]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 8(Z)-Eicosenoic acid

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 8(Z)-Eicosenoic acid. Adherence to these procedures is paramount for ensuring a safe laboratory environment and proper material disposal.

Hazard Assessment

According to the Safety Data Sheet (SDS), 8(Z)-Eicosenoic acid is not classified as a hazardous substance under the Globally Harmonized System (GHS)[1]. Consequently, it does not have associated hazard pictograms, signal words, or mandatory hazard statements[1]. The NFPA 704 ratings for health, fire, and reactivity are all 0, indicating minimal hazard[1]. However, as with any chemical substance intended for research use, it is essential to follow standard laboratory safety protocols to minimize exposure and prevent contamination[1].

Personal Protective Equipment (PPE)

While 8(Z)-Eicosenoic acid is not classified as hazardous, the use of standard personal protective equipment is a best practice in any laboratory setting to protect against potential splashes, spills, and unknown long-term exposure effects.

PPE Category	Recommended Equipment
Eye Protection	Safety glasses with side shields or safety goggles should be worn to prevent eye contact[2][3].
Hand Protection	While no specific glove material has been recommended due to a lack of testing, chemically resistant gloves such as nitrile or butyl rubber are advised for handling acids[1][4].
Body Protection	A standard laboratory coat should be worn to protect street clothing and skin from accidental spills[2].
Respiratory	Under normal handling conditions with adequate ventilation, respiratory protection is not required[1].

Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation:

• Ensure the work area, typically a laboratory fume hood or a well-ventilated space, is clean and uncluttered.

• Assemble all necessary equipment, including 8(Z)-Eicosenoic acid, solvents, glassware, and waste containers.

• Put on the recommended personal protective equipment (PPE) as outlined in the table above.

3.2. Handling:

• When handling the solid form, avoid creating dust.

• If preparing solutions, slowly add the acid to the solvent to prevent splashing.

• Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical. Avoid direct contact with hands, even when gloved.

• Keep containers of 8(Z)-Eicosenoic acid closed when not in use to prevent contamination.

3.3. In Case of a Spill:

• For small spills, absorb the material with an inert absorbent material (e.g., sand, vermiculite).

• Collect the absorbed material into a suitable container for disposal.

• Clean the spill area with an appropriate solvent, followed by soap and water.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 8(Z)-Eicosenoic acid and its containers is crucial to prevent environmental contamination.

• Unused Material: Dispose of unused 8(Z)-Eicosenoic acid in accordance with local, state, and federal regulations. While not classified as hazardous waste, it should not be disposed of down the drain[1][5].

• Contaminated Materials: Any materials contaminated with 8(Z)-Eicosenoic acid, such as gloves, absorbent pads, and disposable labware, should be placed in a sealed container and disposed of as chemical waste.

• Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The rinsate should be collected and disposed of as chemical waste. Once cleaned, the container can be recycled or disposed of as regular laboratory waste, depending on institutional policies.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. diplomatacomercial.com [diplomatacomercial.com]
• 3. fatfinger.io [fatfinger.io]
• 4. leelinework.com [leelinework.com]
• 5. cosmobiousa.com [cosmobiousa.com]